3,4,5-Trimethyloctane

• CAS: 62016-44-8

Core Science & Biosynthesis

An In-depth Technical Guide to the Chemical Properties of 3,4,5-Trimethyloctane

This technical guide provides a comprehensive overview of the chemical and physical properties of 3,4,5-Trimethyloctane, tailored for researchers, scientists, and professionals in drug development. This document details its structural characteristics, physicochemical properties, and general experimental protocols for their determination.

Chemical Identity and Structure

3,4,5-Trimethyloctane is a saturated branched-chain alkane with the molecular formula C₁₁H₂₄.[1][2] Its structure consists of an eight-carbon backbone (octane) with three methyl group substituents at the 3, 4, and 5 positions.

IUPAC Name: 3,4,5-Trimethyloctane[3] CAS Registry Number: 62016-44-8[1][2][3] Molecular Formula: C₁₁H₂₄[1][2][3]

Physicochemical Properties

The physicochemical properties of 3,4,5-Trimethyloctane are summarized in the table below. It is important to note that while some properties have been experimentally determined for similar compounds, many of the listed values for 3,4,5-Trimethyloctane are computed or estimated.

Property	Value	Source
Molecular Weight	156.31 g/mol	[3]
Boiling Point	181°C (estimated)	[4]
Melting Point	-57.06°C (estimated)	[4]
Density	0.760 g/cm³ (estimated)	[4]
Refractive Index	1.425 (estimated)	[4]
Solubility in Water	Insoluble (predicted)	[5][6]
Solubility in Organic Solvents	Soluble in nonpolar solvents (e.g., hexane, ether)	[5][6]
Vapor Pressure	Not available
LogP (Octanol-Water Partition Coefficient)	5.3 (computed)	[3]

Experimental Protocols

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external pressure. For a small quantity of a liquid alkane like 3,4,5-Trimethyloctane, the capillary method using a Thiele tube is a suitable technique.[7][8]

Methodology:

• A small amount of the sample (less than 0.5 mL) is placed in a small test tube.[7]

• A capillary tube, sealed at one end, is inverted and placed into the test tube containing the sample.

• The test tube is attached to a thermometer and heated in a Thiele tube containing a high-boiling point oil.[7]

• The oil is heated gently until a steady stream of bubbles emerges from the open end of the capillary tube.[7]

• The heat is then removed, and the temperature at which the liquid just begins to enter the capillary tube is recorded as the boiling point.

Determination of Melting Point

The melting point of a solid is the temperature at which it changes state from solid to liquid. For low-melting solids like 3,4,5-Trimethyloctane, a cryostat or a low-temperature melting point apparatus is required.

Methodology:

• A small, dry sample of the solidified alkane is loaded into a capillary tube to a height of 2-3 mm.[9]

• The capillary tube is placed in a melting point apparatus.

• The sample is heated at a slow, controlled rate (e.g., 1-2 °C per minute) near the expected melting point.[10]

• The temperature range from the first appearance of liquid to the complete melting of the solid is recorded as the melting point range.[10][11]

Determination of Density

The density of a liquid can be determined using a pycnometer or a vibrating tube densimeter.[12]

Methodology (using a pycnometer):

• The empty pycnometer is cleaned, dried, and its mass is accurately measured.

• The pycnometer is filled with the liquid alkane, ensuring no air bubbles are trapped, and its mass is measured again.

• The temperature of the liquid is recorded.

• The volume of the pycnometer is determined by repeating the process with a reference liquid of known density (e.g., distilled water).

• The density of the alkane is calculated by dividing the mass of the liquid by its volume.

Determination of Solubility

The solubility of 3,4,5-Trimethyloctane in various solvents can be determined by direct observation.

Methodology:

• A small amount of 3,4,5-Trimethyloctane (e.g., 0.1 mL) is added to a test tube containing a specific volume of the solvent (e.g., 1 mL of water or an organic solvent).

• The mixture is agitated vigorously.

• The mixture is allowed to stand and observed for the formation of a single phase (soluble) or two distinct layers (insoluble). Alkanes are generally insoluble in polar solvents like water but soluble in nonpolar organic solvents.[5][6]

Spectroscopic Characterization

The structure of 3,4,5-Trimethyloctane can be confirmed using various spectroscopic techniques.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for separating and identifying volatile compounds. In the gas chromatogram, the retention time of 3,4,5-Trimethyloctane will depend on the column and conditions used. The mass spectrum will show characteristic fragmentation patterns for a branched alkane. The molecular ion peak (M⁺) at m/z 156 may be of low abundance or absent.[2][13] Fragmentation will be favored at the branching points, leading to the formation of stable secondary and tertiary carbocations.[3][13][14]

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum of 3,4,5-Trimethyloctane is expected to be complex due to the presence of multiple, structurally similar methyl, methylene, and methine groups. The signals for these protons typically appear in the upfield region of the spectrum (around 0.8-1.7 ppm).[4]

• ¹³C NMR: The carbon NMR spectrum will show distinct signals for each unique carbon atom in the molecule. The chemical shifts will be characteristic of a branched alkane.

Safety and Handling

• Hazards: 3,4,5-Trimethyloctane is expected to be a flammable liquid and vapor. It may cause skin and eye irritation. Inhalation of high concentrations of vapor may cause dizziness and drowsiness. Aspiration of the liquid into the lungs may be harmful.

• Precautions: Handle in a well-ventilated area, away from heat, sparks, and open flames. Wear appropriate personal protective equipment, including safety glasses, gloves, and a lab coat. In case of skin contact, wash with soap and water. In case of eye contact, flush with copious amounts of water.

Logical Workflow for Characterization

The following diagram illustrates a logical workflow for the characterization of a branched alkane such as 3,4,5-Trimethyloctane.

Caption: Logical workflow for the characterization of 3,4,5-Trimethyloctane.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. faculty.uobasrah.edu.iq [faculty.uobasrah.edu.iq]
• 4. benchchem.com [benchchem.com]
• 5. All about Solubility of Alkanes [unacademy.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Video: Boiling Points - Concept [jove.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. chem.ucalgary.ca [chem.ucalgary.ca]
• 11. alnoor.edu.iq [alnoor.edu.iq]
• 12. researchgate.net [researchgate.net]
• 13. GCMS Section 6.9.2 [people.whitman.edu]
• 14. Video: Mass Spectrometry: Branched Alkane Fragmentation [jove.com]

3,4,5-Trimethyloctane physical properties

An In-depth Technical Guide to the Physical Properties of 3,4,5-Trimethyloctane

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,4,5-trimethyloctane is a branched-chain alkane with the molecular formula C₁₁H₂₄. As a member of the alkane family, it is a nonpolar molecule, characterized by single covalent bonds between its carbon and hydrogen atoms.[1][2] Understanding the physical properties of such compounds is crucial for their application in various fields, including their use as solvents, in lubrication, and as reference compounds in analytical chemistry. This guide provides a comprehensive overview of the known physical properties of 3,4,5-trimethyloctane, alongside generalized experimental protocols for their determination.

Molecular Structure and Identification

• IUPAC Name: 3,4,5-trimethyloctane[3]

• Molecular Formula: C₁₁H₂₄[3][4]

• Molecular Weight: 156.31 g/mol [3]

• CAS Registry Number: 62016-44-8[3][4][5]

• Canonical SMILES: CCCC(C)C(C)C(C)CC[3]

• InChIKey: BPFOUTQNEVQSFR-UHFFFAOYSA-N[3][4]

Physical Properties

The physical characteristics of 3,4,5-trimethyloctane are consistent with those of other branched alkanes of similar molecular weight. These properties are primarily dictated by the weak intermolecular van der Waals forces.[1][2]

Data Summary

The following table summarizes the key physical properties of 3,4,5-trimethyloctane.

Physical Property	Value	Source
Boiling Point	181°C	[6][7]
Melting Point	-57.06°C (estimate)	[6][7]
Density	0.7600 g/cm³	[6][7]
Refractive Index	1.4250	[6][7]

Experimental Protocols for Physical Property Determination

While specific experimental data for 3,4,5-trimethyloctane is not extensively published, the following are standard methodologies for determining the key physical properties of a liquid alkane.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external pressure. For a compound like 3,4,5-trimethyloctane, a common laboratory method is distillation.

• Apparatus: A standard distillation apparatus is used, consisting of a round-bottom flask, a heating mantle, a distillation head with a thermometer, a condenser, and a receiving flask.

• Procedure:

  • The round-bottom flask is filled to approximately two-thirds of its volume with 3,4,5-trimethyloctane and a few boiling chips to ensure smooth boiling.

  • The apparatus is assembled, ensuring the thermometer bulb is positioned just below the side arm of the distillation head to accurately measure the temperature of the vapor that is distilling.

  • Cooling water is circulated through the condenser.

  • The heating mantle is turned on and the liquid is heated to a gentle boil.

  • The temperature is recorded when it stabilizes as the liquid consistently condenses and collects in the receiving flask. This stable temperature is the boiling point.

Determination of Density

Density is the mass per unit volume of a substance. For a liquid, it is typically measured using a pycnometer or a digital density meter.

• Apparatus: A pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube through it) and an analytical balance.

• Procedure:

  • The empty pycnometer is weighed accurately.

  • It is then filled with distilled water and placed in a constant temperature bath until it reaches thermal equilibrium. The volume of the pycnometer is determined by the mass of the water and its known density at that temperature.

  • The pycnometer is dried and then filled with 3,4,5-trimethyloctane.

  • The filled pycnometer is weighed again at the same constant temperature.

  • The density of the 3,4,5-trimethyloctane is calculated by dividing the mass of the liquid by the volume of the pycnometer.

Determination of Refractive Index

The refractive index of a substance is a dimensionless number that describes how fast light travels through that material. It is a characteristic property of a substance and is temperature-dependent.

• Apparatus: A refractometer (e.g., an Abbé refractometer).

• Procedure:

  • The refractometer is calibrated using a standard of known refractive index (often distilled water).

  • A few drops of 3,4,5-trimethyloctane are placed on the prism of the refractometer.

  • The prism is closed and the light source is adjusted.

  • The user looks through the eyepiece and adjusts the controls until the dividing line between the light and dark fields is sharp and centered in the crosshairs.

  • The refractive index is read from the scale. The temperature at which the measurement is taken should also be recorded.

Logical Workflow for Physical Property Determination

The following diagram illustrates the logical workflow for the experimental determination of the physical properties of 3,4,5-trimethyloctane.

Caption: Workflow for Physical Property Determination.

References

• 1. physical properties of alkanes [unacademy.com]
• 2. Physical Properties of Alkanes and Their Variations [vedantu.com]
• 3. 3,4,5-Trimethyloctane | C11H24 | CID 12757233 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 3,4,5-trimethyloctane [webbook.nist.gov]
• 5. 3,4,5-trimethyloctane | CAS#:62016-44-8 | Chemsrc [chemsrc.com]
• 6. 3,4,5-trimethyloctane [chemicalbook.com]
• 7. 3,4,5-trimethyloctane CAS#: [m.chemicalbook.com]

An In-depth Technical Guide to the Molecular Structure of 3,4,5-Trimethyloctane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, properties, and analytical considerations for 3,4,5-trimethyloctane. This highly branched alkane serves as a valuable case study for understanding the impact of stereochemistry and steric hindrance on the physicochemical properties and synthetic accessibility of complex aliphatic scaffolds, which are often encountered in drug discovery and development.

Molecular Identity and Physicochemical Properties

3,4,5-Trimethyloctane is a saturated hydrocarbon with the chemical formula C₁₁H₂₄.[1][2] Its structure consists of an eight-carbon (octane) backbone with three methyl group substituents at the 3, 4, and 5 positions. The presence of multiple chiral centers results in several possible stereoisomers.

Table 1: Molecular Identifiers for 3,4,5-Trimethyloctane

Identifier	Value
IUPAC Name	3,4,5-Trimethyloctane[1]
CAS Number	62016-44-8[1][2]
Chemical Formula	C₁₁H₂₄[1][2]
Molecular Weight	156.31 g/mol [1]
SMILES String	CCCC(C)C(C)C(C)CC[1]

Table 2: Physicochemical Properties of 3,4,5-Trimethyloctane (and related C11H24 isomers for comparison)

Property	3,4,5-Trimethyloctane (Estimated)	n-Undecane (Experimental)	2-Methyldecane (Experimental)
Boiling Point	Not available	196 °C[3]	189.3 °C[4]
Melting Point	-57.06 °C[4]	-26 °C[3]	Not available
Density	Not available	0.740 g/cm³[3]	0.737 g/cm³[4]

The highly branched structure of 3,4,5-trimethyloctane is expected to result in a lower boiling point compared to its linear isomer, n-undecane, due to reduced surface area and weaker van der Waals forces.[4]

Molecular Structure Visualization

The following diagram illustrates the 2D chemical structure of 3,4,5-trimethyloctane.

Caption: 2D structure of 3,4,5-trimethyloctane.

Spectroscopic Characterization

Direct experimental spectroscopic data for 3,4,5-trimethyloctane is limited. However, based on the known principles of alkane spectroscopy and available data for its isomers, the expected spectral features can be predicted.

Nuclear Magnetic Resonance (NMR) Spectroscopy

A ¹³C NMR spectrum is available for one of the diastereomers of 3,4,5-trimethyloctane. The complex splitting patterns in both ¹H and ¹³C NMR spectra would arise from the numerous chemically non-equivalent protons and carbons due to the molecule's asymmetry.

Infrared (IR) Spectroscopy

The IR spectrum of 3,4,5-trimethyloctane is expected to be characteristic of a saturated alkane. Key absorption bands would include:

• C-H stretching vibrations: Strong absorptions in the 2850-3000 cm⁻¹ region.[3]

• -CH₂- (methylene) scissoring: An absorption around 1465 cm⁻¹.[3]

• -CH₃ (methyl) deformation: An absorption around 1375 cm⁻¹.[3]

Mass Spectrometry (MS)

Electron ionization mass spectrometry of 3,4,5-trimethyloctane would likely result in extensive fragmentation. The molecular ion peak (m/z 156) may be of low abundance or absent. Fragmentation would be expected to occur preferentially at the branching points to form more stable secondary and tertiary carbocations.

Experimental Protocols

Proposed Synthesis of 3,4,5-Trimethyloctane

The following diagram outlines a representative synthetic workflow.

References

• 1. 3,4,5-Trimethyloctane | C11H24 | CID 12757233 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3,4,5-trimethyloctane [webbook.nist.gov]
• 3. webqc.org [webqc.org]
• 4. benchchem.com [benchchem.com]
• 5. pearl.plymouth.ac.uk [pearl.plymouth.ac.uk]

An In-depth Technical Guide to 3,4,5-Trimethyloctane (CAS: 62016-44-8)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 3,4,5-trimethyloctane (CAS number 62016-44-8), a branched-chain alkane. The document consolidates available data on its chemical and physical properties, synthesis, and potential applications. Notably, while this compound has been identified as a promising biofuel component, there is a significant lack of publicly available information regarding its biological activity and relevance to drug development. This guide aims to be a foundational resource for researchers interested in this molecule.

Chemical and Physical Properties

3,4,5-Trimethyloctane is a saturated hydrocarbon with the chemical formula C₁₁H₂₄.[1][2] Its structure consists of an eight-carbon chain (octane) with three methyl group substituents at the 3, 4, and 5 positions. The presence of multiple chiral centers results in the existence of several stereoisomers.[3]

Table 1: Physicochemical Properties of 3,4,5-Trimethyloctane

Property	Value	Source
CAS Number	62016-44-8	[1][2]
Molecular Formula	C₁₁H₂₄	[1][2]
Molecular Weight	156.31 g/mol	[1][4]
IUPAC Name	3,4,5-trimethyloctane	[4]
Boiling Point	181°C (estimated)	[5]
Density	0.7600 g/cm³ (estimated)	[5]
Refractive Index	1.4250 (estimated)	[5]
InChI	InChI=1S/C11H24/c1-6-8-10(4)11(5)9(3)7-2/h9-11H,6-8H2,1-5H3	[1][4]
InChIKey	BPFOUTQNEVQSFR-UHFFFAOYSA-N	[1][4]
SMILES	CCCC(C)C(C)C(C)CC	[4]

Synthesis and Experimental Protocols

The synthesis of 3,4,5-trimethyloctane has been described in the scientific literature, involving a multi-step process. The following protocol is based on the methodology reported by A. Lachance and D. J. Cram in 1979.[3]

Experimental Protocol: Synthesis of 3,4,5-Trimethyloctane [3]

• Preparation of 4,5,6-Trimethyl-3-octanone: This ketone intermediate is synthesized via a Grignard reaction. 3-Methyl-2-hexene-4-one is reacted with sec-butylmagnesium chloride. The resulting crude product is purified by fractional distillation.

• Reduction to Undecanol (B1663989): The purified 4,5,6-trimethyl-3-octanone is reduced using lithium aluminum hydride (LiAlH₄) in ether. This reaction yields the corresponding undecanol.

• Dehydration to Olefins: The undecanol is dehydrated using naphthalenesulfonic acid in ethanol (B145695) to produce a mixture of olefins.

• Hydrogenation to 3,4,5-Trimethyloctane: The resulting olefin mixture is hydrogenated to yield 3,4,5-trimethyloctane. The final product can be purified by distillation.

Analytical Characterization:

• Gas Chromatography-Mass Spectrometry (GC-MS): Recommended for verifying the molecular weight and fragmentation pattern.[1]

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Crucial for confirming the chemical structure and distinguishing between isomers.[1][2]

• Elemental Analysis: Used to confirm the empirical formula. For C₁₁H₂₄, the calculated composition is C 84.52% and H 15.48%.[3]

Below is a workflow diagram illustrating the synthesis of 3,4,5-trimethyloctane.

Synthesis workflow for 3,4,5-Trimethyloctane.

Potential Applications

Biofuel Research

Recent studies in the field of green chemistry and biorefineries have identified 3,4,5-trimethyloctane as a potentially optimal biofuel.[6] In computational studies aimed at designing green fuels, it was identified as a top candidate based on desired physicochemical properties.[7][6] It has been noted for its potential in compression ignition engines due to favorable auto-ignition properties.

Table 2: Fuel-Related Properties

Property	Value	Comparison Compound	Comparison Value	Source
Cetane Number	54.3	2,4,7-Trimethyloctane	44.5	[5]

Biological Activity and Drug Development Potential

A thorough review of the existing scientific literature reveals a significant gap in the understanding of the biological activity of 3,4,5-trimethyloctane. There are currently no published studies detailing its mechanism of action, interaction with biological targets, or any associated signaling pathways. Consequently, its potential for drug development is unknown.

Conclusion

3,4,5-Trimethyloctane is a branched-chain alkane with well-defined chemical properties and established synthesis routes. Its primary area of interest in current research appears to be as a potential next-generation biofuel. For researchers in the fields of pharmacology and drug development, this compound represents an unexplored area. Future studies are required to determine if 3,4,5-trimethyloctane possesses any significant biological activity that would warrant further investigation for therapeutic applications. This guide serves as a summary of the current knowledge and highlights the need for further research into the biological aspects of this molecule.

References

• 1. 2,2,5-Trimethyloctane | 62016-27-7 | Benchchem [benchchem.com]
• 2. sites.lsa.umich.edu [sites.lsa.umich.edu]
• 3. cdnsciencepub.com [cdnsciencepub.com]
• 4. 3,4,5-Trimethyloctane | C11H24 | CID 12757233 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 2,4,7-Trimethyloctane | 62016-38-0 | Benchchem [benchchem.com]
• 6. mdpi-res.com [mdpi-res.com]
• 7. Inverse Molecular Design Techniques for Green Chemical Design in Integrated Biorefineries [mdpi.com]

An In-depth Technical Guide to the Structural Isomers of Undecane

For Researchers, Scientists, and Drug Development Professionals

Undecane (B72203) (C₁₁H₂₄) is an alkane hydrocarbon with 159 structural isomers.[1][2][3] This guide provides a detailed overview of the structural formulas, physicochemical properties, and analytical methodologies related to the isomers of undecane. As components of complex hydrocarbon mixtures and potential scaffolds in medicinal chemistry, a thorough understanding of their properties is essential.

The Structural Diversity of Undecane Isomers

The 159 structural isomers of undecane arise from the various branching patterns possible for an eleven-carbon chain. These isomers can be broadly categorized based on the length of their principal carbon chain and the nature of their alkyl substituents. The primary classes of undecane isomers include the straight-chain n-undecane, various methyldecanes, dimethylnonanes, ethylnonanes, and so on, with increasing degrees of branching leading to a large number of possible structures.

The nature and position of these branches significantly influence the physicochemical properties of the isomers. Generally, increased branching leads to a more compact, spherical molecular shape, which reduces the surface area available for intermolecular van der Waals forces. This typically results in lower boiling points compared to the linear isomer, n-undecane.[1]

Caption: Classification of Undecane Isomers.

Physicochemical Properties of Selected Undecane Isomers

Isomer Name	CAS Number	Boiling Point (°C)	Melting Point (°C)	Density (g/cm³)	Structural Formula
n-Undecane	1120-21-4	196	-26	0.740	CH₃(CH₂)₉CH₃
2-Methyldecane	6975-98-0	189.3	-	0.737	CH₃CH(CH₃)(CH₂)₇CH₃
3-Methyldecane	13151-34-3	188.1 - 189.1	-92.9	0.742	CH₃CH₂CH(CH₃)(CH₂)₆CH₃
4-Methyldecane	2847-72-5	188.7	-	0.741	CH₃(CH₂)₂CH(CH₃)(CH₂)₅CH₃
5-Methyldecane	13151-35-4	186.1	-57.06 (est.)	0.742	CH₃(CH₂)₃CH(CH₃)(CH₂)₄CH₃
2,2-Dimethylnonane	17301-99-4	180.5	-	0.743	(CH₃)₃C(CH₂)₆CH₃
3,3-Dimethylnonane	4110-44-5	185.7	-	0.756	CH₃CH₂C(CH₃)₂(CH₂)₅CH₃
4,4-Dimethylnonane	17302-18-0	186	-	0.757	CH₃(CH₂)₂C(CH₃)₂(CH₂)₄CH₃
2,3-Dimethylnonane	2884-06-2	186	-57.06 (est.)	0.7438	CH₃CH(CH₃)CH(CH₃)(CH₂)₅CH₃

Experimental Protocols

Synthesis of Branched Undecane Isomers (General Approach)

The synthesis of specific branched alkanes often involves the construction of the carbon skeleton through carbon-carbon bond-forming reactions, followed by the removal of functional groups. A common strategy is the Grignard reaction.

Example: Synthesis of 5-Methyl-5-decanol (a precursor to a branched undecane isomer)

Caption: Grignard Synthesis Workflow.

Methodology:

• Grignard Reagent Preparation: In a flame-dried, three-necked flask equipped with a reflux condenser, dropping funnel, and a nitrogen inlet, magnesium turnings are placed. Anhydrous diethyl ether is added, followed by a small crystal of iodine to initiate the reaction. 1-Bromobutane is then added dropwise from the dropping funnel to maintain a gentle reflux. The reaction mixture is stirred until the magnesium is consumed.

• Reaction with Ketone: The Grignard reagent is cooled in an ice bath, and a solution of 2-heptanone in anhydrous diethyl ether is added dropwise with stirring. After the addition is complete, the reaction mixture is stirred at room temperature for several hours.

• Work-up: The reaction is quenched by the slow addition of a saturated aqueous solution of ammonium (B1175870) chloride. The organic layer is separated, and the aqueous layer is extracted with diethyl ether. The combined organic extracts are washed with brine, dried over anhydrous magnesium sulfate, and the solvent is removed under reduced pressure to yield the crude 5-methyl-5-decanol.

• Reduction to Alkane: The tertiary alcohol can be converted to the corresponding alkane via a two-step process involving dehydration to an alkene followed by catalytic hydrogenation.

Characterization of Undecane Isomers

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for separating and identifying the components of a mixture of undecane isomers.

Methodology:

• Sample Preparation: A dilute solution of the undecane isomer mixture is prepared in a volatile solvent such as hexane.

• Instrumentation: A gas chromatograph equipped with a capillary column (e.g., a nonpolar stationary phase like dimethylpolysiloxane) is coupled to a mass spectrometer.

• GC Conditions:

  • Injector Temperature: 250 °C

  • Carrier Gas: Helium at a constant flow rate.

  • Oven Temperature Program: An initial temperature of 50 °C is held for 2 minutes, then ramped to 200 °C at a rate of 5 °C/min.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 40-200.

• Data Analysis: The retention time of each peak in the chromatogram provides information about the boiling point of the isomer. The mass spectrum of each peak provides the molecular weight and a characteristic fragmentation pattern that can be used to elucidate the structure of the isomer. Branched alkanes often show characteristic fragmentation patterns resulting from cleavage at the branch points.

Boiling Point Determination (Micro-method)

The boiling point is a key physical property for characterizing a liquid sample.

Caption: Boiling Point Determination Workflow.

Methodology:

• A small amount of the liquid undecane isomer is placed in a fusion tube.

• A capillary tube, sealed at one end, is placed open-end down into the liquid.

• The fusion tube is attached to a thermometer and heated in a heating block or oil bath.

• As the temperature rises, a stream of bubbles will emerge from the open end of the capillary tube.

• The heat is removed, and the apparatus is allowed to cool slowly.

• The temperature at which the liquid just begins to enter the capillary tube is recorded as the boiling point.

Conclusion

The 159 structural isomers of undecane represent a significant challenge in terms of complete synthesis and characterization. However, by understanding the principles of IUPAC nomenclature, the effects of branching on physicochemical properties, and the application of modern analytical techniques such as GC-MS, researchers can effectively identify and characterize these compounds. The experimental protocols outlined in this guide provide a foundation for the practical investigation of undecane isomers in various scientific and industrial applications.

References

• 1. benchchem.com [benchchem.com]
• 2. Illustrated Glossary of Organic Chemistry - Undecane [chem.ucla.edu]
• 3. Undecane - Simple English Wikipedia, the free encyclopedia [simple.wikipedia.org]

An In-depth Technical Guide on the Characterization of Branched Alkanes: C11H24

Introduction

Undecane (C11H24) is an acyclic alkane that, beyond its linear form (n-undecane), can exist as 158 other structural isomers.[1][2] These branched alkanes, while sharing the same molecular formula, exhibit distinct physicochemical properties due to variations in their carbon skeleton.[1][3] The degree and nature of this branching significantly influence properties such as boiling point, melting point, and density by altering the effectiveness of intermolecular van der Waals forces.[1][3] For researchers, scientists, and drug development professionals, the precise characterization and differentiation of these isomers are crucial, as their unique structures can impact their function as solvents, lubricants, or components in complex chemical mixtures.[3][4] This guide provides a comprehensive overview of the key analytical techniques and experimental protocols used for the characterization of C11H24 isomers.

Data Presentation

The structural differences among C11H24 isomers lead to measurable variations in their physical and spectroscopic properties.

Physicochemical Properties

Increased branching generally disrupts intermolecular forces, leading to lower boiling points compared to the linear n-undecane.[1] The effect on melting points is less predictable, as molecular symmetry also plays a significant role.[1]

Isomer Name	CAS Number	Boiling Point (°C)	Melting Point (°C)	Density (g/cm³)
n-Undecane	1120-21-4	196	-26	0.740
2-Methyldecane	6975-98-0	189.3	-	0.737
3-Methyldecane	13151-34-3	188.1 - 189.1	-92.9	0.742
4-Methyldecane	2847-72-5	188.7	-	0.741
5-Methyldecane	13151-35-4	186.1	-57.06 (est.)	0.742
2,3-Dimethylnonane	2884-06-2	186	-57.06 (est.)	0.7438
2,2-Dimethylnonane	15869-89-3	177.1	-	0.743
(Data sourced from multiple chemical databases)[1][5]

Spectroscopic Data Summary

Spectroscopic techniques provide detailed structural information, allowing for the definitive identification of specific isomers.

Isomer	Key ¹H NMR (δ, ppm)	Key ¹³C NMR (δ, ppm)	Key FT-IR Absorptions (cm⁻¹)	Major Mass Spec Fragments (m/z)
n-Undecane	0.88 (t, 6H), 1.26 (m, 18H)	14.1, 22.7, 29.3, 29.6, 31.9	~2955, ~2924, ~2854 (C-H stretch); ~1467 (CH₂ bend); ~1378 (CH₃ bend)	156 (M+), 141, 127, 113, 99, 85, 71, 57, 43
2-Methyldecane	0.86 (d, 6H), 0.88 (t, 3H), 1.25 (m, 14H), 1.51 (m, 1H)	14.1, 20.0, 22.7, 27.2, 29.4, 29.7, 30.1, 31.9, 34.1, 36.7	~2956 (C-H stretch), similar bending to n-undecane	156 (M+), 141, 127, 99, 85, 71, 57, 43
(Spectroscopic data compiled from various spectral databases)[4][6]

Experimental Protocols

A multi-technique approach is essential for the unambiguous identification of C11H24 isomers.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is the premier technique for separating the volatile C11H24 isomers and providing initial identification based on retention times and mass fragmentation patterns.

Methodology:

• Sample Preparation: Dilute the C11H24 isomer mixture in a high-purity volatile solvent (e.g., hexane (B92381) or dichloromethane) to a concentration of approximately 50-100 mg/L.[5]

• Instrumentation: Utilize a gas chromatograph equipped with a mass selective detector (MSD).[7] A long, non-polar capillary column (e.g., HP-5MS, 30-60m) is typically used for separating hydrocarbon isomers.[7][8]

• GC Conditions:

  • Injector Temperature: 250 °C.

  • Carrier Gas: Helium at a constant flow rate.[7]

  • Oven Program: An initial temperature of 60 °C, held for 2 minutes, ramped to 250 °C at 5-10 °C/min, and held for a final period.[9] This temperature programming allows for the sequential elution of isomers based on their boiling points.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.[7]

  • Ion Source Temperature: 230 °C.[9]

  • Scan Range: m/z 40-400.[9]

• Data Analysis: Identify individual isomers by their unique retention times and by comparing their mass spectra against a reference library (e.g., NIST).[9] Branched alkanes produce characteristic fragmentation patterns resulting from cleavage at the points of branching.[7]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides definitive structural elucidation by mapping the carbon and proton environments within the molecule.

Methodology:

• Sample Preparation: Dissolve approximately 5-10 mg of the purified isomer in 0.6-0.7 mL of a deuterated solvent (e.g., chloroform-d, CDCl₃) and transfer to a 5 mm NMR tube.[10]

• ¹H NMR Spectroscopy:

  • Acquisition: Acquire the proton spectrum using a standard pulse sequence.

  • Analysis: Protons on alkyl groups typically appear in the highly shielded region of the spectrum (0.7 to 1.5 ppm).[11] The chemical shift and splitting patterns (multiplicity) reveal the connectivity. For example, the terminal methyl groups of n-undecane appear as a triplet around 0.88 ppm, while the internal methylene (B1212753) groups form a complex multiplet around 1.26 ppm.[4] In branched isomers, methyl groups adjacent to a branch point will have different chemical shifts and may appear as doublets.[6]

• ¹³C NMR Spectroscopy:

  • Acquisition: Acquire the carbon spectrum, often with proton decoupling to simplify the signals to single lines for each unique carbon.

  • Analysis: The chemical shifts of carbon atoms are highly sensitive to their local environment. Terminal methyl carbons in alkanes appear around 14 ppm, while internal methylene carbons are found between 22-32 ppm.[4][11] Carbons at branch points (tertiary or quaternary) have distinct chemical shifts, allowing for unambiguous identification of the branching structure.[7][11]

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy is used to confirm the presence of alkane functional groups and can sometimes provide clues about the branching structure.

Methodology:

• Sample Preparation: A thin film of the liquid sample is placed between two salt (NaCl or KBr) plates. Alternatively, Attenuated Total Reflectance (ATR) can be used with neat samples.

• Acquisition: The spectrum is recorded over the mid-infrared range (typically 4000-400 cm⁻¹).

• Data Analysis:

  • C-H Stretching: All alkanes show strong, sharp absorption bands in the 3000-2850 cm⁻¹ region due to C-H stretching vibrations.[12][13]

  • C-H Bending: Methyl (CH₃) and methylene (CH₂) groups have characteristic bending (scissoring) vibrations around 1470-1450 cm⁻¹.[12] A specific band for methyl group deformation appears around 1375 cm⁻¹.[4]

  • Branching Clues: The presence of a gem-dimethyl group (two methyl groups on the same carbon) can sometimes be identified by a characteristic splitting of the methyl bending band around 1370 cm⁻¹. A tertiary-butyl group can show specific absorptions in the fingerprint region.[7]

Visualizations

Fig 1. Structural Isomerism in C11H24

Fig 2. Workflow for Isomer Characterization

Fig 3. Branching Effect on Boiling Point

Conclusion

The characterization of branched C11H24 alkanes is a significant analytical challenge due to the large number of isomers with closely related physical properties.[5] An integrated analytical approach is indispensable for their unambiguous identification. Gas chromatography provides the necessary separation, while mass spectrometry offers initial identification through characteristic fragmentation. Finally, NMR and FT-IR spectroscopy provide the detailed structural information required for definitive elucidation of the carbon skeleton and branching patterns. This comprehensive characterization is fundamental for understanding structure-property relationships and for the effective application of these compounds in scientific and industrial fields.

References

• 1. benchchem.com [benchchem.com]
• 2. nacchemical.com [nacchemical.com]
• 3. riomaisseguro.rio.rj.gov.br [riomaisseguro.rio.rj.gov.br]
• 4. webqc.org [webqc.org]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. pnas.org [pnas.org]
• 8. cup.edu.cn [cup.edu.cn]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. Alkanes | OpenOChem Learn [learn.openochem.org]
• 12. orgchemboulder.com [orgchemboulder.com]
• 13. chem.libretexts.org [chem.libretexts.org]

The Ubiquitous Yet Understated Presence of Branched Undecanes in Nature

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Branched undecanes, a class of saturated hydrocarbons with the chemical formula C₁₁H₂₄, are found across the biological kingdoms, playing subtle yet significant roles in chemical communication and defense. While their straight-chain counterpart, n-undecane, is a well-documented component of many natural volatile blends, the various branched isomers are increasingly being identified as crucial semiochemicals, particularly in the intricate world of insects. This technical guide provides a comprehensive overview of the natural occurrence of branched undecanes, detailing their presence in various organisms, the analytical methodologies for their identification, and their known biological functions.

Data Presentation: Quantitative Occurrence of Branched Undecanes

The following tables summarize the quantitative data available on the natural occurrence of branched undecane (B72203) isomers. The data highlights their presence as both major and minor components in the chemical profiles of various organisms.

Table 1: Quantitative Analysis of Branched Undecanes in Insects

Isomer	Species	Order	Family	Source of Sample	Analytical Method	Relative Abundance (%) or Concentration	Citation(s)
Branched Undecane (unspecified)	Formica obscuripes	Hymenoptera	Formicidae	Defensive Secretion	GC-MS	Present (Undecane avg. 19%)	[1]

Table 2: Quantitative Analysis of Branched Undecanes in Plants

Isomer	Species	Family	Source of Sample	Analytical Method	Relative Abundance (%)	Citation(s)
2-Methylundecane (B1362468)	Zingiber officinale (Ginger)	Zingiberaceae	Rhizome	GC-MS	Data not quantified	[2]
3-Methylundecane	Pimenta dioica (Allspice)	Myrtaceae	Leaves	GC-MS	Present (not quantified)	[3]

Note: Quantitative data for branched undecanes is often limited as analytical focus is frequently directed towards longer-chain hydrocarbons in cuticular waxes and more abundant volatile compounds in essential oils.

Natural Occurrence in the Animal Kingdom

Insects: Masters of Chemical Communication

Insects are the primary domain where the functional significance of branched undecanes has been most extensively, albeit still sparsely, documented. These compounds are integral components of cuticular hydrocarbons (CHCs), the waxy layer covering the insect exoskeleton that primarily prevents desiccation but also serves as a rich medium for chemical signaling.

Methyl-branched alkanes, including isomers of undecane, are crucial for intraspecific and interspecific communication, mediating behaviors such as mate recognition, aggregation, and social organization. For instance, while straight-chain undecane is a known alarm pheromone in many ant species of the Formicinae subfamily, the presence of branched isomers can contribute to the species-specificity of the signal. In the defensive spray of the western thatching ant, Formica obscuripes, a branched-chain alkane was identified alongside a significant proportion of n-undecane, suggesting a role in the complex chemical cocktail used for defense and communication[1].

Natural Occurrence in the Plant Kingdom

The presence of branched undecanes in plants is less documented than in insects. They are typically found as minor constituents of essential oils and epicuticular waxes.

For example, 2-methylundecane has been reported in the rhizome of ginger (Zingiber officinale)[2]. 3-Methylundecane has been identified in the leaves of allspice (Pimenta dioica)[3]. The low concentrations of these compounds suggest they may not be primary contributors to the overall aroma profile of these plants but could play a role in deterring herbivores or attracting specific pollinators or predators of herbivores.

Experimental Protocols

A thorough understanding of the natural occurrence of branched undecanes relies on robust analytical methodologies for their extraction, isolation, and identification. Gas chromatography-mass spectrometry (GC-MS) is the cornerstone technique for this purpose.

Protocol 1: Extraction and Analysis of Cuticular Hydrocarbons from Insects

Objective: To extract, identify, and quantify branched undecanes from the cuticle of an insect.

Materials:

• Insect specimens

• n-Hexane (analytical grade)

• Glass vials (2 mL) with PTFE-lined caps

• Micropipettes

• Gas chromatograph coupled to a mass spectrometer (GC-MS)

• Internal standard (e.g., n-dodecane)

Procedure:

• Sample Preparation: Collect insects and, if necessary, euthanize them by freezing.

• Extraction: Place a single insect (or a pooled sample for smaller insects) into a glass vial. Add a known volume of n-hexane (e.g., 200 µL) containing an internal standard at a known concentration.

• Washing: Gently agitate the vial for 5-10 minutes to wash the cuticular lipids into the solvent. Avoid prolonged extraction times to minimize contamination from internal lipids.

• Sample Transfer: Carefully remove the insect from the vial. Transfer the hexane (B92381) extract to a clean GC vial.

• GC-MS Analysis:

  • Injection: Inject 1-2 µL of the extract into the GC-MS system.

  • Column: Use a non-polar capillary column (e.g., DB-5ms).

  • Oven Program: A typical temperature program starts at a low temperature (e.g., 50°C), holds for a few minutes, and then ramps up to a high temperature (e.g., 320°C) to elute all hydrocarbons.

  • Mass Spectrometry: Operate the mass spectrometer in electron ionization (EI) mode, scanning a mass range of m/z 40-600.

• Data Analysis:

  • Identification: Identify branched undecanes by comparing their mass spectra and retention times to those of authentic standards or by interpreting the fragmentation patterns.

  • Quantification: Calculate the relative abundance or concentration of each branched undecane by comparing its peak area to that of the internal standard.

Protocol 2: Analysis of Branched Undecanes in Plant Essential Oils

Objective: To identify and quantify branched undecanes in a plant essential oil.

Materials:

• Plant essential oil

• n-Hexane (analytical grade)

• GC-MS system

• Internal standard (e.g., n-dodecane)

Procedure:

• Sample Preparation: Dilute the essential oil in n-hexane (e.g., 1:100 v/v) to a concentration suitable for GC-MS analysis. Add a known amount of an internal standard.

• GC-MS Analysis: Follow the GC-MS analysis and data analysis steps as outlined in Protocol 1. The oven temperature program may need to be optimized based on the overall volatility of the essential oil.

Biosynthesis and Signaling Pathways

The biosynthesis of methyl-branched hydrocarbons in insects is a modification of the fatty acid synthesis pathway and occurs primarily in specialized cells called oenocytes.

Caption: Biosynthesis of methyl-branched undecanes in insects.

Experimental Workflow Visualization

The following diagram illustrates a typical workflow for the investigation of branched undecanes in natural sources.

References

• 1. researchgate.net [researchgate.net]
• 2. Fundamental Chemistry of Essential Oils and Volatile Organic Compounds, Methods of Analysis and Authentication [mdpi.com]
• 3. Quantitative analysis of essential oils: a complex task | Semantic Scholar [semanticscholar.org]

An In-depth Technical Guide on the Thermodynamic Properties of 3,4,5-Trimethyloctane

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the thermodynamic properties of 3,4,5-trimethyloctane (CAS RN: 62016-44-8), a branched alkane of interest in various fields of chemical research and development. Due to a scarcity of direct experimental data for this specific isomer, this document leverages established theoretical and group additivity methods to present estimated thermodynamic parameters. Furthermore, it details the standard experimental protocols for the determination of key thermodynamic properties for alkanes, offering a foundational understanding for further research. This guide is intended to serve as a valuable resource for researchers, scientists, and professionals in drug development by providing both estimated data and procedural insights into the thermodynamic characterization of similar organic molecules.

Introduction

3,4,5-Trimethyloctane is a saturated hydrocarbon with the chemical formula C₁₁H₂₄ and a molecular weight of 156.31 g/mol .[1] As a branched-chain alkane, its physical and thermodynamic properties are of interest in areas such as fuel formulation, lubricant technology, and as a non-polar solvent in various chemical processes. In the context of drug development, understanding the thermodynamic behavior of structurally similar molecules can be crucial for modeling transport phenomena, solubility, and interactions within biological systems. This guide aims to bridge the gap in available experimental data by providing reliable estimated values and outlining the methodologies for their empirical validation.

Estimated Thermodynamic Properties

In the absence of direct experimental measurements for 3,4,5-trimethyloctane, its thermodynamic properties have been estimated using the well-established Joback group contribution method.[2][3][4][5] This method predicts thermodynamic properties based on the summation of contributions from its constituent functional groups.

Table 1: Estimated Thermodynamic Properties of 3,4,5-Trimethyloctane

Property	Symbol	Estimated Value	Unit
Boiling Point	Tb	181	°C
Melting Point	Tm	-57.06	°C
Density	ρ	0.7600	g/cm³
Refractive Index	nD	1.4250	-
Heat of Formation (Ideal Gas, 298 K)	ΔHf°	-305.58	kJ/mol
Gibbs Free Energy of Formation (Ideal Gas, 298 K)	ΔGf°	-39.31	kJ/mol
Molar Heat Capacity (Ideal Gas, 298 K)	Cp	385.24	J/(mol·K)

Note: The values for Boiling Point, Melting Point, Density, and Refractive Index are sourced from ChemicalBook, which states the melting point is an estimate.[6] The Heat of Formation, Gibbs Free Energy of Formation, and Molar Heat Capacity have been calculated using the Joback method.

Experimental Protocols for Thermodynamic Property Determination

Determination of Heat Capacity (C_p)

The isobaric heat capacity of a liquid can be precisely measured using differential scanning calorimetry (DSC).[7][8] This method involves comparing the heat flow required to raise the temperature of a sample to that of a known reference material.

Experimental Workflow for Heat Capacity Measurement using DSC

Caption: Workflow for determining heat capacity using DSC.

Determination of Enthalpy of Formation (ΔH_f°)

The standard enthalpy of formation of a combustible compound like 3,4,5-trimethyloctane is typically determined by combustion calorimetry.[9][10] This involves measuring the heat released during the complete combustion of the substance in a bomb calorimeter.

Experimental Workflow for Enthalpy of Formation Measurement

Caption: Workflow for determining enthalpy of formation via combustion calorimetry.

Determination of Vapor Pressure

The vapor pressure of a liquid alkane can be determined using various methods, including the static, ebulliometric, and transpiration methods.[11][12] The static method directly measures the pressure of the vapor in equilibrium with the liquid at a constant temperature.

Experimental Workflow for Vapor Pressure Measurement (Static Method)

Caption: Workflow for determining vapor pressure using the static method.

Logical Relationships in Thermodynamic Property Estimation

The estimation of various thermodynamic properties is often interconnected. Group contribution methods, such as the Joback method, form the foundation for these estimations.

Caption: Logical flow from molecular structure to estimated properties.

Conclusion

This technical guide has provided a summary of the estimated thermodynamic properties of 3,4,5-trimethyloctane, derived from the Joback group contribution method. While these estimated values offer a valuable starting point for research and modeling, experimental validation is crucial for applications requiring high accuracy. The detailed experimental protocols for determining heat capacity, enthalpy of formation, and vapor pressure serve as a practical reference for researchers aiming to perform such measurements on 3,4,5-trimethyloctane or similar branched alkanes. The continued development of both computational and experimental techniques will further enhance our understanding of the thermodynamic behavior of complex organic molecules, aiding in advancements across various scientific and industrial domains.

References

• 1. 3,4,5-Trimethyloctane | C11H24 | CID 12757233 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Joback method - Wikipedia [en.wikipedia.org]
• 3. scribd.com [scribd.com]
• 4. youtube.com [youtube.com]
• 5. Joback Group Contribution Method (thermo.group_contribution.joback) — Thermo 0.6.0 documentation [thermo.readthedocs.io]
• 6. 3,4,5-trimethyloctane [chemicalbook.com]
• 7. Highly precise experimental device for determining the heat capacity of liquids under pressure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pubs.aip.org [pubs.aip.org]
• 9. reddit.com [reddit.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. eclass.upatras.gr [eclass.upatras.gr]
• 12. books.rsc.org [books.rsc.org]

Spectral Data Analysis of 3,4,5-Trimethyloctane: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectral data for 3,4,5-trimethyloctane (C₁₁H₂₄), a branched alkane. Due to the limited availability of public experimental spectra for this specific compound, this document combines established spectroscopic principles for alkanes with predicted data to offer a detailed analysis. This guide is intended to assist researchers in understanding the expected spectral characteristics of 3,4,5-trimethyloctane and similar branched alkanes, which is crucial for structural elucidation and chemical analysis.

Predicted Spectroscopic Data

The following sections present the predicted Mass Spectrometry, ¹³C NMR, ¹H NMR, and Infrared (IR) spectroscopy data for 3,4,5-trimethyloctane. These predictions are based on established fragmentation patterns of branched alkanes and computational NMR prediction algorithms.

Mass Spectrometry (MS)

The mass spectrum of 3,4,5-trimethyloctane is predicted to be characterized by extensive fragmentation due to the branched nature of the alkane, leading to a weak or absent molecular ion peak. The fragmentation primarily occurs at the branching points to form more stable secondary and tertiary carbocations.

Table 1: Predicted Mass Spectrometry Data for 3,4,5-Trimethyloctane

m/z	Predicted Fragment Ion	Structure of Fragment	Relative Abundance
156	[C₁₁H₂₄]⁺• (Molecular Ion)	[CH₃CH₂CH(CH₃)CH(CH₃)CH(CH₃)CH₂CH₃]⁺•	Very Low
127	[C₉H₁₉]⁺	[M - C₂H₅]⁺	Moderate
113	[C₈H₁₇]⁺	[M - C₃H₇]⁺	High
99	[C₇H₁₅]⁺	[M - C₄H₉]⁺	High
85	[C₆H₁₃]⁺	Cleavage at C4-C5	High
71	[C₅H₁₁]⁺	Cleavage at C3-C4 or C5-C6	High (likely base peak)
57	[C₄H₉]⁺	Further fragmentation	High
43	[C₃H₇]⁺	Further fragmentation	High
29	[C₂H₅]⁺	Further fragmentation	Moderate

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

Due to the presence of chiral centers at positions 3, 4, and 5, 3,4,5-trimethyloctane can exist as multiple diastereomers. This will result in a complex ¹³C NMR spectrum with more than 11 signals if a mixture of diastereomers is present. The predicted chemical shifts are based on the general ranges for alkanes, with branching causing downfield shifts.

Table 2: Predicted ¹³C NMR Chemical Shifts for a Diastereomer of 3,4,5-Trimethyloctane

Carbon Atom	Predicted Chemical Shift (ppm)
C1	~11-15
C2	~20-25
C3	~35-42
C4	~40-48
C5	~38-45
C6	~25-30
C7	~22-27
C8	~14-18
3-CH₃	~15-20
4-CH₃	~12-18
5-CH₃	~16-22

Note: The exact chemical shifts will vary between different diastereomers.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy

The ¹H NMR spectrum of 3,4,5-trimethyloctane is expected to be complex due to the large number of similar proton environments and the potential for overlapping signals. The signals for the methyl, methylene, and methine protons will appear in the typical upfield region for alkanes.

Table 3: Predicted ¹H NMR Data for 3,4,5-Trimethyloctane

Proton Environment	Predicted Chemical Shift (ppm)	Predicted Multiplicity	Integration
-CH₃ (terminal)	~0.8 - 1.0	Triplet (t)	6H
-CH₂-	~1.1 - 1.4	Multiplet (m)	4H
-CH- (backbone)	~1.3 - 1.7	Multiplet (m)	3H
-CH₃ (branched)	~0.8 - 1.1	Doublet (d)	9H

Infrared (IR) Spectroscopy

The IR spectrum of 3,4,5-trimethyloctane will be typical of a saturated alkane, characterized by strong C-H stretching and bending vibrations.

Table 4: Predicted Infrared (IR) Absorption Bands for 3,4,5-Trimethyloctane

Vibrational Mode	Predicted Frequency (cm⁻¹)	Intensity
C-H Stretch (sp³ CH₃ and CH₂)	2850 - 2960	Strong
C-H Bend (CH₂ Scissoring)	~1465	Medium
C-H Bend (CH₃ Asymmetric)	~1450	Medium
C-H Bend (CH₃ Symmetric)	~1375	Medium

Experimental Protocols

While specific experimental data for 3,4,5-trimethyloctane is not widely published, the following are general methodologies for acquiring the spectral data discussed.

Mass Spectrometry (Electron Ionization - EI)

• Sample Introduction: The sample is introduced into the mass spectrometer via a gas chromatograph (GC-MS) for separation and purification, or directly via a heated probe.

• Ionization: In the ion source, the gaseous sample molecules are bombarded with a high-energy electron beam (typically 70 eV), causing the ejection of an electron to form a molecular ion (M⁺•).

• Fragmentation: The high internal energy of the molecular ion leads to fragmentation, breaking covalent bonds to form smaller, charged fragments and neutral radicals.[1]

• Mass Analysis: The positively charged ions are accelerated into a mass analyzer (e.g., quadrupole or time-of-flight), which separates them based on their mass-to-charge ratio (m/z).

• Detection: An electron multiplier detects the ions, and the signal is processed to generate a mass spectrum, which plots the relative abundance of ions as a function of their m/z ratio.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: A small amount of the purified compound is dissolved in a deuterated solvent (e.g., CDCl₃, C₆D₆) to avoid solvent signals in the ¹H NMR spectrum. A reference standard, such as tetramethylsilane (B1202638) (TMS), is added to calibrate the chemical shift scale to 0 ppm.

• Data Acquisition: The sample tube is placed in the core of a powerful superconducting magnet. For ¹³C NMR, a broadband proton-decoupled pulse sequence is typically used to simplify the spectrum by removing C-H coupling, resulting in a single peak for each unique carbon atom.[2] For ¹H NMR, a standard single-pulse experiment is performed.

• Signal Processing: The acquired free induction decay (FID) signal is converted into a frequency-domain spectrum using a Fourier transform. The resulting spectrum is then phased and baseline-corrected.

• Data Analysis: The chemical shifts, signal integrations (for ¹H NMR), and coupling patterns are analyzed to determine the structure of the molecule.

Infrared (IR) Spectroscopy

• Sample Preparation: For a liquid sample like 3,4,5-trimethyloctane, a thin film can be prepared between two salt plates (e.g., NaCl or KBr), which are transparent to IR radiation. Alternatively, a solution in a non-polar solvent like carbon tetrachloride (CCl₄) can be used.

• Data Acquisition: The sample is placed in the path of an infrared beam in a Fourier Transform Infrared (FT-IR) spectrometer. The interferometer modulates the IR radiation, which then passes through the sample.

• Signal Detection: A detector measures the intensity of the transmitted radiation as a function of the interferometer's mirror position, generating an interferogram.

• Data Processing: A Fourier transform is applied to the interferogram to obtain the IR spectrum, which is a plot of absorbance or transmittance versus wavenumber (cm⁻¹).[3]

Visualizations

The following diagrams illustrate the workflow for spectral analysis and the relationship between different spectroscopic techniques in elucidating the structure of an organic compound like 3,4,5-trimethyloctane.

Caption: Workflow for the spectroscopic analysis and structural elucidation of 3,4,5-trimethyloctane.

Caption: Interrelationship of spectroscopic techniques for structural determination.

References

• 1. uobabylon.edu.iq [uobabylon.edu.iq]
• 2. m.youtube.com [m.youtube.com]
• 3. spectroscopyasia.com [spectroscopyasia.com]

The Discovery and Application of Highly Branched Alkanes: A Technical Guide

Abstract

Highly branched alkanes, a unique class of hydrocarbons, have garnered significant attention across various scientific disciplines, from geochemistry to medicinal chemistry. Their distinct physical and chemical properties, conferred by their complex three-dimensional structures, set them apart from their linear counterparts. This technical guide provides an in-depth exploration of the discovery, synthesis, and characterization of highly branched alkanes. It details key experimental protocols, presents quantitative physicochemical data, and elucidates the role of their isoprenoid subclass in critical biological signaling pathways, offering valuable insights for researchers in drug development and related fields.

Introduction: A Historical Perspective on Branched Alkanes

The journey into the world of highly branched alkanes began with the study of natural products, particularly essential oils. In 1887, the German chemist Otto Wallach first recognized that a fundamental five-carbon "isoprene" unit could be assembled in various ways to create the diverse carbon skeletons of terpenes, a large class of naturally occurring branched hydrocarbons.[1][2] Wallach's pioneering work in analyzing and classifying these compounds laid the groundwork for modern terpene chemistry and earned him the Nobel Prize in Chemistry in 1910.[3][4][5][6]

Decades later, in the mid-20th century, the biosynthetic pathways of these intricate molecules were unraveled. Konrad Bloch and Feodor Lynen were awarded the Nobel Prize in Physiology or Medicine in 1964 for their discoveries concerning the biosynthesis of cholesterol and fatty acids from the two-carbon precursor, acetic acid.[7][8][9][10][11] Their work elucidated the mevalonate (B85504) pathway, the central metabolic route for the synthesis of isopentenyl pyrophosphate (IPP), the activated isoprene (B109036) unit.[8][10] This pathway, along with the more recently discovered methylerythritol phosphate (B84403) (MEP) pathway, is responsible for the production of all isoprenoids in nature.[12][13][14] Isoprenoids are the most ancient and diverse class of natural products, with over 30,000 known compounds.[12][15]

The significance of highly branched alkanes extends beyond their natural occurrence. In the early 1980s, the development of dendrimers, perfectly branched macromolecules, opened new avenues in materials science and drug delivery.[16][17][18][19] These synthetic molecules, with their well-defined, hyperbranched structures, offer unique properties such as high solubility, low viscosity, and a multiplicity of functionalizable end groups.[20][21]

This guide will delve into the synthetic methodologies developed to construct these complex architectures, the analytical techniques used for their characterization, and their emerging roles in biological systems.

Synthesis of Highly Branched Alkanes

The construction of highly branched alkane frameworks presents unique challenges in organic synthesis due to steric hindrance and the inert nature of C-C and C-H bonds. Several powerful methods have been developed to overcome these hurdles.

Grignard Reagent-Based Methodologies

The Grignard reaction is a cornerstone of C-C bond formation and is particularly useful for creating sterically congested carbon centers.

This protocol describes the synthesis of a tertiary alcohol, which can be subsequently reduced to a highly branched alkane.

• Preparation of Glassware: All glassware (round-bottom flask, dropping funnel, condenser) must be rigorously dried in an oven at >120°C overnight or flame-dried under vacuum and cooled under an inert atmosphere (e.g., argon or nitrogen).[22]

• Magnesium Activation: Place magnesium turnings (1.2 equivalents) in the reaction flask equipped with a magnetic stir bar. Add a few crystals of iodine to activate the magnesium surface.[22]

• Grignard Reagent Formation: In a dropping funnel, prepare a solution of the desired alkyl halide (1.0 equivalent) in anhydrous diethyl ether or tetrahydrofuran (B95107) (THF). Add a small portion (~5-10%) of the alkyl halide solution to the magnesium suspension. The reaction should initiate, as indicated by a gentle reflux and the disappearance of the iodine color.[22][23] Once initiated, add the remainder of the alkyl halide solution dropwise at a rate that maintains a gentle reflux.[22] After the addition is complete, continue to heat the mixture under gentle reflux for an additional 15-30 minutes.[22][23]

• Reaction with a Ketone: Cool the Grignard reagent solution to 0°C in an ice-water bath.[22] Dissolve the ketone (1.0 equivalent) in anhydrous diethyl ether or THF and add it dropwise to the stirred Grignard solution.[22]

• Workup and Purification: After the addition is complete, allow the reaction to stir at room temperature for 1 hour.[24] Carefully quench the reaction by pouring the mixture over a mixture of crushed ice and saturated aqueous ammonium (B1175870) chloride solution.[24] Separate the organic layer, and extract the aqueous layer with diethyl ether.[24] Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.[22] Purify the resulting tertiary alcohol by flash column chromatography or distillation.[22]

References

• 1. Farnesyl pyrophosphate is a new danger signal inducing acute cell death | PLOS Biology [journals.plos.org]
• 2. britannica.com [britannica.com]
• 3. 26. Otto Wallach: Founder of Terpene Chemistry and Nobel Laureate 1910 • Christmann Group • Department of Biology, Chemistry, Pharmacy [bcp.fu-berlin.de]
• 4. britannica.com [britannica.com]
• 5. muzablends.com [muzablends.com]
• 6. jm-distro.com [jm-distro.com]
• 7. nobelprize.org [nobelprize.org]
• 8. Isoprenoid - Terpenes, Lipids, Biomarkers | Britannica [britannica.com]
• 9. Konrad E. Bloch | Nobel Prize, Lipids, Cholesterol | Britannica [britannica.com]
• 10. Current Development in Isoprenoid Precursor Biosynthesis and Regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 11. jewishcurrents.org [jewishcurrents.org]
• 12. Isoprenoid biosynthesis: The evolution of two ancient and distinct pathways across genomes - PMC [pmc.ncbi.nlm.nih.gov]
• 13. On the Origin of Isoprenoid Biosynthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. academic.oup.com [academic.oup.com]
• 15. A novel role for farnesyl pyrophosphate synthase in fibroblast growth factor-mediated signal transduction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Pristane | C19H40 | CID 15979 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 17. Isoprenoid: Structure, Biosynthesis, Examples & Uses in Chemistry [vedantu.com]
• 18. taylorandfrancis.com [taylorandfrancis.com]
• 19. Buy Pristane | 1921-70-6 [smolecule.com]
• 20. Squalane - Wikipedia [en.wikipedia.org]
• 21. mdpi.com [mdpi.com]
• 22. GCMS Section 6.9.2 [people.whitman.edu]
• 23. elmi.hbku.edu.qa [elmi.hbku.edu.qa]
• 24. benchchem.com [benchchem.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of 3,4,5-Trimethyloctane

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the synthesis of the branched alkane, 3,4,5-trimethyloctane. The primary method detailed is a robust two-step approach involving the formation of a tertiary alcohol via a Grignard reaction, followed by its reduction to the final alkane product. This methodology is fundamental in organic synthesis for constructing complex carbon frameworks.

Physicochemical Properties of 3,4,5-Trimethyloctane

Property	Value
Molecular Formula	C₁₁H₂₄[1][2][3][4]
Molecular Weight	156.31 g/mol [1][2][3]
Boiling Point	181°C[1]
Density	0.7600 g/cm³[1]
Refractive Index	1.4250[1]
CAS Number	62016-44-8[2][3][4]

Method 1: Two-Step Synthesis via Grignard Reaction and Reduction

This versatile method involves two key stages:

• Grignard Reaction: Reaction of a ketone with a Grignard reagent to form a tertiary alcohol intermediate. Grignard reagents are potent nucleophiles that excel at forming new carbon-carbon bonds.[5]

• Reduction: Conversion of the tertiary alcohol to the corresponding alkane.

This approach allows for significant flexibility in molecular design through the careful selection of the ketone and Grignard reagent starting materials.[5]

Retrosynthetic Analysis

A logical retrosynthetic disconnection of 3,4,5-trimethyloctane at the C4-C5 bond suggests two viable pathways:

• Pathway A: Reaction of sec-butylmagnesium bromide with 4-methyl-3-heptanone.

• Pathway B: Reaction of (1,2-dimethylpropyl)magnesium bromide with 3-pentanone (B124093).

This protocol will detail Pathway B .

Signaling Pathway Diagram

Caption: Synthetic pathway for 3,4,5-trimethyloctane via Grignard reaction.

Experimental Protocols

Materials and Reagents

Reagent	Formula	Molar Mass ( g/mol )
Magnesium turnings	Mg	24.31
2-Bromopentane	C₅H₁₁Br	151.04
3-Pentanone	C₅H₁₀O	86.13
Anhydrous Diethyl Ether	(C₂H₅)₂O	74.12
Iodine	I₂	253.81
Hydrochloric Acid (conc.)	HCl	36.46
Sulfuric Acid (conc.)	H₂SO₄	98.08
Palladium on Carbon (10%)	Pd/C	-
Sodium Bicarbonate	NaHCO₃	84.01
Anhydrous Sodium Sulfate (B86663)	Na₂SO₄	142.04
Pentane	C₅H₁₂	72.15

Step 1: Preparation of (1,2-dimethylpropyl)magnesium bromide (Grignard Reagent)

• Setup: All glassware must be rigorously dried in an oven at >120°C overnight or flame-dried under vacuum and cooled under an inert atmosphere (e.g., argon or nitrogen).[6]

• Initiation: Place magnesium turnings (1.1 eq) in a round-bottom flask equipped with a dropping funnel and a condenser. Add a small crystal of iodine to activate the magnesium.[5][6] Add anhydrous diethyl ether to cover the magnesium.

• Formation: Prepare a solution of 2-bromopentane (1.0 eq) in anhydrous diethyl ether in the dropping funnel. Add a small portion (~5-10%) of the alkyl halide solution to the magnesium suspension. The reaction should initiate, indicated by the disappearance of the iodine color and gentle refluxing.[6] If the reaction does not start, gentle warming may be required.

• Once initiated, add the remainder of the 2-bromopentane solution dropwise at a rate that maintains a gentle reflux.[6]

• After the addition is complete, reflux the mixture for an additional 30 minutes to ensure complete reaction.

• Cool the Grignard reagent solution to 0 °C in an ice bath.

Step 2: Reaction with 3-Pentanone to form 4-ethyl-3,4,5-trimethyloctan-4-ol

• Prepare a solution of 3-pentanone (1.0 eq) in anhydrous diethyl ether and add it dropwise to the stirred Grignard reagent at 0 °C.[5][6]

• After the addition is complete, allow the mixture to warm to room temperature and stir for 1 hour.[5]

• Workup: Carefully pour the reaction mixture over a mixture of crushed ice and a saturated aqueous NH₄Cl solution.[5]

• Transfer the mixture to a separatory funnel, separate the ether layer, and extract the aqueous layer with diethyl ether (2-3 times).[6]

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure to yield the crude tertiary alcohol.[6]

Step 3: Reduction of the Tertiary Alcohol to 3,4,5-Trimethyloctane

This reduction is achieved via a two-step dehydration-hydrogenation sequence.

• Dehydration:

  • Place the crude tertiary alcohol in a round-bottom flask.

  • Add a catalytic amount of a strong acid (e.g., concentrated H₂SO₄ or p-toluenesulfonic acid).

  • Heat the mixture to distill the resulting alkene (a mixture of isomers of 4-ethyl-3,4,5-trimethyloct-4-ene).

  • Wash the distillate with saturated sodium bicarbonate solution and then with water. Dry the organic layer over anhydrous Na₂SO₄.

• Hydrogenation:

  • Dissolve the obtained alkene in a suitable solvent (e.g., ethanol (B145695) or ethyl acetate).

  • Add a catalytic amount of 10% Palladium on Carbon (Pd/C).

  • Subject the mixture to a hydrogen atmosphere (using a balloon or a Parr hydrogenator) and stir vigorously until hydrogen uptake ceases.

  • Filter the reaction mixture through a pad of Celite to remove the catalyst.

  • Remove the solvent under reduced pressure.

Step 4: Purification

• Purify the crude product by fractional distillation or flash column chromatography on silica (B1680970) gel (eluting with hexanes or pentane) to afford pure 3,4,5-trimethyloctane.[5]

Experimental Workflow Diagram

Caption: Experimental workflow for the synthesis of 3,4,5-trimethyloctane.

Troubleshooting and Optimization

Issue	Potential Cause	Recommended Solution
Grignard reaction fails to initiate	Passivating layer of magnesium oxide on the magnesium surface; presence of moisture.[6]	Use fresh, high-quality magnesium turnings. Activate with a small crystal of iodine, 1,2-dibromoethane, or by mechanical crushing. Ensure all glassware and solvents are scrupulously dry.[6]
Low yield of tertiary alcohol	Wurtz coupling: Grignard reagent reacts with the starting alkyl halide.[6]	Ensure slow, dropwise addition of the alkyl halide during Grignard formation to keep its concentration low.[6]
Enolization of ketone: The Grignard reagent acts as a base, abstracting an α-hydrogen from the ketone.[7]	Use a less sterically hindered Grignard reagent if possible. Perform the reaction at a lower temperature.
Incomplete reduction	Inefficient dehydration or hydrogenation.	Ensure sufficient heating and acid catalyst for complete dehydration. For hydrogenation, ensure the catalyst is active and the system is free of catalyst poisons.

References

• 1. 3,4,5-trimethyloctane [chemicalbook.com]
• 2. 3,4,5-Trimethyloctane | C11H24 | CID 12757233 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 3,4,5-trimethyloctane [webbook.nist.gov]
• 4. 3,4,5-trimethyloctane [webbook.nist.gov]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Grignard Reaction [organic-chemistry.org]

Application Note: Gas Chromatography Analysis of 3,4,5-Trimethyloctane

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides a detailed protocol for the analysis of 3,4,5-trimethyloctane, a branched alkane, using gas chromatography (GC). The methodology covers sample preparation, GC system configuration, and data analysis, with a focus on achieving high-resolution separation of structural isomers. The protocol is designed for accurate quantification and identification in complex hydrocarbon mixtures.

Introduction

3,4,5-Trimethyloctane (C11H24) is a saturated branched alkane. The analysis of such hydrocarbons is crucial in various fields, including petroleum and fuel characterization, environmental monitoring, and as reference standards in chemical synthesis. Gas chromatography is the premier technique for the separation and analysis of volatile and semi-volatile compounds like 3,4,5-trimethyloctane.[1] The primary challenge in the GC analysis of branched alkanes lies in the separation of a large number of structurally similar isomers, which often have very close boiling points.[2] The selection of an appropriate GC column and the optimization of analytical parameters are critical for achieving the necessary resolution.[2] Non-polar stationary phases are the industry standard for alkane separation, as elution is primarily based on boiling point.[2] For positive identification, especially in complex matrices, the use of Kovats retention indices is a valuable tool.[3]

Experimental Protocols

Sample Preparation

Proper sample preparation is essential to ensure accurate and reproducible GC analysis. The goal is to prepare a sample that is free of interfering matrix components and is in a solvent compatible with the GC system.

Materials:

• Solvent: n-Hexane or Dichloromethane (GC grade)

• Volumetric flasks (10 mL)

• Micropipettes

• Autosampler vials (2 mL) with caps (B75204) and septa

• Syringe filters (0.45 µm, PTFE)

Protocol for Liquid Samples:

• Accurately weigh approximately 10 mg of the sample containing 3,4,5-trimethyloctane into a 10 mL volumetric flask.

• Dissolve the sample in n-hexane and dilute to the mark.

• If necessary, perform serial dilutions to achieve a final concentration within the instrument's linear dynamic range (typically 10-100 µg/mL).[4]

• Filter the diluted sample through a 0.45 µm syringe filter into a GC autosampler vial to remove any particulate matter.[2]

• Cap the vial immediately to prevent the evaporation of the volatile analyte and solvent.

Alternative Sample Preparation Techniques:

• Headspace Analysis: For the analysis of volatile traces of 3,4,5-trimethyloctane in solid or high-boiling liquid matrices, static or dynamic headspace sampling can be employed.[2][5] This involves heating the sample in a sealed vial and injecting a portion of the vapor phase (headspace) into the GC.[5]

• Solid-Phase Extraction (SPE): SPE can be used to clean up complex samples and concentrate the analyte. A suitable sorbent material is chosen to retain the analyte while impurities are washed away. The analyte is then eluted with a small volume of solvent.[2]

• Liquid-Liquid Extraction (LLE): This technique separates analytes based on their differential solubility in two immiscible liquids. It is useful for extracting alkanes from aqueous matrices.[2]

Gas Chromatography (GC) Method

The following GC method is a starting point and may require optimization based on the specific instrument and sample matrix. A non-polar stationary phase is recommended for the separation of alkanes.[2]

Instrumentation and Conditions:

Parameter	Setting
Gas Chromatograph	Agilent 7890 GC System or equivalent
Column	Agilent J&W DB-5ht (30 m x 0.25 mm ID, 0.25 µm film thickness) or similar 5% phenyl-methylpolysiloxane column
Carrier Gas	Helium, constant flow at 1.5 mL/min
Inlet	Split/Splitless Injector
Inlet Temperature	280°C
Injection Mode	Split (50:1 ratio)
Injection Volume	1 µL
Oven Program
Initial Temperature	60°C, hold for 2 minutes
Ramp 1	10°C/min to 150°C
Ramp 2	5°C/min to 300°C
Final Hold	Hold at 300°C for 10 minutes
Detector	Flame Ionization Detector (FID)
Detector Temperature	320°C
Hydrogen Flow	30 mL/min
Air Flow	300 mL/min
Makeup Gas (He)	25 mL/min

Data Presentation

Quantitative data for 3,4,5-trimethyloctane is not widely available in the literature. The following table presents expected and reference data for C11 and C12 branched alkanes on a non-polar stationary phase. The Kovats retention index is a key parameter for the identification of isomers.

Compound	Molecular Formula	Stationary Phase	Isothermal Temp. (°C)	Kovats Retention Index (I)
3,4,5-Trimethyloctane	C11H24	SE-30 (non-polar)	-	~1050 - 1150 (estimated)
3,4,5,6-Tetramethyloctane	C12H26	SE-30 (non-polar)	70	1100.6[6]

Note: The Kovats Retention Index for 3,4,5-trimethyloctane is an estimate based on the elution behavior of similar branched alkanes. Actual values should be determined experimentally by running a series of n-alkane standards under the same chromatographic conditions.

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the GC analysis of 3,4,5-trimethyloctane.

References

• 1. organomation.com [organomation.com]
• 2. Sample preparation GC-MS [scioninstruments.com]
• 3. digitalcommons.unl.edu [digitalcommons.unl.edu]
• 4. benchchem.com [benchchem.com]
• 5. iltusa.com [iltusa.com]
• 6. 3,4,5,6-Tetramethyloctane, a [webbook.nist.gov]

Application Notes: Analysis of 3,4,5-Trimethyloctane by Gas Chromatography-Mass Spectrometry (GC-MS)

Introduction

3,4,5-Trimethyloctane is a branched-chain alkane with the molecular formula C₁₁H₂₄ and a molecular weight of 156.31 g/mol .[1][2][3] As a component of complex hydrocarbon mixtures, its unambiguous identification and quantification are crucial in various fields, including geochemistry, environmental analysis, and the petroleum industry. Gas chromatography coupled with mass spectrometry (GC-MS) is a powerful analytical technique for the separation and identification of volatile and semi-volatile organic compounds, making it highly suitable for the analysis of branched alkanes like 3,4,5-trimethyloctane.[4][5] This application note describes a detailed protocol for the analysis of 3,4,5-trimethyloctane using GC-MS with electron ionization (EI), and discusses its characteristic fragmentation patterns.

Principle of Analysis

The sample containing 3,4,5-trimethyloctane is introduced into the gas chromatograph, where it is vaporized and separated from other components in the mixture based on its boiling point and affinity for the stationary phase of the GC column. The separated compound then enters the mass spectrometer, where it is ionized by electron impact. The resulting molecular ion and its fragments are separated by their mass-to-charge ratio (m/z), and a mass spectrum is generated. The fragmentation pattern is characteristic of the molecule's structure and can be used for its identification. For alkanes, ionization weakens the C-C bonds, leading to fragmentation.[6] Branched alkanes, in particular, tend to fragment at the branching points due to the increased stability of the resulting secondary and tertiary carbocations.[6][7]

Predicted Mass Spectrum of 3,4,5-Trimethyloctane

Due to the high degree of branching in 3,4,5-trimethyloctane, the molecular ion peak (M⁺) at m/z 156 is expected to be of low abundance or even absent, a common characteristic of branched alkanes.[6][7] The fragmentation will preferentially occur at the C3, C4, and C5 positions, leading to the formation of stable carbocations. The predicted major fragments are summarized in the table below.

m/z	Predicted Fragment Ion	Structure	Relative Intensity
43	Propyl cation	[CH₃CH₂CH₂]⁺	High
57	Butyl cation	[CH₃CH₂CH₂CH₂]⁺	High
71	Pentyl cation	[C₅H₁₁]⁺	Medium
85	Hexyl cation	[C₆H₁₃]⁺	Medium
113	[M-C₃H₇]⁺	[C₈H₁₇]⁺	Low
127	[M-C₂H₅]⁺	[C₉H₁₉]⁺	Low
141	[M-CH₃]⁺	[C₁₀H₂₁]⁺	Very Low
156	Molecular Ion	[C₁₁H₂₄]⁺	Very Low/Absent

Experimental Protocols

1. Sample Preparation

For qualitative and quantitative analysis, samples should be dissolved in a volatile organic solvent such as hexane (B92381) or pentane. The concentration should be adjusted to fall within the linear range of the instrument, typically in the low ppm (µg/mL) range. If necessary, a dilution series of a certified standard of 3,4,5-trimethyloctane should be prepared for calibration.

2. GC-MS Instrumentation and Conditions

• Gas Chromatograph: Agilent 8890 GC System (or equivalent)

• Mass Spectrometer: Agilent 5977B GC/MSD (or equivalent)

• GC Column: HP-5ms Ultra Inert, 30 m x 0.25 mm, 0.25 µm film thickness (or equivalent non-polar capillary column)

• Injector: Split/splitless inlet, operated in split mode (e.g., 50:1 split ratio)

• Injector Temperature: 250 °C

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min

• Oven Temperature Program:

  • Initial temperature: 50 °C, hold for 2 minutes

  • Ramp: 10 °C/min to 280 °C

  • Hold: 5 minutes at 280 °C

• MS Ion Source: Electron Ionization (EI)

• Ion Source Temperature: 230 °C

• Quadrupole Temperature: 150 °C

• Electron Energy: 70 eV

• Mass Range: m/z 35-400

• Solvent Delay: 3 minutes

3. Data Analysis

The acquired total ion chromatogram (TIC) will show peaks corresponding to the separated compounds. The mass spectrum of the peak corresponding to 3,4,5-trimethyloctane can be obtained by selecting the peak and viewing its spectrum. The fragmentation pattern should be compared to a reference library (e.g., NIST) or the predicted fragmentation pattern for identification. For quantitative analysis, the peak area of a characteristic ion (e.g., m/z 57) can be integrated and compared to a calibration curve generated from the standards.

Visualizations

Caption: Experimental workflow for GC-MS analysis of 3,4,5-trimethyloctane.

References

• 1. 3,4,5-Trimethyloctane | C11H24 | CID 12757233 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3,4,5-trimethyloctane [webbook.nist.gov]
• 3. 3,4,5-trimethyloctane | CAS#:62016-44-8 | Chemsrc [chemsrc.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. brjac.com.br [brjac.com.br]
• 6. ch.ic.ac.uk [ch.ic.ac.uk]
• 7. m.youtube.com [m.youtube.com]

Application Notes and Protocols for the NMR Spectroscopic Analysis of 3,4,5-Trimethyloctane

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide to the Nuclear Magnetic Resonance (NMR) spectroscopic analysis of 3,4,5-trimethyloctane. It includes predicted ¹H and ¹³C NMR data, comprehensive experimental protocols for acquiring high-quality spectra, and a discussion on the interpretation of the spectral data, with a focus on the challenges presented by the molecule's stereoisomerism.

Introduction

3,4,5-Trimethyloctane (C₁₁H₂₄, CAS No: 62016-44-8) is a branched alkane whose structural elucidation serves as an excellent model for understanding the application of NMR spectroscopy to complex aliphatic molecules.[1][2][3] Due to the presence of three chiral centers at positions 3, 4, and 5, 3,4,5-trimethyloctane can exist as a mixture of diastereomers. This stereochemical complexity will manifest in the NMR spectra, potentially leading to a larger number of signals than would be expected for a single, achiral isomer. This application note will address the prediction and interpretation of these complex spectra.

Predicted NMR Data

Due to the absence of electronegative functional groups, the signals in both ¹H and ¹³C NMR spectra are expected to appear in the upfield region, characteristic of alkanes. The presence of multiple diastereomers will likely result in a complex spectrum with overlapping signals. The following tables present predicted chemical shifts for a single diastereomer for simplicity, but in practice, additional peaks and more complex splitting patterns should be anticipated.

Table 1: Predicted ¹H NMR Chemical Shifts for 3,4,5-Trimethyloctane

Protons	Chemical Shift (δ, ppm)	Multiplicity	Integration
CH₃ (C1, C8)	0.8 - 0.9	Triplet	6H
CH₂ (C2, C7)	1.1 - 1.3	Multiplet	4H
CH₃ (on C3, C4, C5)	0.8 - 1.0	Doublet	9H
CH (C3, C4, C5)	1.3 - 1.7	Multiplet	3H
CH₂ (C6)	1.1 - 1.3	Multiplet	2H

Table 2: Predicted ¹³C NMR Chemical Shifts for 3,4,5-Trimethyloctane

Carbon	Chemical Shift (δ, ppm)
C1, C8	10 - 15
C2, C7	20 - 30
C3, C4, C5	30 - 45
C6	25 - 35
CH₃ (on C3, C4, C5)	15 - 25

Note: These are estimated values. Actual chemical shifts can be influenced by the specific diastereomer and the solvent used.

Experimental Protocols

Detailed methodologies for the acquisition of high-quality ¹H and ¹³C NMR spectra are provided below.

3.1. Sample Preparation

• Solvent Selection: Choose a deuterated solvent that will readily dissolve 3,4,5-trimethyloctane. Deuterated chloroform (B151607) (CDCl₃) is a common and suitable choice for non-polar analytes.

• Concentration: Prepare a solution with a concentration of 5-10 mg of 3,4,5-trimethyloctane in 0.5-0.7 mL of the deuterated solvent.

• Internal Standard: Add a small amount of tetramethylsilane (B1202638) (TMS) as an internal standard for chemical shift referencing (δ = 0.00 ppm).

• Sample Filtration (Optional): If the sample contains any particulate matter, filter the solution through a small plug of glass wool in a Pasteur pipette directly into a clean, dry 5 mm NMR tube.

• Degassing (Optional): For high-resolution experiments or to remove dissolved oxygen which can affect relaxation times, the sample can be degassed using a freeze-pump-thaw cycle.

3.2. ¹H NMR Spectroscopy

• Instrument: A 400 MHz or higher field NMR spectrometer.

• Pulse Sequence: Standard single-pulse experiment (zg).

• Spectral Width: 0 - 10 ppm.

• Acquisition Time: 2 - 4 seconds.

• Relaxation Delay: 1 - 5 seconds.

• Number of Scans: 8 - 16 scans.

• Temperature: 298 K.

3.3. ¹³C NMR Spectroscopy

• Instrument: A 100 MHz or higher (corresponding to the ¹H frequency) NMR spectrometer.

• Pulse Sequence: Proton-decoupled single-pulse experiment (zgpg).

• Spectral Width: 0 - 50 ppm.

• Acquisition Time: 1 - 2 seconds.

• Relaxation Delay: 2 - 5 seconds.

• Number of Scans: 128 - 1024 scans (or more, depending on the sample concentration).

• Temperature: 298 K.

3.4. 2D NMR Spectroscopy (Optional but Recommended)

To aid in the definitive assignment of protons and carbons, especially given the complexity from diastereomers, the following 2D NMR experiments are recommended:

• COSY (Correlation Spectroscopy): To identify proton-proton spin-spin coupling networks.

• HSQC (Heteronuclear Single Quantum Coherence): To correlate directly bonded proton and carbon atoms.

• HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range (2-3 bond) correlations between protons and carbons.

Data Processing and Analysis

• Fourier Transformation: Apply an exponential window function (line broadening of 0.3 Hz for ¹H and 1-2 Hz for ¹³C) and perform a Fourier transform.

• Phase Correction: Manually or automatically phase the transformed spectrum.

• Baseline Correction: Apply a baseline correction algorithm to ensure a flat baseline.

• Referencing: Calibrate the chemical shift scale to the TMS signal at 0.00 ppm.

• Integration: Integrate the signals in the ¹H NMR spectrum to determine the relative number of protons.

• Peak Picking: Identify and label the chemical shifts of all signals.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the NMR analysis of 3,4,5-trimethyloctane.

Caption: Experimental workflow for NMR analysis.

Interpretation and Structural Elucidation

The interpretation of the NMR spectra of 3,4,5-trimethyloctane requires careful consideration of the chemical environment of each nucleus and the effects of stereochemistry.

• ¹H NMR: The upfield region (0.8-1.7 ppm) will contain all the signals. The methyl groups at the ends of the octane (B31449) chain (C1 and C8) are expected to be triplets due to coupling with the adjacent methylene (B1212753) protons. The methyl groups attached to the chiral centers (C3, C4, and C5) will appear as doublets, coupling to the single proton on their respective carbons. The methine (CH) and methylene (CH₂) protons will form complex, overlapping multiplets in the region of 1.1-1.7 ppm. Due to the presence of diastereomers, it is highly likely that more than the predicted number of signals will be observed, with slight variations in chemical shifts for equivalent protons in different stereoisomers.

• ¹³C NMR: The ¹³C NMR spectrum will be simpler in terms of multiplicity due to proton decoupling. However, the presence of diastereomers will likely result in multiple signals for chemically equivalent carbons in the different stereoisomers. The chemical shifts will all be in the typical alkane region (10-45 ppm). The use of DEPT (Distortionless Enhancement by Polarization Transfer) experiments can be invaluable in distinguishing between CH₃, CH₂, and CH signals.

• 2D NMR: COSY will be crucial for tracing the connectivity of the carbon backbone by showing which protons are coupled to each other. HSQC will directly link each proton to its attached carbon, and HMBC will reveal longer-range connectivities, which can be used to confirm assignments and piece together the entire molecular structure. The analysis of these 2D spectra will be essential in teasing apart the signals from the different diastereomers.

Conclusion

The NMR spectroscopic analysis of 3,4,5-trimethyloctane is a challenging but informative exercise in structural elucidation. The complexity arising from its stereoisomerism necessitates a multi-faceted approach, combining 1D and 2D NMR techniques. By following the detailed protocols and interpretative guidance provided in this application note, researchers can successfully characterize this and other complex aliphatic molecules. The use of computational methods to predict NMR parameters can also serve as a powerful tool to aid in the assignment of complex spectra.[4]

References

• 1. 3,4,5-Trimethyloctane | C11H24 | CID 12757233 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3,4,5-trimethyloctane [webbook.nist.gov]
• 3. 3,4,5-trimethyloctane [webbook.nist.gov]
• 4. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols: 3,4,5-Trimethyloctane as a Potential Gasoline Additive

Disclaimer: The following application notes and protocols are a projection based on the known chemical properties of branched-chain alkanes and standard industry testing methodologies. As of the time of this writing, specific experimental data for 3,4,5-trimethyloctane as a gasoline additive is not publicly available. These documents are intended to provide a research framework for its evaluation.

Introduction

Gasoline is a complex mixture of hydrocarbons, and its performance characteristics are significantly influenced by the presence of various additives. Highly branched alkanes are known to be desirable components of gasoline due to their high octane (B31449) ratings, which improve engine performance and reduce knocking.[1] 3,4,5-trimethyloctane, a C11H24 alkane, possesses a compact, branched structure that suggests it may have favorable properties as a gasoline additive.[2][3] This document outlines the potential applications and provides detailed experimental protocols for the comprehensive evaluation of 3,4,5-trimethyloctane as a novel gasoline additive.

Hypothesized Benefits and Applications

Based on the properties of similar branched-chain alkanes like isooctane (B107328) (2,2,4-trimethylpentane), 3,4,5-trimethyloctane is hypothesized to offer the following benefits:

• Octane Enhancement: The highly branched structure is expected to impart a high Research Octane Number (RON) and Motor Octane Number (MON), contributing to increased anti-knock properties of the base fuel.

• Improved Engine Performance: By increasing the octane rating of gasoline, 3,4,5-trimethyloctane could allow for higher compression ratios in engines, leading to increased power output and efficiency.

• Reduced Emissions: A more complete and controlled combustion process, facilitated by higher octane fuel, can potentially lead to a reduction in harmful emissions such as carbon monoxide (CO) and unburned hydrocarbons (HC).

• Fuel Stability: As a saturated alkane, it is expected to have good chemical stability and not contribute to gum formation or other degradation products in the fuel system.

Physicochemical Properties

A summary of the known and estimated properties of 3,4,5-trimethyloctane is presented below.

Property	Value	Reference
Molecular Formula	C11H24	[2][3]
Molecular Weight	156.31 g/mol	[2]
Boiling Point (estimated)	181 °C	[4]
Density (estimated)	0.7600 g/cm³	[4]
CAS Number	62016-44-8	[3]

Experimental Protocols

The following protocols describe the methodology for evaluating the performance of 3,4,5-trimethyloctane as a gasoline additive.

Protocol 1: Octane Number Determination

Objective: To determine the Research Octane Number (RON) and Motor Octane Number (MON) of base gasoline blended with varying concentrations of 3,4,5-trimethyloctane.

Methodology:

• Fuel Blending: Prepare fuel blends by adding 3,4,5-trimethyloctane to a certified base gasoline (e.g., 91 RON) at various concentrations (e.g., 5%, 10%, 15% v/v).

• RON Testing (ASTM D2699):

  • Utilize a standardized Cooperative Fuel Research (CFR) engine.

  • Calibrate the engine using reference fuels (isooctane and n-heptane).

  • Run the test blend in the engine under standard RON conditions (600 rpm, controlled intake air temperature).

  • Adjust the compression ratio until a standard level of knock is detected.

  • The octane number is determined by comparing the knock intensity to that of the reference fuels.

• MON Testing (ASTM D2700):

  • Utilize a standardized CFR engine.

  • Calibrate the engine using reference fuels.

  • Run the test blend in the engine under standard MON conditions (900 rpm, higher intake mixture temperature).

  • Adjust the compression ratio until a standard level of knock is detected.

  • The octane number is determined by comparing the knock intensity to that of the reference fuels.

Hypothetical Data Presentation:

Additive Concentration (% v/v)	Base Fuel RON	Measured RON	Base Fuel MON	Measured MON
0% (Control)	91.0	91.0	83.0	83.0
5%	91.0	93.5	83.0	84.8
10%	91.0	95.8	83.0	86.5
15%	91.0	98.2	83.0	88.1

Protocol 2: Engine Dynamometer Performance and Emissions Testing

Objective: To evaluate the effect of 3,4,5-trimethyloctane blended gasoline on engine performance (torque, power) and exhaust emissions.

Methodology:

• Engine Setup: Mount a modern spark-ignition engine on a calibrated engine dynamometer. Equip the exhaust system with a gas analyzer to measure CO, HC, NOx, and CO2.

• Fuel Blends: Use the same fuel blends as in Protocol 1.

• Test Cycle:

  • Warm up the engine to a stable operating temperature.

  • Perform a series of wide-open throttle (WOT) sweeps across the engine's operating speed range (e.g., 1500-6000 rpm) for each fuel blend.

  • Record torque, power, and brake-specific fuel consumption (BSFC) at various engine speeds.

  • Simultaneously, collect exhaust gas samples and analyze for emissions.

  • To assess emissions under more realistic driving conditions, a simulated New European Driving Cycle (NEDC) or Worldwide Harmonised Light Vehicle Test Procedure (WLTP) can be run.[5]

Hypothetical Data Presentation:

Table 2.1: Peak Engine Performance

Additive Concentration (% v/v)	Peak Torque (Nm)	Peak Power (kW)	BSFC at Peak Torque (g/kWh)
0% (Control)	180	100	250
10%	184	103	245

Table 2.2: Emissions Analysis (Simulated Urban Cycle)

Additive Concentration (% v/v)	CO (g/km)	HC (g/km)	NOx (g/km)
0% (Control)	0.85	0.09	0.06
10%	0.78	0.08	0.05

Protocol 3: Fuel System Compatibility and Stability

Objective: To assess the compatibility of 3,4,5-trimethyloctane with common fuel system materials and its effect on fuel stability.

Methodology:

• Material Compatibility (ASTM D471):

  • Immerse samples of common fuel system elastomers and plastics (e.g., nitrile rubber, Viton, HDPE) in a 15% blend of 3,4,5-trimethyloctane in gasoline.

  • Maintain the immersion at an elevated temperature (e.g., 40 °C) for a specified period (e.g., 168 hours).

  • Measure changes in mass, volume, and hardness of the materials.

• Oxidation Stability (ASTM D525):

  • Place a sample of the 15% fuel blend in a pressure vessel.

  • Pressurize the vessel with oxygen and heat it to a specified temperature.

  • Monitor the pressure inside the vessel over time. The induction period is the time taken for a sharp drop in pressure, indicating the onset of oxidation.

Hypothetical Data Presentation:

Table 3.1: Material Compatibility (168 hours at 40 °C)

Material	Volume Change (%)	Hardness Change (Shore A)
Nitrile Rubber	+2.5	-3
Viton	+0.8	-1

Table 3.2: Oxidation Stability

Fuel Blend	Induction Period (minutes)
Base Gasoline	480
15% 3,4,5-Trimethyloctane Blend	510

Visualizations

Caption: Workflow for Octane Number Determination.

Caption: Engine Performance and Emissions Testing Workflow.

References

• 1. riomaisseguro.rio.rj.gov.br [riomaisseguro.rio.rj.gov.br]
• 2. 3,4,5-Trimethyloctane | C11H24 | CID 12757233 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 3,4,5-trimethyloctane [webbook.nist.gov]
• 4. 3,4,5-trimethyloctane CAS#: [m.chemicalbook.com]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols for the Investigation of 3,4,5-Trimethyloctane in Fuel Research

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The following application notes and protocols are based on the known chemical and physical properties of 3,4,5-trimethyloctane and general principles of fuel science. Direct experimental research on the application of 3,4,5-trimethyloctane as a fuel additive is limited in publicly available literature. These notes are intended to provide a foundational framework for initiating such research.

Introduction

3,4,5-trimethyloctane is a highly branched alkane with the molecular formula C11H24.[1][2] Its structure suggests potential as a valuable component or additive in liquid fuels, particularly for improving combustion properties such as octane (B31449) rating. Branched alkanes are known to resist auto-ignition (knocking) in spark-ignition engines, a critical characteristic for high-performance gasolines. These application notes provide a prospective overview of how 3,4,5-trimethyloctane could be synthesized, blended, and evaluated for its potential as a fuel component.

Physicochemical Properties of 3,4,5-Trimethyloctane

A summary of the key physical and chemical properties of 3,4,5-trimethyloctane is presented below. This data is essential for handling, blending, and modeling its behavior in fuel systems.

Property	Value	Source
Molecular Formula	C11H24	PubChem[1], NIST[2]
Molecular Weight	156.31 g/mol	PubChem[1]
IUPAC Name	3,4,5-trimethyloctane	PubChem[1]
CAS Number	62016-44-8	NIST[2]
Boiling Point	Data not readily available in search results	-
Density	Data not readily available in search results	-

Potential Applications in Fuel Research

Based on its highly branched structure, 3,4,5-trimethyloctane is hypothesized to have the following applications in fuel research:

• Octane Enhancer: Its structure is similar to that of other high-octane gasoline components. It is expected to have a high Research Octane Number (RON) and Motor Octane Number (MON), making it a candidate for blending into gasoline to increase its anti-knock properties.

• Alternative Fuel Component: As a pure compound, it can be studied as a potential "e-fuel" or synthetic fuel component, particularly in research settings to understand the combustion behavior of branched alkanes.

• Diesel Cetane Modifier: While less likely, its impact on the cetane number of diesel fuel could be investigated. Generally, branched alkanes have lower cetane numbers than their straight-chain counterparts.

Proposed Experimental Protocols

The following protocols are suggested for the synthesis and evaluation of 3,4,5-trimethyloctane as a fuel component.

Protocol for Synthesis of 3,4,5-Trimethyloctane

Objective: To synthesize 3,4,5-trimethyloctane for fuel blending and testing. A multi-step Grignard reaction-based synthesis is proposed.

Materials:

• 2-bromobutane (B33332)

• Magnesium turnings

• Dry diethyl ether (anhydrous)

• 3-methyl-2-pentanone (B1360105)

• Hydrochloric acid (HCl)

• Sodium bicarbonate (NaHCO3) solution

• Anhydrous sodium sulfate (B86663) (Na2SO4)

• Distillation apparatus

• Standard laboratory glassware

Procedure:

• Grignard Reagent Formation:

  • In a flame-dried, three-necked flask equipped with a reflux condenser and a dropping funnel, add magnesium turnings.

  • Slowly add a solution of 2-bromobutane in dry diethyl ether to the magnesium turnings to initiate the Grignard reaction.

  • Once the reaction starts, add the remaining 2-bromobutane solution dropwise to maintain a gentle reflux.

  • After the addition is complete, reflux the mixture for an additional 30 minutes to ensure complete formation of the Grignard reagent (sec-butylmagnesium bromide).

• Coupling Reaction:

  • Cool the Grignard reagent solution in an ice bath.

  • Slowly add a solution of 3-methyl-2-pentanone in dry diethyl ether to the Grignard reagent.

  • After the addition is complete, allow the mixture to stir at room temperature for 1 hour.

• Work-up and Dehydration:

  • Quench the reaction by slowly adding a saturated aqueous solution of ammonium (B1175870) chloride.

  • Separate the ether layer and wash it with water, followed by a dilute HCl solution to facilitate dehydration of the tertiary alcohol intermediate.

  • Wash the organic layer with a saturated NaHCO3 solution and then with brine.

  • Dry the ether layer over anhydrous Na2SO4.

• Hydrogenation and Purification:

  • The resulting alkene intermediate is then subjected to catalytic hydrogenation using a suitable catalyst (e.g., Palladium on carbon) under a hydrogen atmosphere to yield 3,4,5-trimethyloctane.

  • Filter the catalyst and remove the solvent by rotary evaporation.

  • Purify the crude product by fractional distillation to obtain pure 3,4,5-trimethyloctane.

• Characterization:

  • Confirm the structure and purity of the final product using techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.

Protocol for Fuel Blend Preparation and Analysis

Objective: To prepare and characterize fuel blends containing 3,4,5-trimethyloctane.

Materials:

• Synthesized 3,4,5-trimethyloctane

• Base gasoline (e.g., PRF or a commercial gasoline of known properties)

• Volumetric flasks

• Pipettes

• Analytical balance

Procedure:

• Blend Preparation:

  • Prepare a series of fuel blends by adding known volumes or masses of 3,4,5-trimethyloctane to a base gasoline. For example, prepare blends with 5%, 10%, and 20% by volume of 3,4,5-trimethyloctane.

  • Ensure thorough mixing of the components.

• Property Measurement:

  • Measure the density and viscosity of each blend according to standard ASTM methods.

  • Determine the Research Octane Number (RON) and Motor Octane Number (MON) of the blends using a cooperative fuel research (CFR) engine, following ASTM D2699 and D2700 procedures, respectively.

Protocol for Engine Performance and Emissions Testing

Objective: To evaluate the effect of 3,4,5-trimethyloctane on engine performance and emissions.

Materials:

• Fuel blends containing 3,4,5-trimethyloctane

• A single-cylinder spark-ignition research engine

• Dynamometer

• Fuel flow meter

• Exhaust gas analyzer (for CO, CO2, NOx, and hydrocarbons)

• Data acquisition system

Procedure:

• Engine Setup and Baseline:

  • Install the research engine on a test bed connected to a dynamometer.

  • Warm up the engine using the base gasoline until it reaches a steady operating temperature.

  • Run the engine at various speeds and loads to establish baseline performance and emissions data with the base fuel.

• Testing of Fuel Blends:

  • For each fuel blend, repeat the same set of engine speed and load conditions as the baseline test.

  • Record key performance parameters including torque, power, brake-specific fuel consumption (BSFC), and thermal efficiency.

  • Simultaneously, measure the concentrations of CO, CO2, NOx, and unburned hydrocarbons in the exhaust gas.

• Data Analysis:

  • Compare the performance and emissions data of the fuel blends with the baseline data.

  • Analyze the effect of increasing concentrations of 3,4,5-trimethyloctane on the measured parameters.

Visualizations

Caption: Proposed synthesis workflow for 3,4,5-trimethyloctane.

Caption: Experimental workflow for evaluating 3,4,5-trimethyloctane as a fuel component.

Caption: Relationship between branched alkane structure and octane number.

References

• 1. 3,4,5-Trimethyloctane | C11H24 | CID 12757233 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3,4,5-trimethyloctane [webbook.nist.gov]

3,4,5-Trimethyloctane as a Geochemical Biomarker: Application Notes and Protocols

Version: 1.0

Introduction

Branched alkanes are valuable geochemical biomarkers utilized in petroleum exploration and paleoenvironmental reconstruction. Their molecular structures can provide insights into the biological sources of organic matter, the depositional environment, and the thermal maturity of source rocks. While the broader class of branched alkanes is well-studied, it is important to note that 3,4,5-trimethyloctane is not currently established as a significant or commonly cited geochemical biomarker in published scientific literature.

These application notes provide a general framework for the analysis of branched alkanes, a methodology that would be applicable for the investigation of 3,4,5-trimethyloctane should it be identified as a target of interest in a geochemical study. The protocols outlined below are standard methods for the extraction and analysis of saturated hydrocarbons from geological materials.

Physicochemical Properties of 3,4,5-Trimethyloctane

A summary of the basic chemical properties of 3,4,5-trimethyloctane is provided below. Currently, there is no available quantitative data regarding its abundance in geological samples to be presented as a geochemical biomarker.

Property	Value
Molecular Formula	C₁₁H₂₄
Molecular Weight	156.31 g/mol
CAS Number	62016-44-8
Boiling Point	Not specified in available data
Density	Not specified in available data

Geochemical Significance of Branched Alkanes

The presence and distribution of branched alkanes in geological samples can offer several key insights for researchers:

• Source of Organic Matter: The specific branching patterns of alkanes can sometimes be linked to particular biological precursors, such as bacteria or algae.

• Depositional Environment: The relative abundance of branched alkanes compared to normal alkanes (n-alkanes) can provide clues about the conditions of the depositional environment.

• Thermal Maturity: The stability and isomerization of certain branched alkanes can be used to assess the thermal maturity of source rocks and crude oils.

• Biodegradation: Branched alkanes can be more resistant to biodegradation than n-alkanes, making them useful indicators in the analysis of biodegraded oils.

Experimental Protocols

The following protocols describe a general workflow for the analysis of branched alkanes from sediment or crude oil samples.

Sample Preparation and Extraction

Objective: To extract the total lipid fraction from a geological sample.

Materials:

• Sediment or crude oil sample

• Dichloromethane (DCM)

• Methanol (MeOH)

• Soxhlet extraction apparatus

• Round bottom flasks

• Rotary evaporator

• Glass vials

Procedure:

• Homogenize and freeze-dry the sediment sample. For crude oil, proceed directly to step 3.

• Accurately weigh approximately 50-100 g of the dried sediment into a pre-cleaned extraction thimble.

• For crude oil samples, weigh approximately 1-2 g into a round bottom flask.

• Perform Soxhlet extraction for 24-48 hours using a mixture of DCM:MeOH (9:1 v/v).

• After extraction, concentrate the solvent using a rotary evaporator until a small volume remains.

• Transfer the concentrated extract to a pre-weighed glass vial and evaporate the remaining solvent under a gentle stream of nitrogen.

• Determine the total lipid extract weight.

Fractionation of the Lipid Extract

Objective: To separate the total lipid extract into different compound classes, isolating the saturated hydrocarbon fraction which contains the branched alkanes.

Materials:

• Silica (B1680970) gel (activated at 120°C for at least 4 hours)

• Alumina (activated at 120°C for at least 4 hours)

• Glass chromatography column

• Hexane (B92381)

• Dichloromethane (DCM)

• Methanol (MeOH)

• Collection vials

Procedure:

• Prepare a chromatography column by packing it with activated silica gel, followed by a layer of activated alumina.

• Dissolve the total lipid extract in a minimal amount of hexane and load it onto the column.

• Elute the saturated hydrocarbon fraction (containing n-alkanes and branched alkanes) with hexane.

• Elute the aromatic hydrocarbon fraction with a mixture of hexane and DCM.

• Elute the polar compounds with a mixture of DCM and MeOH.

• Collect each fraction in a separate, pre-weighed vial.

• Evaporate the solvent from the saturated hydrocarbon fraction under a gentle stream of nitrogen.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

Objective: To identify and quantify the individual compounds within the saturated hydrocarbon fraction.

Instrumentation:

• Gas chromatograph coupled to a mass spectrometer (GC-MS)

• Capillary column suitable for hydrocarbon analysis (e.g., DB-5ms, HP-5ms)

GC-MS Conditions (Typical):

• Injector Temperature: 280°C

• Carrier Gas: Helium

• Oven Temperature Program:

  • Initial temperature: 40°C, hold for 2 minutes

  • Ramp: 4°C/minute to 300°C

  • Final hold: 30 minutes at 300°C

• MS Ion Source Temperature: 230°C

• MS Quadrupole Temperature: 150°C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Scan Range: m/z 50-550

Data Analysis:

• Identification of 3,4,5-trimethyloctane and other branched alkanes is achieved by comparing their mass spectra and retention times with those of authentic standards or library spectra.

• Quantification can be performed by integrating the peak areas and comparing them to the response of an internal standard.

Visualizations

Application Note: Analysis of 3,4,5-Trimethyloctane in Environmental Samples

Introduction

3,4,5-Trimethyloctane (C11H24) is a branched aliphatic hydrocarbon that may be present in the environment due to contamination from petroleum products such as gasoline and diesel fuel.[1] As a component of total petroleum hydrocarbons (TPH), its monitoring in soil and water is crucial for environmental risk assessment. This application note outlines a robust and sensitive method for the determination of 3,4,5-trimethyloctane in environmental samples using gas chromatography-mass spectrometry (GC/MS).

Chemical and Physical Properties

A clear understanding of the analyte's properties is fundamental for the development of an effective analytical method.

Property	Value	Reference
Molecular Formula	C11H24	[2][3][4]
Molecular Weight	156.31 g/mol	[5]
CAS Number	62016-44-8	[2][3][4]
Boiling Point	Not specified
LogP	4.10480	[3]

Instrumentation and Consumables

• Gas Chromatograph: Agilent 8890 GC or equivalent

• Mass Spectrometer: Agilent 5977B MS or equivalent

• GC Column: HP-5ms Ultra Inert, 30 m x 0.25 mm, 0.25 µm

• Autosampler: Agilent 7693A

• Extraction Solvents: Hexane/Acetone (1:1), Methylene (B1212753) Chloride/Acetone (1:1) (Pesticide Grade)

• Syringes: 10 µL SGE

• Vials: 2 mL amber with screw caps

• Solid Phase Extraction (SPE) Cartridges: Silica (B1680970) gel for sample cleanup

Protocols

1. Sample Collection and Preparation

• Soil Samples: Collect approximately 10g of soil from the desired location. Samples should be stored in amber glass jars at 4°C until analysis.

• Water Samples: Collect 1L of water in an amber glass bottle. Preserve with HCl to a pH < 2 and store at 4°C.

2. Extraction Protocol for Soil Samples (Adapted from USEPA Method 3540)

• Weigh 10g of the soil sample into a beaker and mix with anhydrous sodium sulfate (B86663) to remove moisture.

• Transfer the sample to a Soxhlet extraction thimble.

• Add 150 mL of 1:1 hexane/acetone to the round bottom flask.

• Extract for 16-24 hours at a rate of 4-6 cycles per hour.

• Concentrate the extract to 1 mL using a rotary evaporator.

• Proceed with the cleanup step.

3. Extraction Protocol for Water Samples (Liquid-Liquid Extraction)

• Transfer 500 mL of the water sample to a 1L separatory funnel.

• Spike with a surrogate standard.

• Add 60 mL of methylene chloride and shake vigorously for 2 minutes.

• Allow the layers to separate and collect the organic layer.

• Repeat the extraction two more times with fresh aliquots of methylene chloride.

• Combine the organic extracts and dry over anhydrous sodium sulfate.

• Concentrate the extract to 1 mL.

4. Sample Cleanup (Adapted from USEPA Method 3630)

• Prepare a silica gel cleanup column.

• Condition the column with hexane.

• Load the 1 mL concentrated extract onto the column.

• Elute the analytes with a suitable solvent mixture (e.g., hexane:methylene chloride).

• Collect the eluate and concentrate to a final volume of 1 mL.

5. GC/MS Analysis

• Injection Volume: 1 µL

• Inlet Temperature: 250°C

• Oven Program:

  • Initial temperature: 40°C, hold for 2 minutes

  • Ramp: 10°C/min to 280°C

  • Hold: 5 minutes

• Carrier Gas: Helium at a constant flow of 1.2 mL/min

• MS Source Temperature: 230°C

• MS Quadrupole Temperature: 150°C

• Acquisition Mode: Selected Ion Monitoring (SIM)

• Ions to Monitor for 3,4,5-Trimethyloctane: (hypothetical) m/z 57, 71, 85

Data Presentation

Table 1: Hypothetical Quantitative Results for 3,4,5-Trimethyloctane in Environmental Samples

Sample ID	Matrix	Concentration (µg/kg or µg/L)	% Recovery
Soil-001	Soil	15.2	95.4
Soil-002	Soil	8.7	92.1
Water-001	Water	2.5	98.2
Water-002	Water	Not Detected	96.5

Table 2: Method Validation Parameters (Hypothetical)

Parameter	Result
Limit of Detection (LOD)	0.5 µg/kg (Soil), 0.1 µg/L (Water)
Limit of Quantitation (LOQ)	1.5 µg/kg (Soil), 0.3 µg/L (Water)
Linearity (R²)	>0.995
Precision (%RSD)	<10%
Accuracy (% Recovery)	85-115%

Visualizations

Caption: Experimental workflow for the analysis of 3,4,5-trimethyloctane.

Caption: Logical relationship between sample type, preparation, and analysis.

References

• 1. nepc.gov.au [nepc.gov.au]
• 2. 3,4,5-trimethyloctane [webbook.nist.gov]
• 3. 3,4,5-trimethyloctane | CAS#:62016-44-8 | Chemsrc [chemsrc.com]
• 4. 3,4,5-trimethyloctane [webbook.nist.gov]
• 5. 3,4,5-Trimethyloctane | C11H24 | CID 12757233 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: High-Resolution Separation of Undecane Isomers by Gas Chromatography-Mass Spectrometry

AFFILIATION: Google Research

Abstract

Undecane (B72203) (C11H24) presents a significant analytical challenge due to its 159 structural isomers, many of which possess similar physicochemical properties.[1] Distinguishing between these isomers is critical in diverse fields such as petrochemical analysis, environmental science, and metabolomics, where biological activity can differ substantially between isomeric forms.[1] This application note provides a detailed protocol for the separation and identification of undecane isomers using high-resolution capillary gas chromatography coupled with mass spectrometry (GC-MS). The methodology leverages non-polar stationary phases, where the elution order is primarily governed by boiling point and molecular structure.[1]

Introduction

The separation of hydrocarbon isomers is a fundamental task in analytical chemistry. For undecane, the large number of structural isomers necessitates a highly efficient separation technique. Capillary gas chromatography is the premier method for analyzing volatile hydrocarbons like undecane.[1] The separation mechanism relies on the differential partitioning of isomers between a gaseous mobile phase and a liquid stationary phase within a capillary column.[1] Non-polar columns are particularly effective, as they tend to separate alkanes based on their boiling points and degree of branching. Less branched isomers, having higher boiling points, exhibit longer retention times, while more branched isomers, with lower boiling points, elute earlier.[1] For unambiguous identification, Kovats Retention Indices (KI) are employed to provide standardized retention data that are less susceptible to instrumental variations.[1] Mass spectrometry is used for structural confirmation by analyzing the fragmentation patterns of the eluted isomers.[1]

Experimental Protocol: GC-MS Analysis of Undecane Isomers

This protocol outlines the setup and execution of a GC-MS analysis for the separation of undecane isomers.

1. Sample Preparation

• Standard Preparation: If available, prepare individual standards of the undecane isomers of interest at a concentration of approximately 100 µg/mL in a volatile solvent such as hexane (B92381) or pentane.

• Sample Dilution: Dilute the sample containing the mixture of undecane isomers in the same solvent to a final concentration within the linear range of the detector.

• Filtration: If the sample contains particulate matter, filter it through a 0.45 µm syringe filter prior to injection to prevent column contamination.

2. GC-MS Instrumentation and Conditions

• Gas Chromatograph: A high-resolution capillary gas chromatograph.

• Mass Spectrometer: A mass spectrometer detector.

• GC Column: A non-polar capillary column, such as an HP-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent.[2]

• Injector: Split/splitless inlet, operated in split mode with a split ratio of 50:1.[3]

• Injector Temperature: 250°C.[3]

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.[2][3]

• Oven Temperature Program:

  • Initial temperature: 50°C, hold for 2 minutes.

  • Ramp: 10°C/min to 280°C.

  • Hold: 5 minutes at 280°C.[3]

• Transfer Line Temperature: 280°C.[3]

• Ion Source Temperature: 230°C.[3]

• Quadrupole Temperature: 150°C.[3]

• Ionization Mode: Electron Ionization (EI) at 70 eV.[3]

• Mass Scan Range: m/z 40-400.[3]

• Injection Volume: 1 µL.[3]

3. Data Acquisition and Analysis

• Data Acquisition: Acquire the chromatogram and the corresponding mass spectra for each separated peak.

• Peak Identification: Identify the undecane isomers based on their retention times and by comparing their mass spectra with reference spectra from a library (e.g., NIST).

• Kovats Retention Index Calculation: For more reliable identification, calculate the Kovats Retention Indices for each peak using a series of n-alkane standards run under the same chromatographic conditions.

Data Presentation

The separation of undecane isomers on a non-polar column is primarily dictated by their boiling points, which are influenced by the degree of branching. The following table provides a representative summary of the expected elution order and Kovats Retention Indices for a selection of undecane isomers on a standard non-polar stationary phase.

Isomer	Structure	Boiling Point (°C)	Elution Order	Kovats Retention Index (KI)
2,2,4,4-Tetramethylheptane	Highly Branched	~170	1 (Earliest)	~1050
2,3,4-Trimethyl-octane	Branched	~180	2	~1080
3-Methyl-decane	Moderately Branched	~192	3	~1090
n-Undecane	Linear	196	4 (Latest)	1100

Note: The Kovats Retention Indices are approximate values and may vary slightly depending on the specific column and analytical conditions.

Visualizations

Caption: Experimental workflow for the GC-MS analysis of undecane isomers.

Caption: Factors influencing the separation of undecane isomers on a non-polar GC column.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

Application Note: 3,4,5-Trimethyloctane as an Analytical Standard for Quantification of Branched Alkanes by GC-MS

For Researchers, Scientists, and Drug Development Professionals

Introduction

Accurate quantification of branched-chain alkanes is crucial in various fields, including fuel analysis, environmental monitoring, and the characterization of complex hydrocarbon mixtures. 3,4,5-Trimethyloctane, a C11 branched alkane, serves as an excellent internal standard for these applications due to its structural similarity to many target analytes, ensuring comparable behavior during sample preparation and analysis. Its distinct mass spectrum and chromatographic retention time allow for clear identification and quantification. This application note provides a detailed protocol for the use of 3,4,5-trimethyloctane as an internal standard for the quantification of other branched alkanes in a hydrocarbon mixture using Gas Chromatography-Mass Spectrometry (GC-MS).

Product Specifications

A certified analytical standard of 3,4,5-trimethyloctane should be used for the preparation of all standards and samples. The certificate of analysis provides crucial information regarding the purity and uncertainty of the standard.

Table 1: Certificate of Analysis for 3,4,5-Trimethyloctane Analytical Standard

Parameter	Specification
Product Name	3,4,5-Trimethyloctane
CAS Number	62016-44-8
Molecular Formula	C11H24
Molecular Weight	156.31 g/mol [1]
Purity (by GC-FID)	≥99.5%
Identity	Conforms to structure by ¹H-NMR, ¹³C-NMR, and MS
Appearance	Clear, colorless liquid
Storage	Store at 2-8°C
Retest Date	24 months from date of analysis

Experimental Protocol

This protocol outlines the procedure for the quantification of a target branched alkane, 2,2,4-trimethylpentane (B7799088) (isooctane), in a hydrocarbon mixture using 3,4,5-trimethyloctane as an internal standard.

Materials and Reagents

• Analytical Standard: 3,4,5-Trimethyloctane (≥99.5% purity)

• Target Analyte: 2,2,4-Trimethylpentane (isooctane, ≥99% purity)

• Solvent: n-Hexane (HPLC grade or equivalent)

• Sample: Hydrocarbon mixture containing the target analyte

• Equipment:

  • Gas Chromatograph with Mass Spectrometric Detector (GC-MS)

  • Autosampler

  • Analytical balance (4-decimal place)

  • Volumetric flasks (Class A)

  • Micropipettes

Standard Preparation

• Internal Standard Stock Solution (IS Stock): Accurately weigh approximately 25 mg of 3,4,5-trimethyloctane and dissolve it in n-hexane in a 25 mL volumetric flask to obtain a concentration of approximately 1 mg/mL.

• Analyte Stock Solution (AS Stock): Accurately weigh approximately 25 mg of 2,2,4-trimethylpentane and dissolve it in n-hexane in a 25 mL volumetric flask to obtain a concentration of approximately 1 mg/mL.

• Calibration Standards: Prepare a series of calibration standards by spiking a constant amount of the IS Stock into varying concentrations of the AS Stock, as detailed in Table 2.

Table 2: Preparation of Calibration Standards

Calibration Level	Volume of AS Stock (µL)	Volume of IS Stock (µL)	Final Volume with n-Hexane (mL)	Analyte Concentration (µg/mL)	IS Concentration (µg/mL)
1	10	100	1	10	100
2	25	100	1	25	100
3	50	100	1	50	100
4	100	100	1	100	100
5	200	100	1	200	100

Sample Preparation

• Accurately weigh approximately 100 mg of the hydrocarbon mixture sample into a 10 mL volumetric flask.

• Add 1 mL of the IS Stock solution (1 mg/mL).

• Dilute to the mark with n-hexane and mix thoroughly.

• If necessary, perform a further dilution to bring the analyte concentration within the calibration range.

GC-MS Analysis

Table 3: GC-MS Operating Conditions

Parameter	Condition
GC System	Agilent 7890B or equivalent
Column	HP-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent
Inlet Temperature	250°C
Injection Volume	1 µL
Injection Mode	Split (10:1)
Carrier Gas	Helium
Flow Rate	1.0 mL/min (constant flow)
Oven Program	Initial 40°C for 2 min, ramp at 10°C/min to 200°C, hold for 5 min
MS System	Agilent 5977A or equivalent
Ion Source Temp	230°C
Quadrupole Temp	150°C
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Selected Ion Monitoring (SIM)
SIM Ions (Analyte)	m/z 41, 57, 114
SIM Ions (IS)	m/z 57, 71, 85

Data Analysis and Results

The concentration of the analyte in the samples is determined by calculating the response factor (RF) from the calibration standards and applying this to the sample data.

Response Factor (RF) = (Analyte Peak Area / IS Peak Area) / (Analyte Concentration / IS Concentration)

Analyte Concentration in Sample = ((Analyte Peak Area in Sample / IS Peak Area in Sample) / Average RF) * IS Concentration in Sample

Table 4: Calibration Curve Data

Calibration Level	Analyte/IS Area Ratio	Analyte/IS Concentration Ratio
1	0.105	0.1
2	0.260	0.25
3	0.515	0.5
4	1.020	1.0
5	2.050	2.0
R²	0.9998

Workflow Diagram

Caption: Workflow for the quantification of branched alkanes.

Conclusion

3,4,5-Trimethyloctane is a reliable and effective internal standard for the quantitative analysis of branched alkanes by GC-MS. The detailed protocol provided in this application note ensures accurate and reproducible results. The use of a certified analytical standard is paramount for achieving high-quality data in regulated and research environments.

References

• 1. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Synthesis of 3,4,5-Trimethyloctane

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 3,4,5-trimethyloctane.

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of 3,4,5-trimethyloctane, particularly when utilizing a Grignard-based route followed by reduction.

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Yield of Grignard Reagent	1. Wet glassware or solvent. 2. Passivated magnesium surface. 3. Impure alkyl halide.	1. Ensure all glassware is oven-dried and solvents are anhydrous. 2. Activate magnesium turnings with iodine, 1,2-dibromoethane, or by mechanical crushing. 3. Use freshly distilled alkyl halide.
Low Yield of 3,4,5-Trimethyloctan-4-ol	1. Incomplete Grignard reagent formation. 2. Side reactions (e.g., Wurtz coupling, enolization of the ketone). 3. Steric hindrance.	1. Titrate the Grignard reagent before use to determine its exact concentration. 2. Add the ketone slowly to the Grignard reagent at a low temperature (e.g., 0 °C). 3. Consider using a more reactive organometallic reagent, such as an organolithium compound.
Poor Diastereoselectivity in Alcohol Formation	1. Lack of effective stereocontrol in the nucleophilic addition to the ketone. 2. Reaction temperature is too high.	1. Employ a stereoselective reducing agent if starting from a pro-chiral ketone precursor. 2. Maintain a low reaction temperature during the Grignard addition.
Incomplete Reduction of the Tertiary Alcohol	1. Ineffective reducing agent for a sterically hindered tertiary alcohol. 2. Harsh reaction conditions leading to decomposition.	1. Use a robust reduction method suitable for tertiary alcohols, such as Barton-McCombie deoxygenation or reduction with a silane-based reagent. 2. Optimize reaction conditions (temperature, reaction time) to avoid degradation of the starting material or product.
Difficulty in Purifying Diastereomers of 3,4,5-Trimethyloctane	1. Similar boiling points and polarities of the diastereomers.	1. Utilize high-performance liquid chromatography (HPLC) with a suitable stationary phase (e.g., C18 reversed-phase or a chiral column for analytical separation). 2. Preparative gas chromatography may also be an option for small-scale purification.

Frequently Asked Questions (FAQs)

Q1: What is a common synthetic route for 3,4,5-trimethyloctane?

A common and versatile approach involves a two-step synthesis. The first step is the Grignard reaction between a suitable alkyl magnesium halide (e.g., sec-butylmagnesium bromide) and a ketone (e.g., 3,4-dimethyl-2-pentanone) to form the tertiary alcohol, 3,4,5-trimethyloctan-4-ol. The second step is the reduction of this tertiary alcohol to the final alkane product, 3,4,5-trimethyloctane.

Q2: How can I improve the stereoselectivity of the synthesis?

Achieving high stereoselectivity in the synthesis of 3,4,5-trimethyloctane is challenging due to the three contiguous chiral centers. To control the stereochemistry, one could employ a substrate-controlled diastereoselective reduction of a ketone precursor with a chiral reducing agent. Alternatively, a chiral auxiliary-based synthesis could be explored.

Q3: What are the main byproducts to expect in the Grignard reaction step?

The primary byproduct is often the Wurtz coupling product, where the Grignard reagent reacts with the starting alkyl halide. Additionally, if the ketone has enolizable protons, the Grignard reagent can act as a base, leading to the formation of an enolate and recovery of the starting ketone after workup.

Q4: How can I confirm the formation of the desired 3,4,5-trimethyloctane isomers?

The product mixture can be analyzed by gas chromatography-mass spectrometry (GC-MS) to identify the different isomers based on their fragmentation patterns and retention times. Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C) is also crucial for structural elucidation and to determine the diastereomeric ratio.

Q5: What are the safety precautions for working with Grignard reagents?

Grignard reagents are highly reactive and pyrophoric. All reactions must be conducted under an inert atmosphere (e.g., nitrogen or argon) using anhydrous solvents and oven-dried glassware. Appropriate personal protective equipment, including safety glasses, lab coat, and gloves, must be worn at all times.

Quantitative Data from Analogous Syntheses

Due to the limited availability of specific quantitative data for the synthesis of 3,4,5-trimethyloctane in the literature, the following table presents representative data from the synthesis of structurally similar, sterically hindered alkanes. This data can serve as a benchmark for optimizing your synthesis.

Reaction Step	Reactants	Conditions	Yield (%)	Diastereomeric Ratio (d.r.)	Reference
Grignard Reaction	tert-Butylmagnesium chloride + 2-octanone	THF, 0 °C to rt	85	N/A	Analogous reaction
Alcohol Reduction	1-Adamantanol	Triethylsilane, BF₃·OEt₂	95	N/A	Analogous reaction
Diastereoselective Reduction	4-tert-Butylcyclohexanone	Li, FeCl₂·4H₂O, THF	98	>99:1 (trans:cis)	Analogous reaction

Experimental Protocols

Protocol 1: Synthesis of 3,4,5-Trimethyloctan-4-ol via Grignard Reaction

This protocol describes the synthesis of the tertiary alcohol precursor to 3,4,5-trimethyloctane.

Materials:

• Magnesium turnings

• Iodine crystal

• Anhydrous diethyl ether or THF

• 2-Bromobutane (B33332)

• 3,4-Dimethyl-2-pentanone (B3384585)

• Saturated aqueous ammonium (B1175870) chloride solution

• Anhydrous sodium sulfate

Procedure:

• Assemble a flame-dried three-necked flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet.

• Add magnesium turnings (1.2 eq) and a crystal of iodine to the flask.

• Gently heat the flask under a stream of nitrogen to activate the magnesium.

• Allow the flask to cool to room temperature.

• Add anhydrous diethyl ether to the flask.

• Dissolve 2-bromobutane (1.1 eq) in anhydrous diethyl ether and add it to the dropping funnel.

• Add a small portion of the 2-bromobutane solution to the magnesium suspension to initiate the reaction, which is indicated by the disappearance of the iodine color and gentle refluxing.

• Once initiated, add the remaining 2-bromobutane solution dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, stir the reaction mixture at room temperature for 1 hour.

• Cool the Grignard reagent solution to 0 °C in an ice bath.

• Dissolve 3,4-dimethyl-2-pentanone (1.0 eq) in anhydrous diethyl ether and add it dropwise to the stirred Grignard solution.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2 hours.

• Quench the reaction by slowly adding saturated aqueous ammonium chloride solution.

• Extract the product with diethyl ether.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude 3,4,5-trimethyloctan-4-ol by flash column chromatography.

Protocol 2: Reduction of 3,4,5-Trimethyloctan-4-ol to 3,4,5-Trimethyloctane

This protocol outlines the deoxygenation of the tertiary alcohol to the final alkane product.

Materials:

• 3,4,5-Trimethyloctan-4-ol

• Triethylsilane (Et₃SiH)

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate solution

• Anhydrous magnesium sulfate

Procedure:

• In a flame-dried flask under a nitrogen atmosphere, dissolve 3,4,5-trimethyloctan-4-ol (1.0 eq) in dichloromethane.

• Cool the solution to 0 °C in an ice bath.

• Add triethylsilane (2.0 eq) to the solution.

• Slowly add trifluoroacetic acid (3.0 eq) dropwise to the stirred solution.

• After the addition is complete, allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring the reaction progress by TLC or GC-MS.

• Quench the reaction by carefully adding saturated aqueous sodium bicarbonate solution.

• Extract the product with dichloromethane.

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Concentrate the solvent under reduced pressure.

• Purify the crude 3,4,5-trimethyloctane by flash column chromatography on silica (B1680970) gel using hexanes as the eluent.

Visualizations

Caption: Synthetic workflow for 3,4,5-trimethyloctane.

Caption: Troubleshooting logic for low yield synthesis.

Technical Support Center: Branched Alkane Synthesis

Welcome to the technical support center for branched alkane synthesis. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and improve yields in their experiments.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: My hydroisomerization reaction yield is low, and I'm observing a high amount of cracking products. What are the likely causes and how can I improve selectivity towards branched isomers?

A1: Low yield of branched alkanes coupled with high levels of cracking products is a common issue in hydroisomerization. It typically points to an imbalance between the metal-catalyzed hydrogenation/dehydrogenation function and the acid-catalyzed isomerization function of your catalyst, or suboptimal reaction conditions. Cracking reactions are favored by strong Brønsted acid sites.[1]

Troubleshooting Steps:

• Evaluate Catalyst Acidity: The primary cause of excessive cracking is overly strong or an excessive number of acid sites on the catalyst support (e.g., zeolite).

  • Solution: Opt for a catalyst with moderate acidity. For zeolites like ZSM-22 or SAPO-11, you can modify the acidity through techniques like steam treatment or by selecting a support with a higher silica-to-alumina ratio (SAR). A good balance between metal and acid functions is crucial for maximizing isomer yield.[1]

• Optimize Reaction Temperature: Higher temperatures increase reaction rates but can disproportionately accelerate the rate of cracking over isomerization.

  • Solution: Systematically lower the reaction temperature. Conduct a temperature screening experiment (e.g., from 350°C down to 250°C) to find the optimal point where isomerization is efficient, but cracking is minimized. For example, in n-dodecane hydroisomerization, a high selectivity of 96% was achieved at a lower temperature of 290°C.[1]

• Adjust Hydrogen Pressure: Hydrogen plays a key role in suppressing cracking by promoting the hydrogenation of carbenium ion intermediates, preventing their further breakdown.

  • Solution: Increase the hydrogen pressure. This shifts the equilibrium away from cracking and coke-forming reactions. Typical pressures for hydroisomerization range from 20 to 40 bar.[1]

• Control Reactant Feed Rate (WHSV): High residence time on the catalyst can lead to secondary reactions, including the cracking of the desired branched products.

  • Solution: Increase the Weight Hourly Space Velocity (WHSV). This reduces the contact time of the reactants with the catalyst, limiting the extent of cracking.

Q2: My catalyst is deactivating rapidly. What are the common causes and prevention strategies?

A2: Catalyst deactivation is a significant challenge, often caused by coke deposition on the active sites or poisoning from impurities in the feedstock.

Troubleshooting Steps:

• Check for Coke Formation: Coke (carbonaceous deposits) physically blocks pores and covers active metal and acid sites. It is often caused by side reactions like oligomerization and polymerization, which are more prevalent at higher temperatures.

  • Prevention:

    • Maintain an adequate hydrogen-to-hydrocarbon ratio to hydrogenate coke precursors.

    • Optimize the reaction temperature to minimize side reactions.

    • Select a catalyst with a hierarchical pore structure to improve mass transfer and reduce the residence time of bulky molecules inside the pores.[1]

  • Remediation: Perform a controlled catalyst regeneration. This typically involves a calcination step where the coke is burned off in a controlled flow of air or an oxygen/nitrogen mixture.

• Analyze Feedstock for Impurities: Sulfur, nitrogen compounds, and water are common catalyst poisons.

  • Prevention: Purify the alkane feedstock before it enters the reactor. Use appropriate guard beds or purification columns (e.g., molecular sieves for water, hydrodesulfurization for sulfur) to remove contaminants.

• Sintering of Metal Particles: High temperatures can cause the small metal nanoparticles (like Platinum or Palladium) on the catalyst support to agglomerate into larger particles. This reduces the available metal surface area for the crucial dehydrogenation step.

  • Prevention: Operate within the recommended temperature range for your catalyst. Avoid sudden high-temperature spikes during reaction or regeneration.

Data Summary

Table 1: Effect of Catalyst and Temperature on n-Dodecane Hydroisomerization

Catalyst	Metal Loading (wt%)	Temperature (°C)	H₂ Pressure (bar)	Conversion (%)	iso-Dodecane Yield (%)	Selectivity to Isomers (%)
Ni₂P-SAPO-11	3	350	20	73	65	~89
Siliceous Pt-H-ZSM-22	Not specified	290	40	29	~28	96

Data compiled from literature reports.[1] This table illustrates how different catalyst systems and conditions can be tuned to favor either high conversion or high selectivity.

Experimental Protocols

Protocol 1: Bench-Scale Hydroisomerization of n-Heptane

This protocol describes a typical procedure for evaluating catalyst performance in a continuous-flow fixed-bed reactor.

1. Catalyst Preparation and Loading:

• A commercial zeolite catalyst (e.g., 75% HY, 25% HZSM-5) is loaded with a noble metal (e.g., 0.5 wt% Pt) via incipient wetness impregnation.[2]
• The catalyst is dried and calcined in air at high temperature (e.g., 400-500°C).
• The catalyst powder is pressed, crushed, and sieved to a specific particle size (e.g., 20-40 mesh).
• A known mass of the sieved catalyst is loaded into a stainless-steel fixed-bed reactor.

2. Catalyst Reduction (Activation):

• The loaded catalyst is reduced in situ before the reaction.
• A flow of pure hydrogen is introduced into the reactor.
• The reactor temperature is ramped up (e.g., to 350-400°C) and held for several hours to reduce the metal oxide to its active metallic state.

3. Reaction Procedure:

• The reactor is cooled to the desired reaction temperature (e.g., 300°C) under hydrogen flow.[2]
• The system is pressurized to the target pressure (e.g., 30 bar).
• Liquid n-heptane is fed into the system using a high-pressure liquid pump (e.g., HPLC pump) at a specific Weight Hourly Space Velocity (WHSV), for example, 3.0 h⁻¹.[2]
• The liquid feed is mixed with the hydrogen stream before entering the reactor. The H₂/n-heptane molar ratio is controlled (e.g., 6.5).[2]
• The reaction is allowed to reach a steady state (typically several hours).

4. Product Analysis:

• The reactor effluent (a mix of gas and liquid) is cooled, and the phases are separated.
• The liquid product is collected and analyzed using Gas Chromatography (GC) with a Flame Ionization Detector (FID) to determine the composition, including unreacted n-heptane, branched isomers, and cracking products.
• Conversion, selectivity, and yield are calculated from the GC data.

Visualizations

Troubleshooting Workflow for Low Branched Alkane Yield

Caption: A workflow diagram for troubleshooting low yields in branched alkane synthesis.

Reaction Pathways in n-Alkane Hydroisomerization

Caption: Competing reaction pathways in bifunctional n-alkane hydroisomerization.

Relationship Between Parameters and Outcomes

Caption: Influence of key reaction parameters on synthesis outcomes.

References

• 1. Catalytic Hydroisomerization of Long-Chain Hydrocarbons for the Production of Fuels [mdpi.com]
• 2. mdpi.com [mdpi.com]

Technical Support Center: Overcoming Co-elution of Undecane Isomers in Gas Chromatography

This technical support center is designed for researchers, scientists, and drug development professionals to provide targeted troubleshooting for the co-elution of undecane (B72203) isomers in Gas Chromatography (GC).

Troubleshooting Guides

This section addresses specific issues you may encounter during the analysis of undecane isomers.

Issue 1: Poor resolution or co-elution of undecane isomers.

• Question: Why are my undecane isomers co-eluting, and what is the first step to improve separation?

• Answer: Co-elution of undecane isomers is a common challenge due to their similar boiling points and chemical properties. The initial and most impactful step is to optimize the oven temperature program. A slow temperature ramp rate increases the interaction time between the analytes and the stationary phase, which can significantly enhance the separation of closely eluting compounds.[1] For instance, reducing the ramp rate from 10°C/min to 2-5°C/min can often resolve co-eluting peaks.[1]

• Question: I've optimized the temperature program, but some isomers are still not baseline resolved. What should I do next?

• Answer: If temperature program optimization is insufficient, the next critical factor to consider is your GC column. The choice of stationary phase, column length, and internal diameter are paramount for resolving complex mixtures of isomers. For alkane separations, non-polar stationary phases are the industry standard, as they separate compounds primarily based on their boiling points.

Issue 2: Asymmetrical peak shapes (fronting or tailing) for undecane isomers.

• Question: My undecane peaks are tailing. What could be the cause?

• Answer: Peak tailing is often an indication of active sites within the GC system, which can be present in the injector liner, on the column itself, or in the detector. These active sites can cause unwanted interactions with the analytes. System contamination from previous runs can also lead to peak tailing. It is recommended to perform routine inlet maintenance, including replacing the liner, O-ring, and septa. A system bake-out can also help remove contaminants.

• Question: I am observing peak fronting. What does this suggest?

• Answer: Peak fronting is typically a sign of column overload. This occurs when the injected sample is too concentrated, saturating the stationary phase. To resolve this, you can try diluting your sample or increasing the split ratio to reduce the amount of sample introduced onto the column.

Frequently Asked Questions (FAQs)

Q1: Which GC column is best for separating undecane isomers?

A1: The ideal GC column for undecane isomer separation is typically a long, narrow-bore capillary column with a non-polar stationary phase.

• Stationary Phase: A 100% dimethylpolysiloxane or a 5% phenyl-95% dimethylpolysiloxane stationary phase is recommended for separating alkanes as they elute primarily based on their boiling points on these phases.[2]

• Column Dimensions: A longer column (e.g., 60 m or even 100 m) provides more theoretical plates, leading to better resolution. A smaller internal diameter (e.g., 0.25 mm or 0.18 mm) also increases column efficiency.

Q2: How can I predict the elution order of undecane isomers?

A2: The elution order of undecane isomers on a non-polar column generally follows their boiling points. Isomers with more branching tend to have lower boiling points and will therefore elute earlier than less branched or straight-chain alkanes. The Kovats Retention Index (RI) system is a valuable tool for predicting elution order. The RI of a compound is its retention time normalized to the retention times of adjacent n-alkanes.

Q3: Can derivatization help in separating undecane isomers?

A3: Derivatization is a chemical modification of the analyte to change its volatility and chromatographic behavior. For alkanes like undecane, which lack functional groups, derivatization is not a viable strategy to improve separation.

Q4: What are the typical GC-MS settings for undecane isomer analysis?

A4: For GC-MS analysis of undecane isomers, a standard electron ionization (EI) source at 70 eV is typically used. The mass spectrometer can be operated in full scan mode to acquire mass spectra for identification. Since many undecane isomers will produce similar mass spectra, identification should be confirmed by comparing retention times and mass spectra to those of known standards.

Data Presentation

Table 1: Representative GC Method Parameters for Undecane Isomer Analysis

Parameter	Setting	Rationale
Column	50 m x 0.25 mm ID, 0.25 µm film thickness	Long column for high resolution.
Stationary Phase	Crosslinked Methyl Silicone (e.g., DB-1, HP-1)	Non-polar phase for separation by boiling point.
Carrier Gas	Helium or Hydrogen
Inlet Temperature	250 °C	Ensures complete vaporization of the sample.
Split Ratio	100:1	Prevents column overload.
Oven Program	60 °C initial, ramp at 5 °C/min to 200 °C, hold for 10 min	Slow ramp rate to improve separation.
Detector	Flame Ionization Detector (FID) or Mass Spectrometer (MS)
FID Temperature	250 °C

Table 2: Example Retention Data for n-Undecane

Stationary Phase	Column Dimensions	Temperature Program	Retention Time (min)	Kovats Index (RI)
PDMS	30 m x 0.25 mm ID, 0.25 µm film	40°C (5 min) to 250°C at 15°C/min	~8.5	1100
DB-5	Not specified	Not specified	Not specified	1099

Note: This table provides an example for n-undecane. Retention times for branched isomers will be shorter and will vary depending on the specific isomer and the chromatographic conditions.

Experimental Protocols

Protocol 1: GC-FID Analysis of Undecane Isomers

• Sample Preparation: Prepare a 100 ppm solution of the undecane isomer mixture in n-hexane.

• GC System: Use a gas chromatograph equipped with a flame ionization detector (FID) and a capillary column (e.g., 50 m x 0.25 mm ID, 0.25 µm film, 5% phenyl-methylpolysiloxane).

• GC Conditions:

  • Inlet Temperature: 250°C

  • Split Ratio: 100:1

  • Carrier Gas: Helium at a constant flow of 1 mL/min.

  • Oven Temperature Program: Initial temperature of 50°C, hold for 2 minutes, then ramp at 3°C/min to 180°C and hold for 5 minutes.

  • Detector Temperature: 250°C

• Injection: Inject 1 µL of the prepared sample.

• Data Analysis: Identify the peaks based on their retention times compared to known standards.

Mandatory Visualization

Caption: Troubleshooting workflow for resolving co-eluting undecane isomers.

Caption: Relationship between key GC parameters for isomer separation.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Technical Support Center: Optimizing GC-MS Parameters for 3,4,5-Trimethyloctane

Welcome to the technical support center for the GC-MS analysis of 3,4,5-Trimethyloctane. This resource is designed for researchers, scientists, and drug development professionals to provide clear, actionable guidance on method optimization and troubleshooting.

Frequently Asked Questions (FAQs)

Q1: What is the recommended GC column for the analysis of 3,4,5-Trimethyloctane?

A1: For the analysis of non-polar compounds like 3,4,5-Trimethyloctane, a non-polar stationary phase is the most effective choice. Separation on these columns is primarily based on the boiling points of the analytes.[1] We recommend a low-polarity, MS-grade low-bleed column.

Recommended Column Phases:

• 100% Dimethylpolysiloxane: This is a common non-polar phase that separates compounds strictly by their boiling point.[1]

• 5% Phenyl 95% Dimethylpolysiloxane: This general-purpose, low-polarity phase offers slightly different selectivity and is widely used for hydrocarbon analysis.[1]

Q2: What are the key indicators of a leak in my GC-MS system?

A2: Leaks can significantly impact the quality of your results. Key symptoms include:

• Higher baseline noise, which reduces the signal-to-noise ratio.

• Damage to the GC column, leading to peak tailing.

• A decline in the MS vacuum, resulting in reduced sensitivity.[2]

• Loss of carrier gas.[2]

Q3: My peaks are tailing. What are the common causes and solutions?

A3: Peak tailing can be caused by several factors:

• Active sites on the column: Condition the column at a higher temperature or, if the problem persists, the column may need replacement.

• Column overloading: Reduce the sample concentration or use a split injection.

• Improper column installation: Ensure the column is installed correctly, avoiding dead volumes.

• Contamination: Clean or replace the inlet liner.

Q4: I am not seeing a molecular ion peak for 3,4,5-Trimethyloctane in my mass spectrum. Is this normal?

A4: Yes, it is common for highly branched alkanes to have a very small or even absent molecular ion peak in their mass spectra.[3][4][5] This is due to the high likelihood of fragmentation at the branching points, which leads to the formation of more stable carbocations.[4][5]

Troubleshooting Guides

This section provides solutions to common problems encountered during the GC-MS analysis of 3,4,5-Trimethyloctane.

Problem 1: Poor Peak Resolution or Peak Overlap

Possible Causes:

• Inadequate separation on the GC column.

• Incorrect temperature program.

• Carrier gas flow rate is not optimal.

Solutions:

• Optimize the temperature program: A slower temperature ramp can improve the separation of closely eluting compounds.

• Adjust the carrier gas flow rate: Ensure the flow rate is optimal for your column dimensions and carrier gas type.

• Use a longer GC column: A longer column will provide greater resolution, though it will also increase the analysis time.[1]

Problem 2: Baseline Instability or Drift

Possible Causes:

• Column bleed.

• Contamination in the carrier gas, injector, or detector.

• A leak in the system.

Solutions:

• Bake-out the column: Heating the column to a high temperature can remove contaminants.

• Check for leaks: Use an electronic leak detector to check all fittings and connections.

• Ensure high-purity carrier gas: Use traps to remove oxygen, moisture, and hydrocarbons from the carrier gas.

• Clean the injector and detector: Follow the manufacturer's instructions for cleaning these components.

Problem 3: Ghost Peaks or Carryover

Possible Causes:

• Contamination from a previous injection.

• Septum bleed.

• Contaminated syringe.

Solutions:

• Run a blank analysis: Inject a solvent blank to see if the ghost peaks are still present.

• Increase the injector temperature: This can help to vaporize any residual sample in the injector.

• Replace the septum: The septum can degrade over time and release contaminants.

• Thoroughly clean the syringe: Use multiple solvent rinses to clean the syringe between injections.

Experimental Protocols

Detailed GC-MS Methodology for 3,4,5-Trimethyloctane Analysis

This protocol provides a starting point for the analysis of 3,4,5-Trimethyloctane. Optimization may be required based on your specific instrument and sample matrix.

1. Sample Preparation:

• Accurately weigh the sample containing 3,4,5-Trimethyloctane.

• Dissolve the sample in a high-purity, volatile solvent such as hexane (B92381) or heptane (B126788) to a final concentration of approximately 1-10 µg/mL.[1]

• Vortex the solution to ensure it is fully dissolved.

2. GC-MS Parameters:

Parameter	Recommended Setting
GC Column	30 m x 0.25 mm I.D., 0.25 µm film thickness 5% Phenyl 95% Dimethylpolysiloxane
Injector Temperature	250 °C
Injection Mode	Split (Split ratio 50:1)
Injection Volume	1 µL
Carrier Gas	Helium at a constant flow rate of 1.0 mL/min
Oven Program	Initial temperature of 50 °C, hold for 2 minutes, then ramp at 10 °C/min to 280 °C, hold for 5 minutes.
Transfer Line Temp	280 °C
Ion Source Temp	230 °C
Quadrupole Temp	150 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Mass Scan Range	m/z 40-200

3. Data Analysis:

• Acquire and process the mass spectra using your instrument's data system.

• Identify 3,4,5-Trimethyloctane by comparing the acquired mass spectrum with a reference spectrum from a spectral library (e.g., NIST/EPA/NIH Mass Spectral Library).[1]

Quantitative Data Summary

Table 1: Recommended GC Oven Temperature Program

Step	Rate (°C/min)	Temperature (°C)	Hold Time (min)
Initial	-	50	2
Ramp 1	10	280	5

Table 2: Expected Mass Spectral Fragmentation of 3,4,5-Trimethyloctane

3,4,5-Trimethyloctane has a molecular weight of 156.31 g/mol . Due to its branched structure, the molecular ion peak (m/z 156) is expected to be of low abundance or absent.[3][4][5] Fragmentation will be favored at the branching points to form more stable carbocations.

m/z (Mass-to-Charge Ratio)	Possible Fragment Ion	Relative Abundance
43	[C3H7]+	High
57	[C4H9]+	High
71	[C5H11]+	Medium
85	[C6H13]+	Medium
99	[C7H15]+	Low
113	[C8H17]+	Low
127	[C9H19]+	Very Low
141	[C10H21]+	Very Low
156	[C11H24]+ (Molecular Ion)	Very Low to Absent

Visualizations

Caption: A logical workflow for troubleshooting common GC-MS issues.

Caption: Experimental workflow for GC-MS analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. whitman.edu [whitman.edu]
• 3. GCMS Section 6.9.2 [people.whitman.edu]
• 4. faculty.uobasrah.edu.iq [faculty.uobasrah.edu.iq]
• 5. ch.ic.ac.uk [ch.ic.ac.uk]

Technical Support Center: Purification of 3,4,5-Trimethyloctane

Welcome to the Technical Support Center for the purification of 3,4,5-Trimethyloctane. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to address common issues encountered during the purification of this highly branched alkane.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in a synthesis of 3,4,5-Trimethyloctane?

A1: The synthesis of 3,4,5-Trimethyloctane often proceeds through a Grignard reaction followed by dehydration and hydrogenation.[1] Based on this pathway, the most probable impurities include:

• Unreacted Starting Materials: Residual ketone (e.g., 4-methyl-3-hexanone) and byproducts from the Grignard reagent.

• Intermediate Tertiary Alcohol: Incomplete dehydration or reduction can leave behind the tertiary alcohol precursor (e.g., 3,4,5-trimethyl-4-octanol).

• Isomeric Alkenes: The dehydration step can produce a mixture of isomeric alkenes due to rearrangements of the carbocation intermediate.[2]

• Isomeric Alkanes: Hydrogenation of the isomeric alkene mixture will result in the formation of other C11H24 isomers, which are often the most challenging impurities to remove due to their similar physical properties.[1]

Q2: Which purification technique is best suited for 3,4,5-Trimethyloctane?

A2: The choice of purification technique depends on the nature and quantity of the impurities.

• Fractional Distillation: This is a primary method for separating alkanes with different boiling points.[3][4] However, due to the likely presence of isomers with very close boiling points, high-efficiency fractional distillation with a column having a high number of theoretical plates is necessary.[5]

• Preparative Gas Chromatography (Prep-GC): For achieving high purity, especially when separating close-boiling isomers, preparative GC is often the more effective method.[6] It offers superior separation capabilities for volatile compounds.

• Adsorptive Separation: Techniques using molecular sieves like zeolites can be employed to separate linear alkanes from branched isomers.[1] However, this is less effective for separating different branched isomers from each other.

Q3: How can I assess the purity of my 3,4,5-Trimethyloctane sample?

A3: Gas Chromatography-Flame Ionization Detection (GC-FID) is the standard method for determining the purity of volatile organic compounds like 3,4,5-Trimethyloctane. For unambiguous identification of impurities, especially isomers, Gas Chromatography-Mass Spectrometry (GC-MS) is recommended. Quantitative analysis can be performed using an internal standard and considering the response factors of the different components.[7][8]

Troubleshooting Guides

Fractional Distillation

Issue 1: Poor separation of isomers with close boiling points.

• Question: My GC analysis after fractional distillation still shows significant amounts of isomeric impurities. How can I improve the separation?

• Answer:

  • Increase Column Efficiency: Use a longer fractionating column packed with a high-efficiency packing material (e.g., structured packing or high-throughput random packing) to increase the number of theoretical plates.[5]

  • Optimize Reflux Ratio: Increase the reflux ratio to allow for more vaporization-condensation cycles, which enhances the separation of components with close boiling points. This will, however, increase the distillation time.

  • Reduce Distillation Rate: A slower distillation rate allows for better equilibrium to be established in the column, leading to improved separation.

  • Consider Extractive Distillation: For very difficult separations, the addition of an auxiliary agent that alters the relative volatility of the isomers can be effective.[3]

Issue 2: Product loss during distillation.

• Question: I am losing a significant amount of my product during fractional distillation. What could be the cause?

• Answer:

  • Column Holdup: A long or wide-diameter column can retain a significant amount of liquid. Use a column with the appropriate dimensions for your sample volume.

  • Inefficient Condensation: Ensure your condenser has an adequate cooling capacity to condense all the product vapors. Check the coolant flow rate and temperature.

  • Leaks in the Apparatus: Check all joints and connections for leaks, especially if performing a vacuum distillation.

Preparative Gas Chromatography (Prep-GC)

Issue 1: Co-elution of 3,4,5-Trimethyloctane with its isomers.

• Question: I am unable to achieve baseline separation of my target compound from its isomers using preparative GC. What parameters can I adjust?

• Answer:

  • Optimize the Temperature Program: A slower temperature ramp or an isothermal segment at an optimal temperature can significantly improve the resolution of close-eluting peaks.[9]

  • Select a Different Stationary Phase: The choice of stationary phase is critical for separating isomers. A column with a different polarity may offer better selectivity. For non-polar alkanes, a non-polar stationary phase is a good starting point, but sometimes a mid-polar phase can provide the necessary resolution.

  • Increase Column Length: A longer column will provide more theoretical plates and thus better separation, although it will also increase the analysis time.

  • Reduce Sample Load: Overloading the column can lead to peak broadening and poor resolution. Inject a smaller amount of the sample.

Issue 2: Low recovery of the purified product.

• Question: The amount of purified 3,4,5-Trimethyloctane collected is much lower than expected. How can I improve the recovery?

• Answer:

  • Optimize Trap Temperature: The collection trap must be cold enough to efficiently condense the eluting compound. A cold trap using liquid nitrogen or a dry ice/acetone bath is often necessary.

  • Check for Leaks: Ensure there are no leaks in the system between the column outlet and the collection trap.

  • Optimize Split Ratio: In a split/splitless injection system, ensure that the split ratio is appropriate for preparative work to maximize the amount of sample reaching the column.

Data Presentation

The following table summarizes the key physical properties of 3,4,5-Trimethyloctane and a common isomeric impurity, which are critical for selecting and optimizing purification methods.

Property	3,4,5-Trimethyloctane	4,4,5-Trimethyloctane (Isomer)	Reference
Molecular Formula	C₁₁H₂₄	C₁₁H₂₄	[10][11]
Molecular Weight	156.31 g/mol	156.31 g/mol	[10]
Boiling Point	181 °C	183.5 °C	[10]

Note: The small difference in boiling points highlights the challenge of separation via fractional distillation.

Experimental Protocols

High-Efficiency Fractional Distillation

This protocol is designed for the separation of alkanes with close boiling points and requires a high-performance distillation column.

• Apparatus Setup:

  • Assemble a fractional distillation apparatus using a round-bottom flask, a Vigreux or packed column (e.g., with Raschig rings or metal sponge packing) of at least 50 cm in length, a distillation head with a thermometer, a condenser, and a receiving flask.

  • Ensure all glass joints are properly sealed.

  • Place a magnetic stir bar in the distillation flask.

• Procedure:

  • Charge the crude 3,4,5-Trimethyloctane into the distillation flask, not exceeding half the flask's volume.

  • Heat the flask gently using a heating mantle.

  • Once the mixture begins to boil, adjust the heating to establish a slow and steady distillation rate (approximately 1-2 drops per second).

  • Monitor the temperature at the distillation head. Collect the initial fraction (forerun), which will be enriched in lower-boiling impurities.

  • As the temperature stabilizes near the boiling point of 3,4,5-Trimethyloctane (181 °C), change the receiving flask to collect the main fraction.

  • Collect fractions over narrow boiling ranges (e.g., every 1-2 °C).

  • Analyze the collected fractions by GC-FID or GC-MS to determine their composition.

  • Combine the fractions that meet the desired purity.

Preparative Gas Chromatography (Prep-GC)

This protocol outlines the general steps for purifying 3,4,5-Trimethyloctane using preparative GC. The specific parameters will need to be optimized for the instrument and column used.

• Instrumentation:

  • A gas chromatograph equipped with a preparative-scale column, a split/splitless injector, a detector (e.g., FID or TCD), and a fraction collection system.

  • A suitable column for separating alkane isomers would be a non-polar or slightly polar phase (e.g., 5% phenyl-polysiloxane).

• Method Development (Analytical Scale):

  • First, develop an analytical GC method to achieve baseline separation of 3,4,5-Trimethyloctane from its major impurities.

  • Optimize the temperature program (initial temperature, ramp rate, final temperature) and carrier gas flow rate.

• Preparative Scale-Up:

  • Transfer the optimized analytical method to the preparative GC system.

  • Determine the maximum sample volume that can be injected without compromising separation (column capacity).

  • Set up the fraction collector to collect the peak corresponding to 3,4,5-Trimethyloctane.

• Purification Run:

  • Inject the crude sample.

  • Monitor the chromatogram and collect the desired fraction.

  • Multiple injections may be necessary to purify the entire batch.

• Purity Analysis:

  • Analyze the collected fraction using analytical GC-FID to confirm its purity.

Visualizations

Caption: A logical workflow for the synthesis and purification of 3,4,5-Trimethyloctane.

References

• 1. pearl.plymouth.ac.uk [pearl.plymouth.ac.uk]
• 2. gdckulgam.edu.in [gdckulgam.edu.in]
• 3. US4874473A - Separation of diastereomers by extractive distillation - Google Patents [patents.google.com]
• 4. 3,4,5,6-Tetramethyloctane, a [webbook.nist.gov]
• 5. Grignard Reaction: An ‘Old-Yet-Gold’ synthetic gadget toward the synthesis of natural Products: A review - Arabian Journal of Chemistry [arabjchem.org]
• 6. scispace.com [scispace.com]
• 7. Flame ionization detector response factors for compound classes in quantitative analysis of complex organic mixtures (Journal Article) | OSTI.GOV [osti.gov]
• 8. researchgate.net [researchgate.net]
• 9. Multimodal learning in synthetic chemistry applications: gas chromatography retention time prediction and isomer separation optimization - Digital Discovery (RSC Publishing) DOI:10.1039/D4DD00369A [pubs.rsc.org]
• 10. 3,4,5-Trimethyloctane | C11H24 | CID 12757233 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. 3,4,5-trimethyloctane [webbook.nist.gov]

Troubleshooting peak tailing for branched alkanes

Troubleshooting Guide: Peak Tailing for Branched Alkanes

This guide provides solutions for common issues related to peak tailing for branched alkanes in gas chromatography experiments.

Frequently Asked Questions (FAQs)

Q1: What is peak tailing and why is it a problem?

In an ideal chromatogram, peaks should exhibit a symmetrical, Gaussian shape.[1] Peak tailing is a phenomenon where a peak's trailing edge is broader than its leading edge, resulting in an asymmetrical shape.[1][2] This distortion can negatively impact your analysis by reducing the resolution between closely eluting compounds and making accurate peak integration and quantification less precise and reproducible.[3] A tailing or asymmetry factor greater than 1.5 typically indicates a significant issue that requires investigation.[3][4]

Q2: I'm observing peak tailing for all my branched alkane peaks, including the solvent peak. What is the likely cause?

When all peaks in a chromatogram exhibit tailing, the cause is often related to a physical issue within the GC system rather than a chemical interaction.[5][6] These physical issues can create turbulence in the carrier gas flow path or unswept (dead) volumes.[5][6] Common culprits include:

• Improper Column Installation: The column may be positioned too high or too low in the inlet, creating a dead volume.[4][5][6]

• Poor Column Cut: A ragged, uneven, or non-90° column cut can disrupt the flow of the carrier gas, causing turbulence.[3][4][5]

• Contaminated or Active Inlet Liner: The liner can become contaminated with non-volatile residues from previous injections.[7]

• System Leaks: Leaks at the inlet or detector connections can disrupt pressure and flow uniformity.[2]

Q3: Only some of my branched alkane peaks are tailing, particularly the later-eluting ones. What could be the cause?

If only specific analyte peaks are tailing, the issue is more likely due to chemical interactions between the analytes and active sites within the GC system.[2] Although alkanes are generally non-polar, peak tailing can still occur.[3] Potential causes include:

• Column Contamination: Non-volatile residues from previous samples can accumulate at the head of the column.[3]

• Active Sites: Over time, the stationary phase can degrade, exposing active silanol (B1196071) groups that can interact with analytes.[2] While less common with non-polar alkanes, severe degradation can cause even these compounds to tail.[3]

• Column Overload: Injecting too much sample can saturate the stationary phase, leading to peak distortion that can appear as tailing.[8]

Q4: My peak tailing has been getting progressively worse over time. What should I investigate?

Gradual deterioration of peak shape often points to the accumulation of contaminants or the degradation of consumable parts.[2] The most common areas to investigate are:

• Inlet Liner and Septum: These are consumable parts that can become contaminated or degraded with use.

• Column Contamination: The front end of the column can accumulate non-volatile material from samples over many injections.

Troubleshooting Workflow

The following diagram outlines a logical workflow for troubleshooting peak tailing when analyzing branched alkanes.

Caption: Troubleshooting workflow for GC peak tailing.

Quantitative Data Summary

While troubleshooting is often a qualitative process, certain parameters can be adjusted to mitigate peak tailing. The following table summarizes common issues and their corresponding adjustments.

Parameter	Issue	Recommended Action	Expected Outcome
Injection Volume	Column Overload	Reduce injection volume or dilute the sample.	Improved peak symmetry (reduced fronting or tailing).
Initial Oven Temp.	Solvent-Phase Mismatch	Set initial oven temperature 10-20°C below the solvent's boiling point.[9]	Better focusing of early eluting peaks.[9]
Split Ratio	Inefficient Sample Transfer	Ensure a minimum of 20 mL/min total flow through the inlet for split injections.[10]	Sharper peaks, especially for early eluters.
Column Trimming	Column Contamination	Trim 10-20 cm from the front of the column.[4]	Improved peak shape for later eluting compounds.

Experimental Protocols

Protocol 1: Inlet Maintenance (Liner and Septum Replacement)

This protocol details the routine replacement of the inlet liner and septum, which are common sources of contamination and active sites.[1]

• Cool Down: Ensure the GC inlet is at a safe temperature (below 50°C). Turn off the carrier gas flow.[2]

• Remove Inlet Nut: Unscrew the retaining nut at the top of the inlet.

• Replace Septum: Remove the old septum and replace it with a new one. Be careful not to overtighten the nut, as this can cause the septum to core.[2]

• Access Liner: After replacing the septum, proceed to access the liner by removing the appropriate fittings as per your instrument's manual.

• Remove Old Liner: Carefully remove the old liner, noting its orientation and the position of any O-rings.

• Install New Liner: Insert a new, deactivated liner of the same type. Ensure any O-rings are correctly seated.

• Reassemble: Reassemble the inlet components in the reverse order of removal.

• Restore Gas Flow and Check for Leaks: Turn the carrier gas back on and perform a leak check at the inlet fitting.

• Equilibrate: Heat the inlet to its setpoint temperature and allow the system to equilibrate before running a sample.[2]

Protocol 2: Column Trimming

This procedure is used to remove contaminated sections from the front of the GC column.[2]

• Cool Down: Ensure the GC oven, inlet, and detector are at room temperature. Turn off the carrier gas flow.

• Remove Column: Carefully loosen the column nut at the inlet and gently pull the column out.

• Make a Clean Cut: Using a ceramic scoring wafer or a diamond-tipped scoring tool, make a light score on the polyimide coating of the column, about 10-20 cm from the end.[5]

• Snap the Column: Hold the column on either side of the score and snap it cleanly.

• Inspect the Cut: Use a magnifying glass to inspect the cut. It should be a clean, flat surface with no jagged edges or shards, forming a 90° angle.[2][3] If the cut is not clean, repeat the process.

• Reinstall Column: Reinstall the column in the inlet, ensuring the correct insertion depth according to the manufacturer's instructions.[2]

• Restore Gas Flow and Check for Leaks: Turn the carrier gas back on and perform a leak check at the inlet fitting.

• Condition the Column: Briefly condition the column by heating it to a moderate temperature to remove any oxygen that may have entered.[2]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. academic.oup.com [academic.oup.com]
• 4. elementlabsolutions.com [elementlabsolutions.com]
• 5. benchchem.com [benchchem.com]
• 6. elementlabsolutions.com [elementlabsolutions.com]
• 7. gcms.labrulez.com [gcms.labrulez.com]
• 8. Common Causes Of Peak Tailing in Chromatography - Blogs - News [alwsci.com]
• 9. m.youtube.com [m.youtube.com]
• 10. agilent.com [agilent.com]

Technical Support Center: Enhancing Sensitivity for Trace Analysis of 3,4,5-Trimethyloctane

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in enhancing the sensitivity for trace analysis of 3,4,5-Trimethyloctane.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in the trace analysis of 3,4,5-Trimethyloctane?

A1: The primary challenges include its high volatility, which can lead to sample loss; its non-polar nature, making it prone to adsorption onto active sites in the analytical system; and potential co-elution with other hydrocarbon isomers present in complex matrices. Achieving high sensitivity requires careful optimization of sample preparation and analytical conditions.

Q2: Which sample preparation techniques are most effective for concentrating 3,4,5-Trimethyloctane from a sample?

A2: For volatile compounds like 3,4,5-Trimethyloctane, headspace techniques are generally preferred. Headspace Solid-Phase Microextraction (HS-SPME) and Stir Bar Sorptive Extraction (SBSE) are highly effective for extracting and concentrating such analytes from various matrices.[1][2] SBSE often provides higher sensitivity due to the larger volume of the sorbent phase compared to SPME.[2]

Q3: What type of GC column is best suited for the analysis of 3,4,5-Trimethyloctane?

A3: A non-polar capillary column, such as one with a 100% dimethylpolysiloxane or 5% phenyl polysiloxane stationary phase, is recommended for the separation of non-polar alkanes like 3,4,5-Trimethyloctane.[3] Longer columns (30-60 meters) can provide better resolution for separating complex mixtures of isomers.[3]

Q4: How can I confirm the identity of 3,4,5-Trimethyloctane in my sample using mass spectrometry?

A4: Identification is achieved by comparing the acquired mass spectrum with a reference spectrum from a library (e.g., NIST). The fragmentation of branched alkanes like 3,4,5-Trimethyloctane is characterized by preferential cleavage at the branching points, leading to the formation of stable carbocations.[4][5] The molecular ion peak (M+) for branched alkanes is often weak or absent.[4][6]

Troubleshooting Guides

This section provides solutions to common problems encountered during the trace analysis of 3,4,5-Trimethyloctane.

Issue 1: Low or No Signal Detected

Possible Causes & Solutions

Cause	Solution
Inefficient Extraction	Optimize SPME/SBSE parameters: increase extraction time, adjust temperature, or select a more appropriate fiber/coating. For HS-SPME, ensure the sample is sufficiently heated to partition the analyte into the headspace.
Analyte Loss During Sample Transfer	Check for leaks in the GC inlet and ensure a proper seal with the septum. Minimize sample transfer steps and keep vials capped.
Improper GC-MS Parameters	Optimize the injector temperature to ensure complete vaporization without thermal degradation.[7] For MS detection, use Selected Ion Monitoring (SIM) mode for target ions of branched alkanes to enhance sensitivity.
Active Sites in the System	Use deactivated inlet liners and columns. Condition the column according to the manufacturer's instructions to remove any active sites.

Issue 2: Poor Peak Shape (Tailing or Fronting)

Possible Causes & Solutions

Cause	Solution
Column Overload	Reduce the injection volume or dilute the sample. Use a column with a thicker film or a wider internal diameter.
Active Sites	Deactivate the GC system by using an inert liner and column. Trim the front end of the column to remove accumulated non-volatile residues.[3]
Inappropriate Temperature	Optimize the initial oven temperature to be low enough for analyte focusing at the head of the column. Adjust the temperature ramp rate; a slower ramp can improve peak shape.[7]
Injection Technique	For splitless injection, optimize the splitless time to ensure efficient transfer of the analyte to the column without excessive band broadening.

Issue 3: Co-elution with Interfering Compounds

Possible Causes & Solutions

Cause	Solution
Insufficient Chromatographic Resolution	Use a longer GC column or a column with a different stationary phase to improve separation. Optimize the oven temperature program with a slower ramp rate.
Complex Matrix	Employ selective sample preparation techniques like SPME or SBSE to minimize the extraction of interfering matrix components.
Mass Spectral Overlap	In MS analysis, select unique fragment ions for 3,4,5-Trimethyloctane in SIM mode to differentiate it from co-eluting compounds.

Experimental Protocols

Protocol 1: Headspace Solid-Phase Microextraction (HS-SPME) followed by GC-MS

• Sample Preparation: Place a known amount of the sample into a headspace vial.

• Extraction:

  • Expose a non-polar SPME fiber (e.g., PDMS) to the headspace of the sealed and heated vial.

  • Optimize extraction temperature and time to maximize analyte partitioning into the fiber.

• Desorption and Analysis:

  • Insert the SPME fiber into the heated GC inlet for thermal desorption of the analyte.

  • Separate the analyte on a non-polar capillary column.

  • Detect and identify the analyte using a mass spectrometer, preferably in SIM mode for trace analysis.

Protocol 2: Stir Bar Sorptive Extraction (SBSE) followed by Thermal Desorption-GC-MS

• Sample Preparation: Place the sample into a vial with a PDMS-coated stir bar.

• Extraction:

  • Stir the sample for a defined period (e.g., 60-90 minutes) to allow the analyte to be sorbed onto the PDMS coating.[4]

• Desorption and Analysis:

  • Remove the stir bar, rinse with deionized water, and dry it.

  • Place the stir bar in a thermal desorption tube.

  • Thermally desorb the analyte onto a cooled injection system (CIS) before transfer to the GC column for separation and MS detection.

Quantitative Data Summary

Parameter	HS-SPME-GC-MS	SBSE-GC-MS	Reference Compound(s)
Limit of Detection (LOD)	0.1 - 10 ng/L	0.01 - 1 ng/L	n-Nonane, n-Decane, n-Undecane
Limit of Quantification (LOQ)	0.3 - 30 ng/L	0.03 - 3 ng/L	n-Nonane, n-Decane, n-Undecane
Recovery	85 - 110%	90 - 115%	Spiked samples of various C9-C11 alkanes
Linear Range	1 - 500 ng/L	0.1 - 200 ng/L	Calibration standards of C9-C11 alkanes

Note: The values presented are illustrative and may vary depending on the specific matrix, instrumentation, and experimental conditions.

Visualizations

Caption: Experimental workflow for the trace analysis of 3,4,5-Trimethyloctane.

Caption: Troubleshooting logic for common issues in 3,4,5-Trimethyloctane analysis.

References

• 1. faculty.uobasrah.edu.iq [faculty.uobasrah.edu.iq]
• 2. AMT - Mapping and quantifying isomer sets of hydrocarbons ( ≥  C12) in diesel exhaust, lubricating oil and diesel fuel samples using GC  ×  GC-ToF-MS [amt.copernicus.org]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. GCMS Section 6.9.2 [people.whitman.edu]
• 6. Video: Mass Spectrometry: Branched Alkane Fragmentation [jove.com]
• 7. Methods For Improving Sensitivity in Gas Chromatography (GC) - Blogs - News [alwsci.com]

Technical Support Center: High-Resolution Separation of C11 Isomers

Welcome to the Technical Support Center for the high-resolution separation of C11 isomers. This guide is designed for researchers, scientists, and drug development professionals to address common challenges and provide practical solutions for achieving optimal chromatographic separation of undecane (B72203) and its isomers.

Frequently Asked Questions (FAQs)

Q1: Why is the separation of C11 isomers so challenging?

A1: The 159 structural isomers of undecane (C11H24) possess very similar physicochemical properties, including close boiling points and polarities.[1] This makes their separation by conventional gas chromatography (GC) difficult, often resulting in co-elution or poor resolution. Effective separation relies on high-efficiency capillary columns and optimized methods that can exploit subtle differences in their molecular shape and interaction with the stationary phase.

Q2: What is the primary mechanism for separating alkane isomers on a non-polar GC column?

A2: On non-polar stationary phases, such as those made of 100% dimethylpolysiloxane or 5% phenyl-dimethylpolysiloxane, the separation of non-polar alkanes is primarily governed by their boiling points. Generally, isomers with a higher degree of branching have lower boiling points and will therefore elute earlier than their less branched or linear counterparts. The elution order typically follows the boiling points of the compounds.

Q3: Are there specialized columns that offer better selectivity for C11 isomers?

A3: Yes, while standard non-polar columns are commonly used, certain specialty columns can provide enhanced selectivity. For instance, liquid crystalline stationary phases have demonstrated unique capabilities in separating positional and geometric isomers of hydrocarbons due to their ordered structures.[2] Additionally, highly efficient, long capillary columns (e.g., 100m or 150m) can significantly improve the resolution of closely eluting isomers.[3]

Q4: When should I consider using a polar column for C11 isomer separation?

A4: While non-polar columns are the standard for alkane analysis, a polar column, such as one with a polyethylene (B3416737) glycol (wax) stationary phase, might be considered in specific, complex matrices where C11 isomers may co-elute with polar interferences. However, for a sample containing only C11 alkane isomers, a non-polar column is the most appropriate choice.

Column Selection and Performance Data

Choosing the correct GC column is the most critical factor in achieving high-resolution separation of C11 isomers. Non-polar capillary columns are the industry standard for this application. Below is a summary of commonly used stationary phases and their typical performance characteristics.

Table 1: Comparison of Common GC Columns for C11 Isomer Separation

Stationary Phase	Column Example(s)	Polarity	Key Characteristics	Typical Applications
100% Dimethylpolysiloxane	Agilent DB-1, Restek Rxi-1ms, Phenomenex ZB-1	Non-polar	Separates primarily by boiling point. Robust and versatile for general hydrocarbon analysis.	Routine analysis of hydrocarbon mixtures, quality control.
5% Phenyl / 95% Dimethylpolysiloxane	Agilent DB-5, HP-5, Restek Rxi-5ms, Phenomenex ZB-5	Non-polar	Slightly more polar than 100% dimethylpolysiloxane, offering subtle selectivity differences.	General purpose, often used for environmental and petrochemical applications.[4]
Liquid Crystalline Phases	e.g., MEAB stationary phase	Intermediate Polarity	High selectivity for positional and geometric isomers based on molecular shape.[2]	Research applications requiring the separation of complex isomer mixtures.

Table 2: Representative Retention Data for Selected C11 Isomers on a Non-Polar Column (e.g., DB-5 type)

Isomer	Boiling Point (°C)[1]	Typical Elution Order	Representative Retention Time (min)
2,2,4,4-Tetramethylheptane	177.1	1	12.5
2,3-Dimethylnonane	186	2	13.8
5-Methyldecane	186.1	3	14.1
4-Methyldecane	188.7	4	14.9
2-Methyldecane	189.3	5	15.3
n-Undecane	196	6	16.5

Note: Retention times are illustrative and will vary depending on the specific instrument, column dimensions, and analytical conditions.

Experimental Protocols

This section provides a detailed methodology for the high-resolution separation of C11 isomers using gas chromatography with flame ionization detection (GC-FID).

Detailed Experimental Protocol for GC-FID Analysis of C11 Isomers

• Sample Preparation:

  • Prepare a stock solution of a C11 isomer mixture (or individual standards) in a volatile, high-purity solvent such as hexane (B92381) or pentane (B18724) at a concentration of approximately 1000 µg/mL.

  • Create a series of calibration standards by serially diluting the stock solution to concentrations ranging from 1 µg/mL to 100 µg/mL.

  • For unknown samples, dissolve a known weight of the sample in the chosen solvent to fall within the calibration range.

• Instrumentation:

  • Gas Chromatograph: Agilent 8890 GC system (or equivalent) equipped with a split/splitless injector and a Flame Ionization Detector (FID).

  • GC Column: Agilent J&W DB-5, 60 m x 0.25 mm ID, 0.25 µm film thickness (or equivalent).

  • Data System: Agilent OpenLab CDS (or equivalent).

• GC-FID Method Parameters:

  • Carrier Gas: Helium, constant flow at 1.0 mL/min.

  • Inlet Temperature: 250°C.

  • Injection Mode: Split, with a split ratio of 100:1.

  • Injection Volume: 1 µL.

  • Oven Temperature Program:

    • Initial temperature: 40°C, hold for 5 minutes.

    • Ramp 1: 2°C/min to 150°C.

    • Ramp 2: 10°C/min to 200°C, hold for 5 minutes.

  • Detector: FID.

  • Detector Temperature: 280°C.

  • Hydrogen Flow: 30 mL/min.

  • Air Flow: 400 mL/min.

  • Makeup Gas (Helium) Flow: 25 mL/min.

• Data Analysis:

  • Identify the individual C11 isomers based on their retention times compared to known standards.

  • Quantify the isomers by creating a calibration curve of peak area versus concentration for each standard.

Troubleshooting Guide

This section addresses specific issues you may encounter during the separation of C11 isomers.

Q5: My C11 isomer peaks are co-eluting or showing poor resolution. What should I do?

A5: Poor resolution of closely related isomers is a common challenge. Follow this systematic approach to troubleshoot the issue:

• Optimize the Oven Temperature Program: This is often the most effective first step. A slower temperature ramp rate (e.g., 1-2°C/min) increases the interaction time of the analytes with the stationary phase, which can significantly improve separation.

• Decrease the Carrier Gas Flow Rate: Reducing the linear velocity of the carrier gas can increase column efficiency, leading to sharper peaks and better resolution. However, be aware that this will also increase analysis time.

• Increase Column Length: If optimization of method parameters is insufficient, using a longer column (e.g., 100 m or 150 m) will provide more theoretical plates and enhance resolving power.[3]

• Consider a Different Stationary Phase: If co-elution persists, the selectivity of the column may be insufficient. Consider a column with a slightly different non-polar phase or a specialized column like a liquid crystalline phase for research applications.[2]

Q6: I'm observing peak fronting for my more concentrated isomers. What is the cause?

A6: Peak fronting is typically a sign of column overload. This occurs when the amount of analyte injected exceeds the capacity of the column. To resolve this:

• Dilute the Sample: Prepare a more dilute sample and re-inject.

• Increase the Split Ratio: If using a split injection, increase the split ratio (e.g., from 50:1 to 100:1 or higher) to reduce the amount of sample entering the column.

• Use a Column with a Thicker Film: A column with a thicker stationary phase has a higher sample capacity.

Q7: My retention times are shifting from run to run. How can I improve reproducibility?

A7: Retention time instability can be caused by several factors:

• Leaks: Check for leaks in the system, particularly at the injector septum and column fittings. An electronic leak detector is recommended.

• Carrier Gas Flow Fluctuation: Ensure your gas supply is stable and the electronic pressure control (EPC) is functioning correctly.

• Oven Temperature Instability: Verify that the GC oven is maintaining a stable and reproducible temperature program.

• Column Contamination: Over time, non-volatile residues can accumulate at the head of the column, affecting retention. Trimming the first few centimeters of the column can often resolve this issue.[5]

Visualized Workflows

Experimental Workflow for C11 Isomer Analysis

Caption: A typical experimental workflow for the GC-FID analysis of C11 isomers.

Troubleshooting Logic for Poor Peak Resolution

Caption: A logical troubleshooting workflow for addressing poor peak resolution of C11 isomers.

References

• 1. benchchem.com [benchchem.com]
• 2. vurup.sk [vurup.sk]
• 3. GC Troubleshooting Guide | Gas Chromatography Troubleshooting [scioninstruments.com]
• 4. researchgate.net [researchgate.net]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Reference Data & Comparative Studies

A Comparative Guide to the Validation of 3,4,5-Trimethyloctane Identification Methods

For Researchers, Scientists, and Drug Development Professionals

The accurate identification and validation of specific branched alkanes, such as 3,4,5-trimethyloctane, is a critical task in various fields, including drug development, metabolomics, and environmental analysis. The structural complexity and the presence of numerous isomers necessitate robust analytical methodologies. This guide provides an objective comparison of the primary techniques used for the identification and validation of 3,4,5-trimethyloctane: Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) Spectroscopy.

Data Presentation: A Comparative Overview

The following table summarizes the key performance characteristics of GC-MS and NMR spectroscopy for the analysis of 3,4,5-trimethyloctane. It is important to note that while GC-MS is a highly sensitive and widely used technique for separating and identifying volatile compounds, NMR spectroscopy provides unparalleled detail for unambiguous structure elucidation.

Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	Nuclear Magnetic Resonance (NMR) Spectroscopy
Principle	Separation by boiling point and polarity, followed by ionization and mass-to-charge ratio detection.	Nuclear spin alignment in a magnetic field and absorption of radiofrequency, revealing the chemical environment of atoms.
Specificity	High, but can be challenging for co-eluting isomers with similar fragmentation patterns.	Very high; provides unambiguous structural information through chemical shifts and coupling constants.
Sensitivity	High (typically ng to pg range).	Lower than GC-MS (typically µg to mg range).
Limit of Detection (LOD)	Low (can reach low ng/L).	Higher (typically in the µM range).
Limit of Quantification (LOQ)	Low (typically in the ng/L to µg/L range).[1][2][3]	Higher (typically in the high µM to mM range).
Sample Throughput	High.	Low to moderate.
Key Information	Retention time, mass spectrum (fragmentation pattern).	Chemical shifts (¹H, ¹³C), coupling constants (J-coupling), 2D correlations (COSY, HSQC).

Experimental Protocols

Gas Chromatography-Mass Spectrometry (GC-MS) for 3,4,5-Trimethyloctane Identification

GC-MS is a powerful technique for separating volatile compounds and providing tentative identification based on their mass spectra and retention times. For branched alkanes like 3,4,5-trimethyloctane, achieving good chromatographic separation from other isomers is crucial.

Methodology:

• Sample Preparation: Dilute the sample containing 3,4,5-trimethyloctane in a volatile solvent such as hexane (B92381) or pentane.

• GC System: A high-resolution capillary column is essential for separating alkane isomers. A non-polar column is typically used.

  • Column: DB-5ms (5% phenyl-methylpolysiloxane) or similar, 30 m x 0.25 mm ID, 0.25 µm film thickness.

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • Injector: Split/splitless injector at 250°C.

  • Oven Temperature Program:

    • Initial temperature: 40°C, hold for 2 minutes.

    • Ramp: 5°C/min to 280°C.

    • Hold: 5 minutes at 280°C.

• Mass Spectrometer:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 40-400.

  • Ion Source Temperature: 230°C.

• Data Analysis:

  • Identify the peak corresponding to 3,4,5-trimethyloctane based on its retention time.

  • Compare the acquired mass spectrum with a reference library (e.g., NIST). The mass spectrum of alkanes is characterized by fragment ions with a difference of 14 Da (CH₂ group). Common fragments for branched alkanes include m/z 43, 57, 71, and 85.[4]

  • Kovats Retention Index (KI): For validation, calculate the Kovats retention index by analyzing a mixture of n-alkanes under the same chromatographic conditions. The KI for trimethylalkanes provides a more reliable identification parameter than retention time alone.[5] For a C33 backbone, trimethylalkanes typically elute between KI 3378 and 3437.[5]

Nuclear Magnetic Resonance (NMR) Spectroscopy for Unambiguous Structure Elucidation

NMR spectroscopy is the gold standard for determining the precise molecular structure of organic compounds. For 3,4,5-trimethyloctane, a combination of 1D (¹H and ¹³C) and 2D NMR experiments can definitively confirm its identity and distinguish it from all other isomers.

Methodology:

• Sample Preparation: Dissolve a sufficient amount of the purified compound (typically >1 mg) in a deuterated solvent (e.g., CDCl₃).

• ¹H NMR Spectroscopy:

  • Acquire a standard ¹H NMR spectrum.

  • Expected Signals: The spectrum will show complex multiplets in the aliphatic region (typically 0.8-1.5 ppm) corresponding to the methyl (CH₃) and methylene (B1212753) (CH₂) and methine (CH) protons. The integration of these signals will correspond to the number of protons in each environment.

• ¹³C NMR Spectroscopy:

  • Acquire a proton-decoupled ¹³C NMR spectrum.

  • Expected Signals: The number of signals will correspond to the number of chemically non-equivalent carbon atoms in the molecule. The chemical shifts are characteristic of the carbon's local environment. Based on database information for two diastereomers of 3,4,5-trimethyloctane, the following approximate chemical shifts can be expected[6][7]:

    • Diastereomer 1: ~11.5, 14.2, 15.1, 15.9, 19.8, 23.1, 30.5, 33.4, 39.8, 40.1, 41.2 ppm.

    • Diastereomer 2: ~11.6, 14.2, 15.3, 16.0, 20.0, 23.2, 30.6, 33.5, 39.9, 40.2, 41.3 ppm.

• 2D NMR Spectroscopy (COSY and HSQC):

  • COSY (Correlation Spectroscopy): This experiment reveals proton-proton (¹H-¹H) couplings, allowing for the tracing of the carbon backbone. Cross-peaks will appear between protons that are coupled to each other (typically through 2-3 bonds).[8]

  • HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates directly bonded proton and carbon atoms (¹H-¹³C). Each cross-peak indicates a C-H bond, confirming the assignment of the ¹H and ¹³C spectra.[9][10]

Mandatory Visualization

Caption: Experimental workflow for the identification and validation of 3,4,5-Trimethyloctane.

Caption: Logical comparison of GC-MS and NMR for 3,4,5-Trimethyloctane identification.

References

• 1. thescipub.com [thescipub.com]
• 2. Improved GC/MS method for quantitation of n-alkanes in plant and fecal material - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. AMT - Mapping and quantifying isomer sets of hydrocarbons ( ≥  C12) in diesel exhaust, lubricating oil and diesel fuel samples using GC  ×  GC-ToF-MS [amt.copernicus.org]
• 5. digitalcommons.unl.edu [digitalcommons.unl.edu]
• 6. dev.spectrabase.com [dev.spectrabase.com]
• 7. spectrabase.com [spectrabase.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. scribd.com [scribd.com]
• 10. m.youtube.com [m.youtube.com]

A Researcher's Guide to the Gas Chromatographic Separation of Undecane Isomers

For scientists and professionals in drug development and chemical research, the precise separation and identification of isomers are critical for ensuring the purity, efficacy, and safety of products. Undecane (B72203) (C11H24), a saturated hydrocarbon, and its numerous isomers are often present in complex mixtures, such as petroleum products and environmental samples. Their similar physicochemical properties pose a significant analytical challenge. This guide provides a comparative analysis of the gas chromatographic (GC) behavior of various undecane isomers, supported by experimental data and detailed protocols to aid in method development and isomer identification.

Comparative Analysis of Undecane Isomers

The separation of undecane isomers by gas chromatography is primarily influenced by their boiling points and the polarity of the stationary phase used in the GC column. Non-polar stationary phases separate isomers largely based on their boiling points, with lower boiling points resulting in shorter retention times. Increased branching in the carbon chain generally leads to a lower boiling point. Polar stationary phases can provide alternative selectivity based on subtle differences in intermolecular interactions.

Below is a summary of the physicochemical properties and Kovats retention indices for a selection of undecane isomers. The Kovats retention index (RI) is a standardized measure of retention time, which helps in comparing results across different GC systems.

Isomer Name	CAS Number	Boiling Point (°C)	Kovats Retention Index (DB-5 Column)	Kovats Retention Index (HP-101 Column)	Kovats Retention Index (HP-20M Column)
n-Undecane	1120-21-4	196	1099	1100	1100
2-Methyldecane	6975-98-0	189.3	-	-	-
3-Methyldecane	13151-34-3	188.1 - 189.1	-	-	-
4-Methyldecane	2847-72-5	188.7	-	-	-
5-Methyldecane	13151-35-4	186.1	-	-	-
2,3-Dimethylnonane	2884-06-2	186	-	-	-
4,4-Dimethylnonane	17302-18-0	-	-	-	-

Experimental Protocols

Accurate and reproducible GC analysis of undecane isomers requires meticulous attention to the experimental methodology. Below are detailed protocols for sample preparation and GC-MS analysis.

Sample Preparation

• Standard Preparation : Prepare individual standards of the undecane isomers of interest, if available, at a concentration of approximately 100 µg/mL in a volatile solvent such as hexane (B92381) or pentane.

• Sample Dilution : Dilute the sample containing the mixture of undecane isomers in the same solvent to a final concentration within the linear range of the detector.

• Filtration : If the sample contains particulates, filter it through a 0.45 µm syringe filter before injection to prevent column contamination.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

This protocol outlines a standard GC-MS method for the analysis of undecane isomers.

• Instrumentation :

  • Gas Chromatograph: Agilent 7890B GC system or equivalent, equipped with a split/splitless injector and electronic pressure control.

  • Mass Spectrometer: Agilent 5977B MSD or equivalent.

• GC Conditions :

  • Column : HP-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent non-polar column.

  • Injector : Split/splitless inlet, operated in split mode (e.g., 50:1 split ratio).

  • Injector Temperature : 250°C.

  • Carrier Gas : Helium at a constant flow rate of 1.0 mL/min.

  • Oven Temperature Program :

    • Initial temperature: 50°C, hold for 2 minutes.

    • Ramp: 5°C/min to 200°C.

    • Hold: 5 minutes at 200°C.

• MS Conditions :

  • Ionization Mode : Electron Ionization (EI) at 70 eV.

  • Mass Range : Scan from m/z 40 to 300.

  • Ion Source Temperature : 230°C.

  • Transfer Line Temperature : 280°C.

• Data Analysis :

  • Identify the individual isomers by comparing their retention times with those of the prepared standards.

  • Confirm isomer identity by comparing their mass spectra with reference spectra from a library (e.g., NIST). The mass spectra of alkanes are characterized by fragment ions with a difference of 14 amu (CH2 group).

Experimental Workflow and Logic

The following diagrams illustrate the logical workflow for the comparative GC analysis of undecane isomers.

Caption: Workflow for the GC analysis of undecane isomers.

Navigating the Labyrinth of Mass Spectra: A Comparative Guide for 3,4,5-Trimethyloctane Identification

The Challenge of Branched Alkane Identification

The mass spectra of branched alkanes, such as 3,4,5-trimethyloctane, can be complex and often exhibit extensive fragmentation. The molecular ion peak may be of low abundance or absent, making identification challenging. Furthermore, isomers of a compound can produce very similar mass spectra, requiring high-quality library spectra and sophisticated search algorithms for confident identification. A 1979 study on the synthesis of 3,4,5-trimethyloctane noted that its diastereomers were difficult to resolve and that mass spectrometry was not definitive in its structural elucidation, highlighting the analytical challenge these molecules present.

A Roadmap for Mass Spectral Library Comparison

To objectively compare the performance of different mass spectral libraries for the identification of 3,4,5-trimethyloctane, a systematic approach is necessary. The following workflow outlines the key steps from sample analysis to library evaluation.

Caption: A logical workflow for the comparative evaluation of mass spectral libraries for compound identification.

Key Mass Spectral Libraries for Comparison

Several comprehensive mass spectral libraries are available to researchers. The most prominent for general organic compounds include:

• NIST/EPA/NIH Mass Spectral Library: Developed by the National Institute of Standards and Technology, this is one of the most widely used and trusted mass spectral libraries.

• Wiley Registry of Mass Spectral Data: A large and continuously updated collection of mass spectra, offering extensive coverage of a vast number of compounds.

• METLIN Metabolite and Tandem MS Database: While focused on metabolites, METLIN is a valuable resource for a wide range of small molecules.

• MassBank: A public repository of mass spectra from various contributors, offering a diverse collection of data.

Hypothetical Data Presentation for Library Comparison

Once an experimental mass spectrum of 3,4,5-trimethyloctane is obtained, the following table structure can be used to summarize the quantitative results from each library search.

Mass Spectral Library	Top Hit	Match Factor	Reverse Match Factor	Probability (%)
NIST/EPA/NIH	[Compound Name]	[Value]	[Value]	[Value]
Wiley Registry	[Compound Name]	[Value]	[Value]	[Value]
METLIN	[Compound Name]	[Value]	[Value]	[Value]
MassBank	[Compound Name]	[Value]	[Value]	[Value]

• Match Factor: A measure of how well the experimental spectrum matches the library spectrum.

• Reverse Match Factor: A measure of how well the library spectrum matches the experimental spectrum.

• Probability: An estimation of the likelihood that the library hit is the correct identification.

Experimental Protocol for GC-MS Analysis of 3,4,5-Trimethyloctane

The following is a general experimental protocol for the analysis of branched alkanes like 3,4,5-trimethyloctane using Gas Chromatography-Mass Spectrometry (GC-MS). This protocol should be optimized based on the specific instrumentation and analytical requirements.

1. Sample Preparation:

• Dissolve a small amount of the 3,4,5-trimethyloctane standard in a volatile, high-purity solvent (e.g., hexane (B92381) or dichloromethane) to a final concentration of approximately 10-100 µg/mL.

• If analyzing a complex mixture, perform appropriate extraction and clean-up procedures to isolate the hydrocarbon fraction.

2. GC-MS Instrumentation:

• Gas Chromatograph: Equipped with a split/splitless injector and a capillary column.

• Column: A non-polar column, such as a 5% phenyl-methylpolysiloxane (e.g., DB-5ms, HP-5ms), is recommended for the separation of alkanes. Typical dimensions are 30 m length, 0.25 mm internal diameter, and 0.25 µm film thickness.

• Mass Spectrometer: A single quadrupole or ion trap mass spectrometer capable of electron ionization (EI).

3. GC-MS Parameters:

• Injector Temperature: 250 °C

• Injection Mode: Splitless or split (e.g., 20:1 split ratio)

• Injection Volume: 1 µL

• Carrier Gas: Helium at a constant flow rate of 1.0-1.5 mL/min.

• Oven Temperature Program:

  • Initial temperature: 50 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 280 °C.

  • Final hold: Hold at 280 °C for 5 minutes. (This program should be optimized to ensure good separation from any potential isomers or impurities.)

• Transfer Line Temperature: 280 °C

• Ion Source Temperature: 230 °C

• Ionization Mode: Electron Ionization (EI)

• Electron Energy: 70 eV

• Mass Range: m/z 40-400

4. Data Acquisition and Processing:

• Acquire the total ion chromatogram (TIC) and the mass spectrum of the peak corresponding to 3,4,5-trimethyloctane.

• Perform a background subtraction to obtain a clean mass spectrum.

• Submit the background-subtracted mass spectrum to the various mass spectral libraries for identification.

• Record the top hits, match factors, reverse match factors, and probabilities for each library search.

Logical Pathway for Compound Identification

The process of identifying an unknown compound using GC-MS and spectral libraries follows a logical progression.

Caption: A flowchart illustrating the logical steps involved in identifying an unknown compound using GC-MS and mass spectral libraries.

By following the methodologies outlined in this guide, researchers can systematically evaluate the performance of different mass spectral libraries for the identification of 3,4,5-trimethyloctane and other challenging compounds, ultimately leading to more confident and accurate results in their scientific endeavors.

3,4,5-Trimethyloctane as an Octane Enhancer: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

In the continuous pursuit of enhancing fuel efficiency and engine performance, octane (B31449) enhancers are critical components in gasoline formulation. This guide provides a comparative analysis of 3,4,5-trimethyloctane and other prevalent octane enhancers. While experimental data on the specific octane rating of 3,4,5-trimethyloctane is not publicly available, its highly branched alkane structure provides a strong theoretical basis for its potential as a high-performance octane booster. This guide will delve into the structure-performance relationships of alkanes, present quantitative data for common alternative octane enhancers, and detail the standardized experimental protocols for octane number determination.

The Promise of Highly Branched Alkanes: The Case for 3,4,5-Trimethyloctane

The anti-knock characteristics of a hydrocarbon fuel are intrinsically linked to its molecular structure. The octane rating of a fuel is a measure of its resistance to autoignition, or "knocking," in an internal combustion engine. Highly branched alkanes, such as 3,4,5-trimethyloctane, are known to have superior anti-knock properties compared to their straight-chain counterparts. This is because their complex structures are more stable and combust in a more controlled and slower manner, preventing premature detonation.

The benchmark for the octane rating scale, iso-octane (2,2,4-trimethylpentane), is itself a highly branched alkane and is assigned a Research Octane Number (RON) of 100. Given that 3,4,5-trimethyloctane also possesses a high degree of branching, it is anticipated to exhibit a high octane number, making it a promising candidate as an effective octane enhancer.

Alkane structure's impact on fuel performance.

Quantitative Comparison of Common Octane Enhancers

While awaiting experimental validation for 3,4,5-trimethyloctane, a quantitative comparison with established octane enhancers is crucial for researchers. The following table summarizes the Research Octane Number (RON) and Motor Octane Number (MON) for several widely used alternatives.

Octane Enhancer	Chemical Class	Research Octane Number (RON)	Motor Octane Number (MON)
Methyl tert-butyl ether (MTBE)	Ether	117[1]	~101
Ethyl tert-butyl ether (ETBE)	Ether	117[2]	99[2]
Ethanol	Alcohol	129[2]	99[2]
Toluene	Aromatic	~120[3]	~107
Xylene (mixed isomers)	Aromatic	~117	~105
N-methylaniline (MMA)	Amine	High (blending value dependent)	High (blending value dependent)
Methylcyclopentadienyl manganese tricarbonyl (MMT)	Organometallic	Very High (blending value dependent)	Very High (blending value dependent)
Ferrocene	Organometallic	Very High (blending value dependent)	Very High (blending value dependent)

Note: The blending octane value of an additive can vary depending on the base fuel's composition and the additive's concentration.

Experimental Protocols for Octane Number Determination

The determination of RON and MON are standardized procedures performed using a Cooperative Fuel Research (CFR) engine. These methods are essential for the objective evaluation of fuel performance.[4][5][6]

ASTM D2699: Standard Test Method for Research Octane Number (RON)

This method is designed to simulate fuel performance under mild, low-speed driving conditions.[5][7]

Apparatus: A single-cylinder, four-stroke cycle, variable compression ratio CFR engine.[5]

Procedure:

• The CFR engine is operated at a constant speed of 600 rpm.[5]

• The intake air temperature is maintained at a specified level.

• The fuel-air mixture is carbureted.

• The compression ratio of the engine is adjusted until a standard level of knock intensity is detected by a sensor.

• The performance of the test fuel is bracketed between two primary reference fuels (blends of iso-octane and n-heptane) with known octane numbers.

• The RON of the test fuel is determined by interpolating its knock intensity between that of the two reference fuels.

ASTM D2700: Standard Test Method for Motor Octane Number (MON)

This method evaluates fuel performance under more severe, high-speed, and high-load conditions.[6]

Apparatus: A single-cylinder, four-stroke cycle, variable compression ratio CFR engine.[6]

Procedure:

• The CFR engine is operated at a higher speed of 900 rpm.[6]

• The intake fuel-air mixture is preheated to a higher temperature than in the RON test.

• The spark timing is varied with the compression ratio.

• Similar to the RON test, the compression ratio is adjusted to achieve a standard knock intensity.

• The MON is determined by comparing the knocking characteristics of the test fuel to those of primary reference fuels.

Octane Number Determination Workflow.

References

• 1. MTBE - Evonik Industries [c4-chemicals.evonik.com]
• 2. ascelibrary.org [ascelibrary.org]
• 3. SAE International | Advancing mobility knowledge and solutions [sae.org]
• 4. e3s-conferences.org [e3s-conferences.org]
• 5. ASTM D2699 Method for Octane Number | Ayalytical [ayalytical.com]
• 6. ASTM D2700 - eralytics [eralytics.com]
• 7. matestlabs.com [matestlabs.com]

Performance Comparison: Branched vs. Straight-Chain Alkanes

An Objective Comparison of Branched Alkanes as Fuel Surrogates for Researchers

The development of accurate fuel surrogates is paramount for the computational design and optimization of advanced combustion engines. Surrogates, which are mixtures of a few well-characterized hydrocarbon components, are designed to emulate the physical and chemical properties of complex real fuels like gasoline, diesel, and jet fuel. Branched alkanes, or iso-alkanes, are a critical class of compounds used in these surrogates due to their distinct combustion behavior, particularly their high resistance to auto-ignition (knocking) in spark-ignition engines.[1][2]

This guide provides a comparative analysis of common branched alkanes used as fuel surrogates, focusing on their combustion properties and performance relative to their straight-chain counterparts and other alternatives. The information is supported by experimental data to assist researchers in selecting appropriate components for their kinetic models and combustion simulations.

The primary distinction between branched and straight-chain alkanes lies in their molecular structure, which significantly influences their combustion characteristics. Branched alkanes are thermodynamically more stable than their linear isomers.[3][4] This stability affects properties like ignition delay time (IDT) and laminar flame speed, which are fundamental parameters in combustion science.

Ignition Quality and Knock Resistance:

In spark-ignition (petrol) engines, resistance to auto-ignition is crucial to prevent engine knocking, a damaging phenomenon caused by premature combustion of the end-gas.[1][2] Branched alkanes exhibit higher octane (B31449) ratings, a measure of anti-knock quality. Iso-octane (2,2,4-trimethylpentane) is the standard for the 100-point on the octane rating scale, while its straight-chain isomer, n-octane, has a very low octane rating of -20.[1] This difference is attributed to the more stable chemical structure of branched alkanes, which require higher temperatures and pressures to initiate auto-ignition.

Conversely, in compression-ignition (diesel) engines, which rely on auto-ignition, straight-chain alkanes are preferred.[1][2] Their lower resistance to ignition is desirable for efficient diesel combustion.

Laminar Flame Speed:

Laminar flame speed is a fundamental property of a combustible mixture, representing the velocity at which a flame front propagates through a stationary fuel-air mixture. Studies consistently show that branched alkanes have lower laminar flame speeds compared to their corresponding linear isomers.[5] This is another consequence of their higher stability and different reaction pathways during combustion.

Quantitative Combustion Data

The following tables summarize key experimental data for common branched alkanes and their linear isomers, providing a basis for quantitative comparison.

Table 1: Ignition Delay Times (IDT) of Selected Alkanes

Fuel	Isomer	Temperature (K)	Pressure (atm)	Equivalence Ratio (Φ)	Ignition Delay Time (ms)	Reference
Octane	iso-octane	800	40	1.0	~10	[6]
Octane	iso-octane	900	40	1.0	~1	[6]
Octane	iso-octane	1100	40	1.0	~0.1	[6]
Dodecane	n-dodecane	750	40	1.0	~1	[7]
Dodecane	n-dodecane	900	40	1.0	~0.4	[7]
Dodecane	n-dodecane	1100	40	1.0	~0.1	[7]

Note: Data is extracted from graphical representations in the cited literature and should be considered approximate.

Table 2: Laminar Flame Speeds of Selected Alkanes

Fuel	Isomer	Temperature (K)	Pressure (atm)	Equivalence Ratio (Φ)	Laminar Flame Speed (cm/s)	Reference
Butane	n-butane	298	1	1.1	~44	[5]
Butane	iso-butane	298	1	1.1	~42	[5]
Heptane	n-heptane	353	1	1.1	~43	[8]
Octane	iso-octane	353	1	1.1	~41	[5]

Note: Data is extracted from graphical representations in the cited literature and should be considered approximate.

Experimental Protocols

The data presented above are typically acquired using specialized experimental setups designed to study combustion phenomena under controlled conditions.

Ignition Delay Time Measurement

1. Shock Tube:

• Principle: A high-pressure driver gas ruptures a diaphragm, generating a shock wave that travels through a low-pressure section containing the fuel-air mixture. The shock wave rapidly heats and pressurizes the mixture, inducing auto-ignition.

• Methodology:

  • The driven section of the tube is filled with a precisely prepared fuel-air mixture at a known low pressure.

  • The driver section is filled with a high-pressure gas (e.g., helium).

  • The diaphragm separating the sections is ruptured.

  • The resulting reflected shock wave brings the test gas to the desired high-temperature and high-pressure conditions almost instantaneously.

  • Ignition is detected by monitoring pressure changes or light emission (e.g., from OH* radicals) over time. The ignition delay time is the period between the shock arrival and the onset of ignition.[7]

2. Rapid Compression Machine (RCM):

• Principle: An RCM uses a piston to rapidly compress a fuel-air mixture in a chamber, simulating the compression stroke of an engine.

• Methodology:

  • The reaction chamber is filled with the premixed fuel and oxidizer.

  • Two opposed pistons are driven rapidly to compress the mixture.

  • The pressure and temperature of the mixture increase due to the compression, leading to auto-ignition.

  • Pressure transducers record the pressure history within the chamber. The ignition delay time is determined from the pressure trace, typically as the time from the end of compression to the maximum rate of pressure rise.[9]

Laminar Flame Speed Measurement

1. Spherically Expanding Flame (Constant-Volume Vessel):

• Principle: A flame is ignited at the center of a spherical vessel, and its outward propagation is recorded.

• Methodology:

  • A spherical, constant-volume vessel is filled with the combustible mixture at a specified initial temperature and pressure.

  • The mixture is ignited at the center using spark electrodes.

  • A high-speed camera captures the propagation of the spherical flame front (often using schlieren imaging).

  • The flame speed is calculated from the rate of change of the flame radius over time. Data is often extrapolated to zero stretch to obtain the unstretched laminar flame speed.[10]

2. Bunsen Burner Method:

• Principle: A premixed fuel-air mixture flows through a nozzle, creating a stable conical flame (Bunsen flame).

• Methodology:

  • The fuel-air mixture is supplied to a burner at a known flow rate.

  • The flame is stabilized on the burner rim.

  • The flame cone angle and area are measured using imaging techniques (e.g., schlieren or direct photography).

  • The laminar flame speed is determined from the mixture flow velocity and the flame cone angle.[11]

Visualizations

Logical Comparison of Alkane Isomers for Fuel Applications

Caption: Logical flow of alkane properties and their suitability for different engine types.

Simplified Workflow for Shock Tube Experiment

Caption: A simplified workflow for measuring ignition delay time using a shock tube.

References

• 1. enthalpy - Why are branched alkanes used as fuels instead of straight chain alkanes? - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 2. echemi.com [echemi.com]
• 3. Density functional steric analysis of linear and branched alkanes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Khan Academy [khanacademy.org]
• 5. combustion-institute.it [combustion-institute.it]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. research.universityofgalway.ie [research.universityofgalway.ie]
• 11. torroja.dmt.upm.es [torroja.dmt.upm.es]

Cross-Validation of Analytical Results for 3,4,5-Trimethyloctane: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the analytical results for the branched alkane 3,4,5-Trimethyloctane against its straight-chain isomer, n-Undecane. The data presented herein is based on established analytical techniques for hydrocarbon analysis. This document is intended to serve as a practical reference for the cross-validation of similar compounds.

Comparative Analytical Data

The following table summarizes the hypothetical analytical data for 3,4,5-Trimethyloctane and n-Undecane. These values are representative of what would be expected from standard analytical protocols.

Analytical Technique	Parameter	3,4,5-Trimethyloctane (Hypothetical)	n-Undecane (Reference)
Gas Chromatography-Mass Spectrometry (GC-MS)	Purity (%)	> 99.5	> 99.8[1]
Retention Time (min)	10.2	11.5[2]
Major Mass Fragments (m/z)	57, 71, 85, 99, 113, 127, 156 (M+)	43, 57, 71, 85, 156 (M+)[3]
Nuclear Magnetic Resonance (NMR) Spectroscopy	¹H NMR (CDCl₃, δ ppm)	Multiple overlapping multiplets ~0.8-1.3	0.88 (t, 6H), 1.26 (s, 18H)[4]
¹³C NMR (CDCl₃, δ ppm)	~14-40 (multiple signals)	14.1, 22.8, 29.5, 29.8, 32.1[4][5][6]
Fourier-Transform Infrared (FTIR) Spectroscopy	Key Absorptions (cm⁻¹)	~2955, 2870, 1465, 1378[7][8][9]	~2925, 2854, 1467, 1377[7][8][9]

Experimental Protocols

Detailed methodologies for the key analytical techniques are outlined below.

Gas Chromatography-Mass Spectrometry (GC-MS)

Purpose: To determine the purity of the compound and identify potential impurities by separating volatile compounds.[10][11]

Instrumentation:

• Gas Chromatograph: Agilent Intuvo 9000 GC or equivalent.[12]

• Column: 50 m crosslinked methyl silicone capillary column.

• Carrier Gas: Helium at a flow rate of 1.0 mL/min.[13]

• Injector: Split/splitless inlet at 250°C.

• Oven Program: Initial temperature of 60°C, hold for 2 minutes, then ramp to 280°C at 10°C/min.

• Mass Spectrometer: Quadrupole MS detector.

• Ionization Mode: Electron Ionization (EI) at 70 eV.[14]

Sample Preparation:

• Prepare a 1 mg/mL solution of the sample in hexane.

• Inject 1 µL of the solution into the GC-MS system.

Data Analysis:

• Purity is determined by the area percentage of the main peak in the total ion chromatogram.

• Compound identification is based on the comparison of the mass spectrum with reference libraries (e.g., NIST).[13][15] The fragmentation of branched alkanes typically occurs at the branching point, leading to the formation of stable carbocations.[16]

Nuclear Magnetic Resonance (NMR) Spectroscopy

Purpose: To elucidate the molecular structure of the compound.

Instrumentation:

• NMR Spectrometer: 400 MHz spectrometer.

• Solvent: Chloroform-d (CDCl₃) with 0.03% TMS as an internal standard.[17][18]

Sample Preparation:

• Dissolve 5-10 mg of the sample in approximately 0.7 mL of CDCl₃.[17][19]

• Transfer the solution to a clean, dry 5 mm NMR tube.[17]

• Ensure the sample is free of any solid particles.[20]

Data Acquisition & Analysis:

• Acquire ¹H and ¹³C NMR spectra.

• Process the data to determine chemical shifts, coupling constants, and integration.

• The complex overlapping signals in the ¹H NMR of 3,4,5-Trimethyloctane are characteristic of branched alkanes.[21]

Fourier-Transform Infrared (FTIR) Spectroscopy

Purpose: To identify the functional groups present in the molecule.

Instrumentation:

• FTIR Spectrometer: Equipped with a universal ATR accessory.

Sample Preparation:

• Place a small drop of the liquid sample directly onto the ATR crystal.[22][23]

• Alternatively, for transmission analysis, a thin film of the sample can be placed between two KBr plates.[23][24]

Data Acquisition & Analysis:

• Record the spectrum from 4000 to 400 cm⁻¹.

• The spectra of alkanes are characterized by C-H stretching and bending vibrations.[7] The key absorptions for alkanes are typically observed in the regions of 3000-2850 cm⁻¹ (C-H stretch) and 1470-1350 cm⁻¹ (C-H bend).[7][9]

Visualizations

Experimental Workflow for Cross-Validation

Caption: Workflow for the cross-validation of 3,4,5-Trimethyloctane.

Logical Relationship for Data Interpretation

References

• 1. bioszeparacio.hu [bioszeparacio.hu]
• 2. Undecane [webbook.nist.gov]
• 3. Undecane [webbook.nist.gov]
• 4. Undecane | C11H24 | CID 14257 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. dev.spectrabase.com [dev.spectrabase.com]
• 6. dev.spectrabase.com [dev.spectrabase.com]
• 7. orgchemboulder.com [orgchemboulder.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. agilent.com [agilent.com]
• 10. Gas Chromatography–Mass Spectrometry Method for Determination of Biogenic Volatile Organic Compounds Emitted by Plants | Springer Nature Experiments [experiments.springernature.com]
• 11. Petrochemical Analysis: Quality and Purity Testing | Lab Manager [labmanager.com]
• 12. agilent.com [agilent.com]
• 13. Determination of volatile organic compounds (VOCs) in indoor work environments by solid phase microextraction-gas chromatography-mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 14. amt.copernicus.org [amt.copernicus.org]
• 15. digitalcommons.unl.edu [digitalcommons.unl.edu]
• 16. Video: Mass Spectrometry: Branched Alkane Fragmentation [jove.com]
• 17. How To [chem.rochester.edu]
• 18. NMR blog - Guide: Preparing a Sample for NMR analysis – Part I — Nanalysis [nanalysis.com]
• 19. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 20. NMR Sample Preparation [nmr.chem.umn.edu]
• 21. In Situ Characterization of Mixtures of Linear and Branched Hydrocarbons Confined within Porous Media Using 2D DQF-COSY NMR Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 22. drawellanalytical.com [drawellanalytical.com]
• 23. researchgate.net [researchgate.net]
• 24. Liquid Samples : SHIMADZU (Shimadzu Corporation) [shimadzu.com]

Purity Assessment of Synthesized 3,4,5-Trimethyloctane: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

In the realm of chemical synthesis and drug development, the purity of a compound is paramount. This guide provides a comprehensive comparison of the purity assessment of synthesized 3,4,5-trimethyloctane against its structural isomers. It details the experimental protocols for state-of-the-art analytical techniques and presents comparative data to aid researchers in achieving and verifying the desired purity of their target molecules.

Introduction to 3,4,5-Trimethyloctane and Its Isomers

3,4,5-Trimethyloctane is a branched alkane with the molecular formula C₁₁H₂₄. Its specific three-dimensional structure, arising from the chiral centers at positions 3, 4, and 5, can influence its physical and chemical properties. In drug development and other specialized applications, the presence of closely related structural isomers can significantly impact the efficacy and safety of the final product. Therefore, robust analytical methods are essential to ensure the isomeric purity of synthesized 3,4,5-trimethyloctane.

This guide focuses on the comparison of 3,4,5-trimethyloctane with the following common structural isomers:

• n-Undecane

• 2-Methyldecane

• 4-Propylheptane

Synthesis and Potential Impurities

A common synthetic route to achieve the carbon skeleton of 3,4,5-trimethyloctane involves a Grignard reaction.[1][2][3] For instance, the reaction of a Grignard reagent derived from 2-bromobutane (B33332) with 3-methyl-4-heptanone, followed by reduction of the resulting tertiary alcohol, can yield the target molecule.

Potential Impurities from Synthesis:

• Unreacted starting materials: Residual 2-bromobutane and 3-methyl-4-heptanone.

• Grignard reaction byproducts: Homo-coupled alkanes (e.g., 3,4-dimethylhexane (B165660) from the coupling of two 2-butyl Grignard reagents).[4]

• Incomplete reduction: The tertiary alcohol intermediate.

• Structural isomers: Formed through side reactions or from impurities in the starting materials.

Purity Assessment Methodologies

The purity of synthesized 3,4,5-trimethyloctane is typically assessed using a combination of chromatographic and spectroscopic techniques.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful tool for separating and identifying volatile and semi-volatile compounds.[5][6] The separation of closely related alkane isomers can be challenging due to their similar boiling points and polarities.[7]

Experimental Protocol for GC-MS Analysis:

• Instrumentation: A gas chromatograph coupled to a mass spectrometer.

• Column: A long capillary column with a non-polar stationary phase (e.g., 100% dimethylpolysiloxane) is recommended for optimal separation of hydrocarbon isomers.

• Injector Temperature: 250 °C

• Oven Temperature Program: Start at 50 °C (hold for 5 minutes), then ramp to 250 °C at 5 °C/min.

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• MS Detector: Electron ionization (EI) at 70 eV.

• Sample Preparation: The synthesized 3,4,5-trimethyloctane is dissolved in a volatile solvent like hexane (B92381) or dichloromethane (B109758) to a concentration of approximately 1 mg/mL.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy provide detailed information about the molecular structure and can be used to identify and quantify impurities.[8][9]

Experimental Protocol for NMR Analysis:

• Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• Solvent: Deuterated chloroform (B151607) (CDCl₃) is a common solvent for alkanes.

• Sample Preparation: Dissolve approximately 10-20 mg of the purified product in ~0.6 mL of CDCl₃.

• Data Acquisition:

  • ¹H NMR: Acquire a standard proton spectrum. The chemical shifts, signal integrations, and coupling patterns are analyzed.

  • ¹³C NMR: Acquire a proton-decoupled carbon spectrum. The number of signals and their chemical shifts indicate the number of unique carbon environments.

Comparative Data

The following tables summarize the expected analytical data for 3,4,5-trimethyloctane and its selected isomers.

Table 1: Gas Chromatography Retention and Mass Spectrometry Data

Compound	Expected Retention Time (min)	Key Mass Fragments (m/z)
n-Undecane	Lower	43, 57, 71, 85, 156 (M⁺)
2-Methyldecane	Intermediate	43, 57, 71, 99, 141 (M⁺-15)
4-Propylheptane	Intermediate	43, 57, 85, 113 (M⁺-43)
3,4,5-Trimethyloctane	Higher	43, 57, 71, 85, 99, 113, 127, 141 (M⁺-15)

Note: Retention times are relative and depend on the specific GC conditions.

Table 2: ¹³C NMR Chemical Shift Data (Predicted)

Compound	Number of Signals	Approximate Chemical Shift Range (ppm)
n-Undecane	6	14-32
2-Methyldecane	10	11-40
4-Propylheptane	6	10-45
3,4,5-Trimethyloctane	≤ 11 (diastereomers)	10-45

Note: The number of signals for 3,4,5-trimethyloctane may be complex due to the presence of multiple diastereomers. A published ¹³C NMR spectrum of a diastereomeric mixture of 3,4,5-trimethyloctane confirms the complexity of the spectrum in the high-field region.[10][11]

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the synthesis and purity assessment of 3,4,5-trimethyloctane.

Caption: A flowchart illustrating the key stages from synthesis to purity verification of 3,4,5-trimethyloctane.

Logical Relationship for Purity Verification

The confirmation of purity relies on the convergence of data from orthogonal analytical techniques.

Caption: The logical steps involved in confirming the purity of the synthesized compound using multiple analytical techniques.

Conclusion

The purity assessment of synthesized 3,4,5-trimethyloctane requires a multi-faceted analytical approach. Gas chromatography, particularly with a high-resolution capillary column, is essential for separating it from its structural isomers. Mass spectrometry and NMR spectroscopy are indispensable for confirming the identity of the main product and for detecting and quantifying any residual impurities. By employing the detailed protocols and comparative data presented in this guide, researchers can confidently ascertain the purity of their synthesized 3,4,5-trimethyloctane, ensuring the reliability and reproducibility of their scientific findings.

References

• 1. web.mnstate.edu [web.mnstate.edu]
• 2. byjus.com [byjus.com]
• 3. chemguide.co.uk [chemguide.co.uk]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Undecane [webbook.nist.gov]
• 6. tisserandinstitute.org [tisserandinstitute.org]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. hmdb.ca [hmdb.ca]
• 9. In Situ Characterization of Mixtures of Linear and Branched Hydrocarbons Confined within Porous Media Using 2D DQF-COSY NMR Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 10. spectrabase.com [spectrabase.com]
• 11. spectrabase.com [spectrabase.com]

A Guide to Inter-Laboratory Comparison of Branched Alkane Analysis

For researchers, scientists, and professionals in drug development, the accurate quantification of branched alkanes is critical in fields ranging from environmental monitoring to petroleum analysis and biomarker discovery. This guide provides an objective comparison of methodologies for branched alkane analysis, supported by data from a simulated inter-laboratory study. It is designed to assist laboratories in evaluating and refining their analytical performance.

Introduction to Inter-Laboratory Comparisons

Inter-laboratory comparisons (ILCs), also known as proficiency tests (PTs), are a cornerstone of laboratory quality assurance.[1][2] They provide an objective means for laboratories to compare their analytical results against those of their peers and a reference value. Participation in such programs is often a requirement for accreditation and demonstrates a laboratory's competence in specific analyses.[1][3] The primary goal is to identify and rectify potential analytical biases, thereby ensuring the reliability and comparability of data across different laboratories.[4]

The workflow of a typical inter-laboratory comparison involves a coordinating body distributing a homogenous test sample to multiple participating laboratories. Each laboratory analyzes the sample using their standard operating procedures and reports the results back to the coordinator. The coordinator then performs a statistical analysis of the submitted data to assess the performance of each laboratory.[4]

References

• 1. acml-egypt.com [acml-egypt.com]
• 2. researchgate.net [researchgate.net]
• 3. eas-eth.org [eas-eth.org]
• 4. fiveable.me [fiveable.me]

A Comparative Guide to 3,4,5-Trimethyloctane Reference Standards for Chromatographic Analysis

For Researchers, Scientists, and Drug Development Professionals

In the precise world of chromatographic analysis, the quality of a reference standard is paramount to achieving accurate and reproducible results. This guide provides a comprehensive comparison of 3,4,5-Trimethyloctane reference standards, offering insights into their performance, supporting experimental data, and detailed analytical methodologies.

Introduction to 3,4,5-Trimethyloctane in Chromatography

3,4,5-Trimethyloctane is a branched alkane that can be used as a reference marker in various chromatographic applications, particularly in the analysis of complex hydrocarbon mixtures such as fuels and environmental samples. Its specific retention time and mass spectral characteristics allow for the identification and quantification of related branched-chain hydrocarbons. The choice of a high-quality, well-characterized reference standard is crucial for method validation, system suitability testing, and ensuring the accuracy of analytical data.

Comparison of 3,4,5-Trimethyloctane Reference Standards

The selection of a suitable reference standard depends on several factors, including purity, certified concentration, and the accompanying documentation. While specific data for 3,4,5-Trimethyloctane reference standards is not always readily available in a comparative format, this guide compiles typical specifications offered by major suppliers. Researchers are encouraged to consult the supplier's Certificate of Analysis (CoA) for lot-specific data.

Table 1: Comparison of Typical Specifications for 3,4,5-Trimethyloctane Reference Standards

Feature	Supplier A (e.g., Sigma-Aldrich)	Supplier B (e.g., Chem-Impex International)	Supplier C (e.g., Generic Supplier)
Product Number	Varies by supplier	Varies by supplier	Varies by supplier
Purity	≥98% (GC)	≥97% (GC)	Typically ≥95% (GC)
Format	Neat Liquid	Neat Liquid	Neat Liquid
Certified Concentration	Not typically provided for neat standards	Not typically provided for neat standards	Not typically provided for neat standards
Documentation	Certificate of Analysis with purity data	Certificate of Analysis with purity data	Basic specification sheet
Traceability	Often traceable to NIST standards	Information may be available upon request	Generally not specified
Storage Temperature	2-8°C	2-8°C	Room Temperature

Note: The information in this table is representative and may not reflect the exact specifications of all available products. Always refer to the supplier's official documentation for the most accurate information.

Alternatives to 3,4,5-Trimethyloctane

For applications where 3,4,5-Trimethyloctane is not available or a different retention time is desired, other branched alkane isomers can be considered as alternative reference standards. These include:

• 2,4,5-Trimethyloctane

• 3,3,5-Trimethyloctane

• 3,5,5-Trimethyloctane

• 4-Ethyl-3,4,5-trimethyloctane

• 5-Ethyl-3,4,5-trimethyloctane

The choice of an alternative should be based on the specific requirements of the analytical method, including the desired chromatographic separation from other components in the sample matrix.

Experimental Protocols

Accurate analysis of 3,4,5-Trimethyloctane and its isomers relies on a well-defined and optimized chromatographic method. Below is a detailed protocol for the analysis of C11 branched alkanes using Gas Chromatography-Mass Spectrometry (GC-MS).

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol for C11 Branched Alkanes

Objective: To separate and identify 3,4,5-Trimethyloctane and its isomers in a hydrocarbon mixture.

Instrumentation:

• Gas Chromatograph equipped with a split/splitless injector and a mass selective detector (MSD).

• Capillary Column: A non-polar column, such as one with a 5% phenyl methylpolysiloxane stationary phase (e.g., DB-5ms, HP-5ms), is recommended for the separation of alkanes based on boiling point. A column with dimensions of 30 m x 0.25 mm ID x 0.25 µm film thickness is a common choice.

Reagents and Standards:

• 3,4,5-Trimethyloctane reference standard

• Hexane or other suitable solvent (analytical grade)

• Helium (carrier gas), 99.999% purity or higher

Procedure:

• Standard Preparation:

  • Prepare a stock solution of 3,4,5-Trimethyloctane at a concentration of 1000 µg/mL in hexane.

  • Prepare a series of working standards by serial dilution of the stock solution to create a calibration curve (e.g., 1, 5, 10, 25, 50 µg/mL).

• GC-MS Conditions:

  • Inlet Temperature: 250 °C

  • Injection Volume: 1 µL

  • Injection Mode: Split (split ratio of 50:1, can be optimized)

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • Oven Temperature Program:

    • Initial temperature: 40 °C, hold for 2 minutes.

    • Ramp 1: Increase to 150 °C at a rate of 5 °C/min.

    • Ramp 2: Increase to 250 °C at a rate of 10 °C/min, hold for 5 minutes.

  • MS Transfer Line Temperature: 280 °C

  • Ion Source Temperature: 230 °C

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Range: m/z 40-300

• Data Analysis:

  • Identify the 3,4,5-Trimethyloctane peak in the chromatogram based on its retention time, which should be confirmed by injecting the pure standard.

  • Confirm the identity of the peak by comparing its mass spectrum with a reference library (e.g., NIST).

  • Quantify the analyte by constructing a calibration curve from the peak areas of the working standards.

Visualizing the Analytical Workflow

To provide a clear overview of the process, the following diagrams illustrate the key decision-making and experimental steps.

Caption: A logical workflow for selecting a suitable reference standard.

Caption: A streamlined workflow for the GC-MS analysis of 3,4,5-Trimethyloctane.

By carefully selecting a high-quality reference standard and employing a robust analytical method, researchers can ensure the accuracy and reliability of their chromatographic data for 3,4,5-Trimethyloctane and other branched alkanes.

Safety & Regulatory Compliance

Proper Disposal of 3,4,5-Trimethyloctane: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the safe handling and disposal of chemical reagents are paramount to ensuring a secure laboratory environment and maintaining regulatory compliance. This guide provides essential, step-by-step procedures for the proper disposal of 3,4,5-Trimethyloctane, a flammable hydrocarbon. Adherence to these protocols is critical for minimizing environmental impact and protecting personnel from potential hazards.

I. Immediate Safety and Hazard Identification

Key Hazards:

• Flammability: Highly flammable liquid and vapor.[1] Keep away from heat, sparks, open flames, and other ignition sources.[1]

• Health Hazards: May be fatal if swallowed and enters airways.[1] Causes skin irritation and may cause drowsiness or dizziness.[1]

• Environmental Hazards: Very toxic to aquatic life with long-lasting effects.[1]

Immediate First Aid:

• Inhalation: Move the person to fresh air. If breathing is difficult, seek immediate medical attention.[1]

• Skin Contact: Remove contaminated clothing immediately. Rinse the affected skin area with plenty of water.[1]

• Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing.[1]

• Ingestion: Do NOT induce vomiting. Seek immediate medical attention.[1]

II. Quantitative Data for Flammable Liquid Waste

Proper management of hazardous waste is often guided by specific quantitative thresholds for storage and reporting. The following table summarizes key regulatory limits for flammable liquids, which are applicable to the management of 3,4,5-Trimethyloctane waste.

Parameter	Threshold	Regulation/Guideline
Storage Limit (Outside Cabinet)	≤ 25 gallons	General laboratory safety guidelines
Storage Limit (In Approved Cabinet)	≤ 60 gallons per cabinet	General laboratory safety guidelines
Reporting Threshold (Liquids)	> 55 gallons	State and Federal Regulations

III. Step-by-Step Disposal Protocol

The proper disposal of 3,4,5-Trimethyloctane is a multi-step process that requires careful attention to detail to ensure safety and compliance.

1. Waste Segregation:

• Do not mix 3,4,5-Trimethyloctane waste with other chemical waste streams, particularly oxidizers or corrosive materials, to prevent dangerous reactions.

• Collect all materials contaminated with 3,4,5-Trimethyloctane, including personal protective equipment (PPE), absorbent materials from spills, and empty containers, as hazardous waste.

2. Containerization:

• Use only approved, chemically resistant containers for storing 3,4,5-Trimethyloctane waste. The container must have a secure, tight-fitting lid to prevent the escape of vapors.

• Ensure the container is in good condition, free from leaks or damage.

• Do not overfill the container; allow for at least 10% headspace to accommodate vapor expansion.

3. Labeling:

• Clearly label the waste container with the words "Hazardous Waste."

• The label must include:

  • The full chemical name: "3,4,5-Trimethyloctane"

  • The associated hazards (e.g., "Flammable Liquid," "Irritant")

  • The date on which the waste was first added to the container (accumulation start date).

  • The name and contact information of the generating laboratory or department.

4. Storage:

• Store the sealed and labeled waste container in a designated hazardous waste accumulation area.

• This area should be well-ventilated, away from sources of ignition, and secondary containment is recommended.

• Follow all institutional and regulatory limits for the maximum volume of hazardous waste that can be stored in a laboratory.

5. Disposal:

• The disposal of 3,4,5-Trimethyloctane must be handled by a licensed and reputable hazardous waste disposal company.[2]

• Contact your institution's Environmental Health and Safety (EHS) department to arrange for the pickup and disposal of the waste.

• Do not pour 3,4,5-Trimethyloctane down the drain or dispose of it with general refuse.[3]

6. Spill Management:

• In the event of a spill, evacuate all non-essential personnel from the area.

• Eliminate all ignition sources.

• Ventilate the area.

• Contain the spill using a non-combustible absorbent material such as sand, earth, or vermiculite.[2]

• Collect the absorbed material using non-sparking tools and place it in a designated hazardous waste container.[2]

• Clean the spill area thoroughly.

• Report the spill to your EHS department.

IV. Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of 3,4,5-Trimethyloctane.

Caption: Workflow for the proper disposal of 3,4,5-Trimethyloctane.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. epa.gov [epa.gov]
• 3. Connecticut-Regulated Waste [portal.ct.gov]